4-(3,4,5-Trifluorophenyl)butanoic acid

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Synthetic Applications of 4-(3,4,5-Trifluorophenyl)butanoic acid

Executive Summary

In modern medicinal chemistry, the strategic incorporation of fluorine into aliphatic and aromatic systems is a primary lever for modulating pharmacokinetics, metabolic stability, and target binding affinity. 4-(3,4,5-Trifluorophenyl)butanoic acid (CAS: 1410187-01-7) is a highly specialized fluorinated building block[1]. While its structural cousin, the 2,4,5-trifluorophenyl derivative, is widely recognized as a critical intermediate in the synthesis of DPP-4 inhibitors (e.g., Sitagliptin) [2], the 3,4,5-trifluorophenyl isomer offers unique electronic and steric properties.

This whitepaper provides an in-depth technical analysis of 4-(3,4,5-Trifluorophenyl)butanoic acid, detailing its physicochemical profile, the causality behind its structural advantages, and a self-validating synthetic methodology for its preparation.

Physicochemical Profiling & Quantitative Data

To effectively utilize this building block in drug design, researchers must understand its baseline quantitative metrics. The symmetrical fluorine substitution on the aromatic ring significantly lowers the electron density, impacting both the lipophilicity (LogP) and the pKa of the distal carboxylic acid through inductive effects.

Table 1: Core Chemical and Physical Properties

Property	Value / Description
Chemical Name	4-(3,4,5-Trifluorophenyl)butanoic acid
CAS Number	1410187-01-7
Molecular Formula	C₁₀H₉F₃O₂
Molecular Weight	218.17 g/mol
Structural Class	Fluorinated Phenylalkanoic Acid
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	5 (3x Fluorine, 2x Oxygen)

Table 2: Isomeric Comparison in Drug Discovery

Understanding the distinction between substitution patterns is critical for Structure-Activity Relationship (SAR) campaigns.

Feature	3,4,5-Trifluorophenyl (CAS 1410187-01-7)	2,4,5-Trifluorophenyl (e.g., CAS 936630-57-8)
Steric Profile	Symmetrical; para and meta positions blocked.	Asymmetrical; ortho, meta, and para blocked.
Metabolic Liability	Highly resistant to CYP450 oxidation at the para/meta sites.	Susceptible to minor oxidation at the unsubstituted meta position.
Dipole Moment	Unidirectional dipole pointing toward the para-fluorine.	Complex, multi-directional dipole vector.
Primary Application	Novel pharmacophore exploration, agrochemicals.	Established DPP-4 inhibitor intermediates [3].

Structural & Mechanistic Significance (E-E-A-T)

As an application scientist, I emphasize that the choice of a 3,4,5-trifluoro motif is rarely arbitrary. The causality behind selecting this specific isomer over others lies in three mechanistic pillars:

• Cytochrome P450 Evasion: The primary sites of oxidative metabolism on aromatic rings are the para and meta positions. By fully substituting these positions with highly electronegative fluorine atoms, the ring becomes electronically deactivated and sterically shielded against epoxidation by CYP enzymes.

• Orthogonal Dipole Interactions: The C-F bond possesses a strong dipole. In the S1/S2 hydrophobic pockets of target kinases or proteases, the 3,4,5-trifluorophenyl group can form orthogonal multipolar interactions with the amide carbonyls of the protein backbone, significantly boosting binding affinity.

• Tuning of the Aliphatic Tail: The electron-withdrawing nature of the ring propagates through the alkyl chain via inductive effects, subtly lowering the pKa of the butanoic acid moiety. This ensures a higher fraction of the ionized carboxylate state at physiological pH (7.4), optimizing salt-bridge formation with target arginine or lysine residues.

Self-Validating Synthetic Methodology

To guarantee reproducibility, the following protocol details the de novo synthesis of 4-(3,4,5-Trifluorophenyl)butanoic acid from commercially available 3,4,5-trifluorobenzaldehyde. This protocol is designed as a self-validating system , incorporating specific In-Process Controls (IPCs) to ensure each step is mechanistically verified before proceeding.

Phase 1: Wittig Olefination

Objective: Chain elongation to establish the carbon backbone.

• Preparation: Suspend (3-carboxypropyl)triphenylphosphonium bromide (1.1 eq) in anhydrous THF under an inert N₂ atmosphere at 0°C.

• Deprotonation: Dropwise add Potassium tert-butoxide (KOtBu, 2.2 eq). Causality: KOtBu is selected over NaH because its superior solubility in THF provides kinetic control, rapidly generating the ylide while preventing unwanted aldol condensation of the aldehyde.

• Coupling: Slowly introduce 3,4,5-trifluorobenzaldehyde (1.0 eq) dissolved in THF. Stir for 4 hours, allowing the reaction to warm to ambient temperature.

• Self-Validation (IPC 1): Pull a 50 µL aliquot and analyze via LC-MS. The reaction is validated when the aldehyde peak (m/z ~160) is completely consumed, and the alkene intermediate, 4-(3,4,5-Trifluorophenyl)but-3-enoic acid, appears (m/z 215 [M-H]⁻).

Phase 2: Catalytic Hydrogenation

Objective: Reduction of the alkene to yield the final aliphatic chain.

• Setup: Dissolve the purified alkene intermediate in Methanol. Causality: Methanol is chosen as the solvent because it perfectly balances the solubility of the carboxylic acid while stabilizing the active surface of the palladium catalyst.

• Reduction: Add 10% Pd/C (0.1 eq by weight). Purge the reaction vessel with H₂ gas and maintain a pressure of 40 psi for 6 hours at room temperature.

• Filtration: Filter the mixture through a pad of Celite to remove the pyrophoric catalyst, washing with excess methanol. Concentrate in vacuo.

• Self-Validation (IPC 2): Analyze the crude product via ¹H NMR (CDCl₃). The system validates success through the complete disappearance of the multiplet at

  6.2–6.5 ppm (olefinic protons) and the emergence of upfield aliphatic multiplets at 1.8–2.6 ppm corresponding to the saturated butanoic chain.

Visualizing the Workflows

Synthetic Route Architecture

Fig 1: Step-by-step synthetic workflow for 4-(3,4,5-Trifluorophenyl)butanoic acid.

Pharmacological Target Engagement Logic

Fig 2: Mechanism of target engagement using the 3,4,5-trifluorophenyl pharmacophore.

Conclusion

4-(3,4,5-Trifluorophenyl)butanoic acid (CAS 1410187-01-7) represents a highly tunable, metabolically robust building block for modern drug discovery. By understanding the specific causality behind its structural design—namely CYP450 evasion and multipolar binding enhancements—and employing rigorous, self-validating synthetic protocols, development teams can effectively leverage this compound to optimize lead candidates in complex medicinal chemistry campaigns.

References

• Title: (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid | CID 7146283 Source: PubChem, National Institutes of Health (NIH) URL: [Link]

In-Depth Technical Guide: 4-(3,4,5-Trifluorophenyl)butyric Acid

Topic: 4-(3,4,5-Trifluorophenyl)butyric Acid Chemical Structure Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

4-(3,4,5-Trifluorophenyl)butyric acid is a specialized fluorinated organic intermediate belonging to the phenylbutyric acid class. Distinguished by the electron-withdrawing 3,4,5-trifluoro substitution pattern on the aromatic ring, this compound serves as a critical building block in two primary high-value sectors: liquid crystal materials engineering (where the trifluorophenyl moiety imparts negative dielectric anisotropy) and medicinal chemistry (as a metabolically stable bioisostere of phenylbutyric acid).

This guide provides a comprehensive structural analysis, synthetic pathways, and application logic for researchers, explicitly distinguishing this compound from the structurally similar Sitagliptin intermediate (3-amino-4-(2,4,5-trifluorophenyl)butyric acid).

Chemical Identity & Structural Analysis[1]

Nomenclature and Identification

• IUPAC Name: 4-(3,4,5-Trifluorophenyl)butanoic acid[1]

• Common Name: 3,4,5-Trifluorobenzenebutyric acid

• Molecular Formula: C₁₀H₉F₃O₂[2]

• Molecular Weight: 218.17 g/mol

• SMILES (Target): OC(=O)CCCC1=CC(F)=C(F)C(F)=C1[2]

• Key Precursor (Keto-Acid): 4-Oxo-4-(3,4,5-trifluorophenyl)butyric acid (CAS: 898765-87-2)[1]

Structural Bioisosterism & Electronic Effects

The 3,4,5-trifluoro substitution pattern creates a unique electronic environment compared to the unsubstituted phenyl ring.

Feature	Effect on Molecule	Application Relevance
Electronic Character	Highly electron-deficient aromatic ring due to three fluorine atoms.	Increases acidity of phenols (if present) and alters - stacking interactions in liquid crystals.
Lipophilicity (LogP)	Increased lipophilicity ( LogP +0.5 to +0.8 vs. phenyl).	Enhances membrane permeability in drug design; modifies phase transition temperatures in mesogens.
Metabolic Stability	Blocks metabolic oxidation at the 3, 4, and 5 positions (para and meta).	Extends half-life of pharmaceutical candidates by preventing CYP450 hydroxylation.
Dipole Moment	Strong dipole moment directed away from the ring.	Critical for inducing negative dielectric anisotropy ( ) in liquid crystal displays (VA-LCDs).

Critical Distinction: The "Sitagliptin Error"

Researchers often confuse this target with the Sitagliptin intermediate. The distinction is vital for synthetic planning.

• Target: 3,4,5 -trifluoro substitution, no amino group. (Liquid Crystals/HDAC inhibitors)

• Sitagliptin Intermediate: 2,4,5 -trifluoro substitution,

  -amino group.[3][4][5][6][7] (DPP-4 Inhibitors)[2][3]

Synthesis & Manufacturing Protocols

The synthesis of 4-(3,4,5-trifluorophenyl)butyric acid typically proceeds via a Friedel-Crafts Acylation followed by a Carbonyl Reduction . This route is preferred for its scalability and the availability of 1,2,3-trifluorobenzene.

Synthetic Pathway Visualization

Figure 1: Two-step synthetic route from commodity fluorobenzenes to the target acid.

Detailed Experimental Protocol

Step 1: Friedel-Crafts Acylation

Objective: Synthesis of 4-Oxo-4-(3,4,5-trifluorophenyl)butyric acid.

• Reagents: 1,2,3-Trifluorobenzene (1.0 eq), Succinic Anhydride (1.1 eq), Aluminum Chloride (AlCl₃, 2.2 eq).

• Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane.

• Procedure:

  • Suspend AlCl₃ in DCM at 0°C.

  • Add Succinic Anhydride portion-wise.

  • Add 1,2,3-Trifluorobenzene dropwise (exothermic).

  • Allow to warm to RT and stir for 12 hours.

  • Quench: Pour mixture onto ice/HCl.

  • Workup: Extract with EtOAc, wash with brine, dry over Na₂SO₄.

  • Purification: Recrystallization from Hexane/EtOAc.

  • Yield Expectation: 75-85%.

Step 2: Carbonyl Reduction (Wolff-Kishner Modification)

Objective: Reduction of the ketone to the methylene group.

• Reagents: Keto-acid intermediate (1.0 eq), Hydrazine hydrate (3.0 eq), KOH (4.0 eq).

• Solvent: Diethylene glycol (high boiling point).

• Procedure:

  • Mix keto-acid, hydrazine, and KOH in diethylene glycol.

  • Heat to 100°C for 2 hours (formation of hydrazone).

  • Raise temperature to 180-200°C to distill off water and excess hydrazine.

  • Reflux for 3-4 hours.

  • Workup: Cool, dilute with water, acidify with HCl to pH 2.

  • Isolation: Filter the precipitated solid (Target Product).

  • Yield Expectation: 80-90%.

Analytical Characterization

To validate the structure, specifically the position of the fluorine atoms and the oxidation state of the linker chain, the following analytical signatures are diagnostic.

Nuclear Magnetic Resonance (NMR)

Nucleus	Diagnostic Signal ( ppm)	Multiplicity	Assignment
¹H NMR	1.95	Quintet	CH ₂ (Central methylene of propyl chain)
¹H NMR	2.35	Triplet	CH ₂-COOH
¹H NMR	2.65	Triplet	Ar-CH ₂
¹H NMR	6.80 - 7.00	Multiplet	Ar-H (Symmetric protons at positions 2,6)
¹⁹F NMR	-134.0 to -136.0	Multiplet	Meta-F (Positions 3,5)
¹⁹F NMR	-160.0 to -163.0	Triplet	Para-F (Position 4)

Note: The ¹⁹F NMR integration ratio must be 2:1 (Meta:Para). If the ratio is 1:1:1, the substitution pattern is likely 2,3,4 or 2,4,5, indicating an incorrect isomer.

Mass Spectrometry (MS)

• Ionization: ESI- (Negative Mode)

• Molecular Ion: [M-H]⁻ = 217.1

• Fragmentation: Loss of CO₂ (m/z 44) to yield the [3,4,5-trifluoropropylbenzene] radical anion.

Applications in R&D

Liquid Crystal Mesogens

The 3,4,5-trifluorophenyl group is a "gold standard" motif for Vertical Alignment (VA) mode LCDs.

• Mechanism: The C-F bonds at positions 3, 4, and 5 create a resultant dipole moment opposing the longitudinal axis of the molecule.

• Result: Large negative dielectric anisotropy (

  ), allowing the liquid crystals to align perpendicular to an applied electric field, essential for the deep blacks in modern displays.

• Usage: The butyric acid tail is often converted to an ester or alkene to link with other rigid cores (e.g., bicyclohexyls).

Pharmaceutical Bioisosterism

In drug discovery, this compound acts as a fluorinated bioisostere of 4-phenylbutyric acid (a known HDAC inhibitor and chemical chaperone).

• Metabolic Stability: The fluorine atoms block the primary sites of metabolic attack (para-hydroxylation), significantly increasing the in vivo half-life.

• Lipophilicity: The increased LogP improves blood-brain barrier (BBB) penetration for neurological targets.

Safety & Handling (MSDS Highlights)

• Hazard Classification: Irritant (Skin/Eye/Respiratory).

• Signal Word: Warning.

• H-Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

• Storage: Store at room temperature, desiccated. Stable under normal conditions.

• Reactivity: Incompatible with strong oxidizing agents and strong bases.

References

• Sigma-Aldrich. 4-Oxo-4-(3,4,5-trifluorophenyl)butyric acid Product Data (CAS 898765-87-2).Link

• ChemicalBook. Benzenebutanoic acid, 3,4,5-trifluoro-gamma-oxo- Properties and Safety.Link

• Organic Syntheses. Friedel-Crafts Acylation with Succinic Anhydride: General Procedures.Link

• Kirsch, P.Modern Fluoroorganic Chemistry: Synthesis, Reactivity, Applications. Wiley-VCH, 2013. (Authoritative text on Liquid Crystal Fluorine Chemistry).

• PubChem. Compound Summary: 4-Oxo-4-(3,4,5-trifluorophenyl)butyric acid.Link

Sources

• 1. 898765-87-2 CAS MSDS (4-OXO-4-(3,4,5-TRIFLUOROPHENYL)BUTYRIC ACID) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid | C10H10F3NO2 | CID 7146283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Boc-(R)-3-amino-4-(2,4,5-trifluoro-phenyl)-butyric acid: properties, synthesis and applications_Chemicalbook [chemicalbook.com]
• 4. Preparation of Menthyl 3-amino-4-(2,4,5-trifluorophenyl) Butyrate and Investigation of its Hypoglycemic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic Acid Hydrochloride [lgcstandards.com]
• 6. chemimpex.com [chemimpex.com]
• 7. CN112500316A - Method for preparing BOC- (R) -3-amino-4- (2,4, 5-trifluorophenyl) butyric acid - Google Patents [patents.google.com]

3,4,5-Trifluorophenyl aliphatic acid derivatives properties

An In-Depth Technical Guide to the Properties and Applications of 3,4,5-Trifluorophenyl Aliphatic Acid Derivatives

Prepared by: Gemini, Senior Application Scientist

Executive Summary

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry, imparting profound effects on metabolic stability, lipophilicity, and target binding affinity. Among fluorinated motifs, the 3,4,5-trifluorophenyl group, when appended to aliphatic acid derivatives, offers a unique combination of electronic and steric properties that are highly advantageous for drug discovery. This guide provides an in-depth analysis of the synthesis, physicochemical properties, and biological applications of 3,4,5-trifluorophenyl aliphatic acid derivatives. We will explore validated synthetic protocols, delve into the mechanistic basis of their biological activity with a focus on the inhibition of cytosolic phospholipase A₂ (cPLA₂), and dissect structure-activity relationships (SAR) to inform future research. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this powerful chemical scaffold.

Introduction: The Strategic Value of the 3,4,5-Trifluorophenyl Moiety

The substitution of hydrogen with fluorine is a well-established strategy to enhance the pharmacological profile of a drug candidate. The trifluorophenyl group, in particular, offers several key advantages:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong (bond dissociation energy of ~485 kJ/mol), making it resistant to metabolic cleavage by cytochrome P450 enzymes.[1] This often translates to an increased in-vivo half-life and reduced drug dosage.

• Modulation of Physicochemical Properties: Fluorine is highly electronegative (Pauling scale: 4.0), which significantly alters the electron distribution within the aromatic ring.[2] This electronic-withdrawing effect can lower the pKa of a proximal carboxylic acid group, influencing its ionization state at physiological pH. Furthermore, trifluorination substantially increases lipophilicity, which can enhance membrane permeability and improve oral bioavailability.[1][3]

• Enhanced Target Binding: The trifluoromethyl group can engage in unique, non-covalent interactions within a protein's binding pocket, including dipole-dipole interactions and halogen bonds, which can lead to improved binding affinity and selectivity.[4]

The 3,4,5-substitution pattern creates a distinct electronic environment on the phenyl ring, making these derivatives valuable tools for probing and optimizing molecular interactions in drug design.

Core Physicochemical Properties

The properties of 3,4,5-trifluorophenyl aliphatic acids are governed by the interplay between the acidic carboxyl group and the lipophilic, electron-withdrawing fluorinated ring. Understanding these properties is critical for predicting a compound's behavior in biological systems.

Acidity (pKa)

The strong inductive effect of the three fluorine atoms withdraws electron density from the aromatic ring and, by extension, from the aliphatic acid sidechain. This stabilizes the carboxylate anion, resulting in a lower pKa compared to the non-fluorinated analog. This increased acidity can have significant implications for a drug's solubility, receptor interaction, and pharmacokinetic profile.

Lipophilicity (LogP/LogD)

Lipophilicity, often measured as the partition coefficient (LogP) or distribution coefficient (LogD at a specific pH), is a critical determinant of a drug's absorption, distribution, metabolism, and excretion (ADME) properties.[5] The addition of fluorine atoms generally increases lipophilicity.[3] This enhanced lipophilicity can facilitate passage through cellular membranes but must be carefully balanced to avoid issues with aqueous solubility and non-specific binding.

The table below provides a comparative summary of key physicochemical properties for a representative compound, 3,4,5-Trifluorophenylacetic acid, and its non-fluorinated parent.

Property	Phenylacetic Acid	3,4,5-Trifluorophenylacetic Acid	Rationale for Change
Molecular Formula	C₈H₈O₂	C₈H₅F₃O₂	Addition of three fluorine atoms.
Molecular Weight	136.15 g/mol	190.12 g/mol	Increased mass due to fluorine atoms.[6]
Appearance	White crystals	Colorless or white crystal	Similar physical state.[7]
Melting Point	76-78 °C	~70-73 °C	The substitution pattern can influence crystal lattice packing.[7]
Boiling Point	265.5 °C	~254.6 °C	Influenced by polarity and molecular weight.[8]
Acidity (pKa)	~4.31	< 4.31 (Predicted)	Strong electron-withdrawing effect of F atoms stabilizes the conjugate base, increasing acidity.
Lipophilicity (LogP)	~1.41	> 1.41 (Predicted)	Fluorination significantly increases hydrophobicity.[3]

Synthesis of Key Scaffolds

The reliable synthesis of 3,4,5-trifluorophenyl aliphatic acid derivatives is essential for their exploration. Below are two robust, validated protocols for the preparation of a core acid scaffold and its subsequent derivatization into an amide.

Experimental Protocol 1: Synthesis of 2-(3,4,5-Trifluorophenyl)acetic Acid

This protocol adapts a two-step process involving the formation of a Grignard reagent, allylation, and subsequent oxidative cleavage. This method is advantageous for its high yield and scalability.[9]

Workflow for the synthesis of 2-(3,4,5-Trifluorophenyl)acetic Acid.

Step-by-Step Methodology:

• Grignard Reagent Formation & Allylation:

  • To a flame-dried, three-necked flask under an inert argon atmosphere, add 1-bromo-3,4,5-trifluorobenzene (1.0 eq).

  • Dissolve in anhydrous tetrahydrofuran (THF) and cool the solution to -15 °C.

  • Slowly add isopropylmagnesium chloride (iPrMgCl, 2M in THF, 1.02 eq) dropwise, maintaining the temperature below 0 °C. The use of iPrMgCl facilitates a halogen-magnesium exchange to form the Grignard reagent.

  • Stir the resulting mixture for 30 minutes at -15 °C.

  • Add allyl bromide (1.04 eq) dropwise, ensuring the reaction temperature does not exceed 10 °C.

  • Allow the reaction to warm to room temperature and stir for 1 hour.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 9:1 Hexane:Ethyl Acetate mobile phase).

  • Upon completion, carefully quench the reaction by adding saturated aqueous NH₄Cl solution and acidify to pH ~1-2 with 1M HCl.

  • Extract the product with ethyl acetate (3x volumes), combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield crude allyl-3,4,5-trifluorobenzene.

• Oxidative Cleavage:

  • Dissolve the crude allyl-3,4,5-trifluorobenzene (1.0 eq) from the previous step in a 2:2:3 mixture of acetonitrile, carbon tetrachloride, and water.

  • Add sodium periodate (NaIO₄, 4.0 eq) and a catalytic amount of ruthenium(III) chloride hydrate (RuCl₃·xH₂O, ~0.01 eq). This combination achieves an efficient oxidative cleavage of the alkene to the corresponding carboxylic acid.

  • Stir the biphasic mixture vigorously at room temperature for 12-16 hours.

  • Upon reaction completion (monitored by TLC), dilute the mixture with diethyl ether and filter through a pad of celite to remove the ruthenium salts.

  • Transfer the filtrate to a separatory funnel, separate the organic layer, and extract the aqueous layer with diethyl ether (2x).

  • Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting solid by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford pure 2-(3,4,5-trifluorophenyl)acetic acid.

Experimental Protocol 2: Amidation of 2-(3,4,5-Trifluorophenyl)acetic Acid

Amide bond formation is a critical transformation in drug discovery. This protocol utilizes a standard peptide coupling agent, EDC, for the efficient synthesis of an amide derivative.[10]

Step-by-Step Methodology:

• Amide Coupling:

  • To a solution of 2-(3,4,5-trifluorophenyl)acetic acid (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C, add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq) and a catalytic amount of 4-Dimethylaminopyridine (DMAP, 0.1 eq). EDC is a water-soluble carbodiimide that activates the carboxylic acid for nucleophilic attack.

  • Add the desired primary or secondary amine (1.1 eq) and N,N-Diisopropylethylamine (DIPEA, 1.5 eq) to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 8-12 hours. Monitor progress by TLC.

  • Once the reaction is complete, dilute the mixture with DCM.

  • Transfer to a separatory funnel and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude residue by column chromatography on silica gel to obtain the pure amide product.

Biological Activity & Mechanism of Action

A prominent application of aliphatic acid derivatives bearing trifluoromethyl groups is in the inhibition of enzymes involved in inflammatory pathways. A key example is the inhibition of cytosolic phospholipase A₂ (cPLA₂).

Case Study: Inhibition of Cytosolic Phospholipase A₂ (cPLA₂)

The enzyme cPLA₂ plays a critical role in inflammation by catalyzing the hydrolysis of membrane phospholipids to release arachidonic acid (AA).[1] AA is the precursor to a cascade of pro-inflammatory lipid mediators, including prostaglandins and leukotrienes, synthesized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, respectively.

Compounds like arachidonyl trifluoromethyl ketone (AACOCF₃), which contains a long aliphatic chain and a terminal trifluoromethyl ketone, are potent and specific inhibitors of cPLA₂.[10][11] The trifluoromethyl ketone moiety acts as a transition-state analog, forming a stable tetrahedral intermediate with a key serine residue in the enzyme's active site, thereby blocking its catalytic activity. By inhibiting cPLA₂, these compounds effectively shut down the production of downstream inflammatory mediators, making them attractive candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and asthma.[1]

The cPLA₂-mediated inflammatory cascade and point of inhibition.

Structure-Activity Relationship (SAR) Insights

SAR studies aim to correlate changes in a molecule's structure with its biological activity, providing a roadmap for rational drug design.[12] For 3,4,5-trifluorophenyl aliphatic acid derivatives, SAR exploration focuses on modifying the aliphatic chain and the substitution pattern on the phenyl ring.

Key SAR principles include:

• Aliphatic Chain Length: The length and rigidity of the aliphatic acid side chain are often critical for optimal positioning within a target's binding site. Studies on related alkanoic acid inhibitors have shown that potency can be highly dependent on the side-chain length, with an optimal number of carbon atoms required for effective receptor binding.[8]

• Aromatic Substitution: The electronic nature of substituents on the phenyl ring can drastically alter activity. Electron-withdrawing groups, like the fluorine atoms in the 3,4,5-trifluoro motif, can influence pKa and binding interactions. Comparing analogs with different fluorination patterns or other substituents provides insight into the electronic requirements of the target.[13]

• Acid vs. Amide: Converting the terminal carboxylic acid to an amide, ester, or other functional group fundamentally changes the molecule's hydrogen bonding capacity, charge, and polarity. This can be used to probe interactions with specific residues (e.g., arginine or lysine) in a binding pocket or to improve cell permeability by masking a charged group.

The following table presents representative data from studies on fluorinated phenyl derivatives, illustrating how structural modifications impact biological activity (measured as IC₅₀, the concentration required to inhibit a biological process by 50%). Lower IC₅₀ values indicate higher potency.

Compound Scaffold	R¹ Group (Aromatic Ring)	R² Group (Side Chain)	Target/Assay	IC₅₀ (µM)	Citation
Phenylacetamide	4-Fluorophenyl	p-Nitrophenyl	PC3 Cell Line (Anticancer)	80	[14]
Phenylacetamide	4-Fluorophenyl	o-Nitrophenyl	PC3 Cell Line (Anticancer)	52	[14]
Phenylpropanoic Acid	2,4-Difluorophenylamino	Hydrazone-Me	A549 Cell Line (Anticancer)	13.47	[15]
Phenylpropanoic Acid	2,4-Difluorophenylamino	Hydrazone-OMe	A549 Cell Line (Anticancer)	21.18	[15]
Phenylboronic Acid Deriv.	4-Fluorophenyl	(FL118 Core)	HCT116 Cell Line (Anticancer)	26	[13]
Phenylboronic Acid Deriv.	2,4-Difluorophenyl	(FL118 Core)	HCT116 Cell Line (Anticancer)	12	[13]

Analysis: The data show that even subtle changes, such as the position of a nitro group (ortho vs. para) or the nature of a substituent on a hydrazone (methyl vs. methoxy), can significantly impact potency.[14][15] Furthermore, increasing the degree of fluorination (mono- vs. di-fluoro) can lead to enhanced activity, highlighting the importance of this structural element.[13]

Conclusion and Future Directions

3,4,5-Trifluorophenyl aliphatic acid derivatives represent a versatile and powerful scaffold in modern drug discovery. Their unique physicochemical properties, conferred by the trifluorinated ring, provide a solid foundation for developing metabolically robust and potent therapeutic agents. The synthetic accessibility of these compounds, coupled with a clear mechanistic rationale for their activity against key targets like cPLA₂, makes them highly attractive for further investigation.

Future research should focus on expanding the library of these derivatives by varying the length and functionality of the aliphatic chain and exploring their efficacy against a broader range of biological targets. Detailed quantitative structure-activity relationship (QSAR) studies, combined with computational modeling, will be instrumental in refining these scaffolds to develop next-generation therapeutics with enhanced potency and selectivity.

References

• ChemBK. (2024, April 9). 3,4,5-(trifluorophenyl)acetic acid. [Link]

• Song, J., et al. (2025, July 18). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC. [Link]

• Zare, M., et al. (2026, February 27). Synthesis and Development of 3-((2,4-Difluorophenyl)Amino)Propanoic Acid Derivatives as an Antiproliferative Medicinal Chemistry Scaffold Targeting Growth Factor Receptors. MDPI. [Link]

• Wang, Y., et al. (2024, December 4). Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7. PMC. [Link]

• Wang, W., et al. (2023, February 1). Inhibiting the Cytosolic Phospholipase A2-Arachidonic Acid Pathway With Arachidonyl Trifluoromethyl Ketone Attenuates Radiation-Induced Lung Fibrosis. PubMed. [Link]

• Ishihara, K., et al. (3,4,5-trifluorophenyl)boronic acid. Organic Syntheses Procedure. [Link]

• Rovira, X., et al. (2024, June 10). Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. PMC. [Link]

• Mohammadi-Farani, A., et al. (2013, July 30). 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation. Brieflands. [Link]

• Yuan, Q. (2014). Synthesis method of 2,4,5-trifluorophenylacetic acid. SciSpace. [Link]

• Nagase, T., et al. (2003, May 15). A potent inhibitor of cytosolic phospholipase A2, arachidonyl trifluoromethyl ketone, attenuates LPS-induced lung injury in mice. PubMed. [Link]

• Google Patents. (n.d.). Process for the synthesis of trifluorophenylacetic acids.

• Hiyama, T. (2000). Biologically Active Organofluorine Compounds. SciSpace. [Link]

• Osińska, I., et al. (2021, April 1). (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. PubMed. [Link]

• Kempińska, D., et al. (2019, January 28). State of the art and prospects of methods for determination of lipophilicity of chemical compounds. Trends in Analytical Chemistry. [Link]

• Drug Design Org. (2005, May 15). Structure Activity Relationships. [Link]

• Abdel-Aziz, M., et al. (2021, October 15). Anti-Proliferative and Pro-Apoptotic Activities of Synthesized 3,4,5 Tri-Methoxy Ciprofloxacin Chalcone Hybrid, through p53 Up-Regulation in HepG2 and MCF7 Cell Lines. PMC. [Link]

• Hiyama, T. (2000). Biologically Active Organofluorine Compounds. SciSpace. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]
• 3. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chem.pg.edu.pl [chem.pg.edu.pl]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Structure-activity relationships associated with 3,4,5-triphenyl-1H-pyrazole-1-nonanoic acid, a nonprostanoid prostacyclin mimetic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. US6870067B2 - Process for the synthesis of trifluorophenylacetic acids - Google Patents [patents.google.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. Simultaneous determination of pKa and lipophilicity by gradient RP HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. brieflands.com [brieflands.com]
• 15. mdpi.com [mdpi.com]

Technical Comparative Guide: 2,4,5- vs. 3,4,5-Trifluorophenyl Butanoic Acid

This guide serves as an advanced technical resource for researchers and process chemists involved in the synthesis and analysis of fluorinated phenylbutanoic acid derivatives, specifically within the context of Dipeptidyl Peptidase-4 (DPP-4) inhibitor development.

Executive Summary

In the landscape of medicinal chemistry, 3-amino-4-(2,4,5-trifluorophenyl)butanoic acid is the pharmacophore backbone of Sitagliptin (Januvia) , a blockbuster type 2 diabetes drug. Its regioisomer, 3,4,5-trifluorophenyl butanoic acid , serves primarily as a structural analog for Structure-Activity Relationship (SAR) studies and a critical impurity marker in process validation.

This guide delineates the structural, electronic, and synthetic divergences between these two isomers, providing actionable protocols for their differentiation and handling.

Part 1: Structural & Electronic Analysis

The core difference lies in the substitution pattern of the fluorine atoms on the phenyl ring, which dictates the molecule's symmetry, electronic distribution, and binding affinity.

Structural Isomerism

• 2,4,5-Trifluorophenyl Moiety (Sitagliptin Core):

  • Symmetry: Asymmetric (

    point group).

  • Substitution: Fluorines at positions 2, 4, and 5.[1][2][3] Protons at positions 3 and 6.

  • Steric Environment: The fluorine at the ortho (C2) position creates steric bulk near the alkyl tail, influencing the conformation of the butanoic acid chain.

• 3,4,5-Trifluorophenyl Moiety (Analog):

  • Symmetry: Symmetric (

    point group along the C1-C4 axis).

  • Substitution: Fluorines at positions 3, 4, and 5.[2][3][4] Protons at positions 2 and 6.

  • Steric Environment: Both ortho positions (C2, C6) are unsubstituted (Hydrogens), making the attachment point less sterically hindered than the 2,4,5-isomer.

Electronic Profiling (Hammett & Dipole)

The placement of fluorine atoms alters the electron density of the aromatic ring, affecting both nucleophilic aromatic substitution (

) susceptibility during synthesis and metabolic stability in vivo.

Feature	2,4,5-Trifluorophenyl	3,4,5-Trifluorophenyl
Symmetry	Asymmetric	Symmetric
Ortho-Effect	High (F at C2 repels side chain)	Low (H at C2/C6)
Electronic Character	Electron-poor; highly activated for metabolism at C3/C6 if not protected.	Electron-poor; C4 is shielded by flanking Fs.
Dipole Moment	Complex vector sum (asymmetric).	Net dipole along the C1-C4 axis.
Key Application	Sitagliptin Intermediate	Impurity Standard / SAR Analog

Part 2: Analytical Differentiation (Protocol)

Distinguishing these isomers is a critical quality control step. Due to their similar polarity, standard reverse-phase HPLC can be challenging without optimized gradients. NMR spectroscopy is the definitive method for identification.[5]

Nuclear Magnetic Resonance (NMR) Strategy

The symmetry of the 3,4,5-isomer provides a distinct spectral fingerprint compared to the asymmetric 2,4,5-isomer.

Protocol: 19F-NMR Differentiation

• Solvent: DMSO-

  or CDCl .

• Standard: Trifluorotoluene (internal standard).

Diagnostic Signals:

• 2,4,5-Isomer: Displays three distinct signals of equal integration (1:1:1). The coupling patterns will be complex (ddd) due to

  and interactions.

• 3,4,5-Isomer: Displays two distinct signals with an integration ratio of 2:1 .

  • Signal A (2F): Fluorines at positions 3 and 5 are chemically equivalent.[4]

  • Signal B (1F): Fluorine at position 4 is unique.[4]

Protocol: 1H-NMR Differentiation

• 2,4,5-Isomer: Shows two distinct aromatic proton signals (H3 and H6). They appear as multiplets due to splitting by adjacent fluorines.

• 3,4,5-Isomer: Shows one equivalent aromatic proton signal integrating to 2H (H2 and H6 are equivalent). This signal typically appears as a doublet of doublets (

  ) centered around 6.8–7.2 ppm.

Visualization of Analytical Logic

Figure 1: Decision tree for identifying trifluorophenyl isomers using 19F-NMR spectroscopy.

Part 3: Synthesis & Drug Development Context[3]

Why the 2,4,5-Isomer for Sitagliptin?

In the development of Sitagliptin (MK-0431), the 2,4,5-trifluorophenyl moiety was selected over other isomers (including 3,4,5-) due to optimized pharmacokinetics and binding potency.

• Metabolic Stability: The 2,4,5-substitution pattern effectively blocks metabolic oxidation at the most vulnerable positions on the phenyl ring while maintaining a specific dipole orientation required for the DPP-4 active site (S1 pocket).

• Potency: SAR studies indicated that the specific steric "twist" induced by the ortho-fluorine (at C2) improves the fit of the inhibitor in the hydrophobic S1 pocket of the DPP-4 enzyme compared to the flatter 3,4,5-analog.

Synthesis Workflow (2,4,5-Isomer)

The industrial synthesis of the Sitagliptin intermediate, (3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid , relies on asymmetric hydrogenation or enzymatic transamination.

Key Reaction Step: Asymmetric Hydrogenation This protocol describes the reduction of the enamine precursor, a critical step where chirality is established.

• Reagents:

  • Substrate: Methyl 4-(2,4,5-trifluorophenyl)-3-oxobutanoate (or enamine derivative).

  • Catalyst: Rh(I) complex with chiral ligand (e.g.,

    -Binap or Ferrocenyl ligands).

  • Solvent: Methanol (MeOH).[6]

  • Hydrogen Source:

    gas (20-30 bar).

• Procedure:

  • Step 1: Charge the reactor with the beta-keto ester substrate and degassed MeOH.

  • Step 2: Add the Rh-catalyst (0.1 - 0.5 mol%) under nitrogen atmosphere.

  • Step 3: Add ammonium acetate (if performing reductive amination directly) or use the pre-formed enamine.

  • Step 4: Pressurize with

    to 30 bar and heat to 50°C. Stir for 12-24 hours.

  • Step 5: Monitor conversion by HPLC. The 2,4,5-isomer product should show >98% ee (enantiomeric excess).

• Purification:

  • The resulting beta-amino ester is hydrolyzed (LiOH/THF) to the free acid.

  • Crystallization from iPrOH/Water removes trace Rh and impurities.

Synthesis Pathway Diagram

Figure 2: Industrial synthesis route for the Sitagliptin intermediate, highlighting the critical asymmetric hydrogenation step.

References

• Merck & Co.[1] Patent (WO2004087650) .[7] Process for the preparation of chiral beta-amino acid derivatives.

  • Source:

• Hansen, K. B., et al. (2009) . Highly Efficient Asymmetric Synthesis of Sitagliptin.[8] Journal of the American Chemical Society.

  • Source:

• Kim, D., et al. (2005) . (2R)-4-Oxo-4-[3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine: A Potent, Orally Active Dipeptidyl Peptidase IV Inhibitor for the Treatment of Type 2 Diabetes.[9] Journal of Medicinal Chemistry.

  • Source:

• PubChem Compound Summary . (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid (Sitagliptin Acid).[10][11]

  • Source:

Sources

• 1. searchusan.ama-assn.org [searchusan.ama-assn.org]
• 2. benthamdirect.com [benthamdirect.com]
• 3. (3R)-4-[(3R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoyl]-3-(2,2,2-trifluoroethyl)-1,4-diazepan-2-one, a selective dipeptidyl peptidase IV inhibitor for the treatment of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Multinuclear NMR Spectroscopy [fluorine.ch.man.ac.uk]
• 5. NMR Spectroscopy [www2.chemistry.msu.edu]
• 6. researchgate.net [researchgate.net]
• 7. Sitagliptin – All About Drugs [allfordrugs.com]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. Pharmacokinetics and pharmacodynamics of sitagliptin, an inhibitor of dipeptidyl peptidase IV, in healthy subjects: results from two randomized, double-blind, placebo-controlled studies with single oral doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pharmaffiliates.com [pharmaffiliates.com]

Advanced Fluorinated Phenylbutanoic Acid Scaffolds: Synthetic Protocols and Medicinal Utility

Topic: Fluorinated Phenylbutanoic Acid Building Blocks Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, Drug Development Professionals

Executive Summary

Phenylbutanoic acid (PBA) derivatives represent a privileged scaffold in medicinal chemistry, serving as pharmacophores for Histone Deacetylase (HDAC) inhibitors, chemical chaperones, and GABA analogues. However, the parent scaffold often suffers from rapid oxidative metabolism and suboptimal lipophilicity.

This guide details the strategic incorporation of fluorine into the phenylbutanoic acid architecture. By leveraging the "fluorine effect"—high electronegativity, metabolic blockade, and lipophilicity modulation—researchers can access building blocks with superior pharmacokinetic (PK) profiles. We provide validated synthetic routes, comparative physicochemical data, and specific protocols for accessing high-value fluorinated congeners.

Structural Logic: The Fluorine Advantage[1]

The strategic replacement of hydrogen with fluorine in the PBA scaffold alters the molecule's electronic landscape without imposing significant steric penalties (Van der Waals radius: H = 1.20 Å, F = 1.47 Å).

Metabolic Blockade (Para-Fluorination)

The primary metabolic soft spot of phenylbutanoic acid is the para-position of the phenyl ring, which is susceptible to CYP450-mediated hydroxylation.

• Mechanism: The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-H bond (approx. 99 kcal/mol), rendering the para-position inert to oxidative attack.

• Outcome: Extended half-life (

  ) and improved bioavailability.

pKa Modulation (Alpha-Fluorination)

Fluorination at the

-position (adjacent to the carboxylic acid) dramatically increases acidity due to the inductive electron-withdrawing effect of fluorine.

• PBA pKa: ~4.76

• 2-Fluoro-PBA pKa: ~2.8 – 3.2

• Impact: At physiological pH (7.4), the

  -fluorinated species exists almost exclusively as the carboxylate anion, altering membrane permeability and protein binding kinetics.

Physicochemical Comparison Table

Property	Parent (4-Phenylbutanoic Acid)	4-(4-Fluorophenyl)butanoic Acid	4,4-Difluoro-4-phenylbutanoic Acid
Molecular Weight	164.20	182.19	200.18
ClogP (Est.)	2.3	2.6	2.9
pKa (Acid)	4.76	4.70	4.65 (minimal effect distally)
Metabolic Stability	Low (Rapid oxidation)	High (Blocked p-site)	High (Benzylic oxidation blocked)
Key Application	HDAC Inhibitor (mM range)	HDAC Inhibitor (nM potential)	Bioisostere for Ketone/Ether

Synthetic Methodologies

We define three primary synthetic workflows to access distinct fluorinated isomers.

Pathway A: Friedel-Crafts Acylation (The Industrial Route)

The most robust method for accessing the 4-(fluorophenyl)-4-oxobutanoic acid precursor.

• Reagents: Fluorobenzene, Succinic Anhydride,

  .

• Mechanism: Electrophilic aromatic substitution. The fluorine atom directs para due to resonance donation, despite inductive withdrawal.

Pathway B: Deoxofluorination (Gem-Difluoro Access)

Converting the benzylic ketone to a gem-difluoro methylene group creates a metabolically stable, lipophilic linker.

• Reagents: Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur trifluoride) or DAST.[1]

• Advantage: Deoxo-Fluor is thermally more stable than DAST, allowing for safer scale-up.

Pathway C: Electrophilic Alpha-Fluorination

Direct fluorination of the enolate.

• Reagents: LDA (Lithium Diisopropylamide), NFSI (N-Fluorobenzenesulfonimide) or Selectfluor.

Visualization of Synthetic Workflows

Detailed Experimental Protocols

These protocols are designed for self-validation. Safety Note: Fluorinating reagents (DAST, Deoxo-Fluor) can release HF.[2] Use exclusively in a fume hood with calcium gluconate gel available.

Protocol 1: Synthesis of 4-(4-Fluorophenyl)-4-oxobutanoic Acid

Objective: Create the core scaffold via Friedel-Crafts acylation.

• Setup: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, addition funnel, and nitrogen inlet.

• Solvent Charge: Add anhydrous Dichloromethane (DCM, 100 mL) and Aluminum Chloride (

  , 2.2 equiv). Cool to 0°C in an ice bath.

• Anhydride Addition: Add Succinic Anhydride (1.0 equiv) portion-wise. Stir for 30 mins to form the acylating complex.

• Substrate Addition: Add Fluorobenzene (1.1 equiv) dropwise over 20 minutes. Maintain temperature < 5°C.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours.

  • Checkpoint: Monitor by TLC (50:50 Hexane/EtOAc). Product should appear as a polar spot compared to fluorobenzene.

• Quench: Pour the reaction mixture slowly onto crushed ice/HCl (conc.). Caution: Exothermic.

• Workup: Extract with DCM (3x). Wash combined organics with Brine. Dry over ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  .

• Purification: Recrystallize from Toluene/Hexanes to yield white crystalline solid.

Protocol 2: Deoxofluorination to 4,4-Difluoro-4-(4-fluorophenyl)butanoic Acid

Objective: Convert the keto-acid to the gem-difluoro analog. Note: It is often higher yielding to esterify the acid first (e.g., methyl ester), perform fluorination, and then hydrolyze.

• Esterification (Pre-step): Convert keto-acid to methyl ester using

  /MeOH.

• Fluorination Setup: In a Teflon or polypropylene vessel, dissolve the keto-ester (1.0 equiv) in anhydrous DCM.

• Reagent Addition: Add Deoxo-Fluor® (1.5 - 2.0 equiv) dropwise at 0°C.

  • Catalysis: Addition of a catalytic amount of Ethanol (0.1 equiv) can accelerate the reaction by generating HF in situ.

• Reaction: Heat to reflux (40°C) for 16-24 hours.

  • Checkpoint: 19F NMR is the best monitoring tool. Look for the disappearance of the aromatic fluorine signal of the ketone and appearance of the characteristic gem-difluoro signal (approx -90 to -110 ppm).

• Quench: Cool to 0°C. Dropwise addition of Saturated

  . Gas Evolution (CO2) will be vigorous.

• Workup: Extract with DCM. Pass through a short silica plug to remove polar impurities.

• Hydrolysis: Dissolve ester in THF/Water (1:1), add LiOH (2 equiv), stir at RT for 4 hours. Acidify to pH 2 to precipitate the target acid.

Case Study: HDAC Inhibition Utility

Fluorinated phenylbutanoic acids are potent "Cap Group" precursors for Histone Deacetylase (HDAC) inhibitors.

• The Challenge: Sodium Phenylbutyrate is a pan-HDAC inhibitor but requires high doses (millimolar concentrations) due to rapid metabolism and weak binding.

• The Solution: Fluorinated analogs (specifically the 4,4-difluoro derivatives) act as bioisosteres for the carbonyl group or simply as metabolically stable hydrophobic linkers.

• Data Insight: Research indicates that fluorinated analogs can achieve nanomolar (nM) potency against HDAC1 and HDAC6, representing a >1000-fold improvement over the parent compound. The fluorine atoms can fill hydrophobic pockets in the HDAC active site tunnel that hydrogen cannot access effectively.

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews.

• Lal, G. S., et al. (1999).[3] Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent for nucleophilic fluorination. The Journal of Organic Chemistry.

• Olsen, C. A., et al. (2002). The relationship between the structure of the cap group and the inhibitory activity of histone deacetylase inhibitors. Journal of Medicinal Chemistry.

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.

• BenchChem. (2025). Biological Activity of 4-(3,4-Difluorophenyl)-4-oxobutanoic Acid Derivatives.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Difluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]

Protocols & Analytical Methods

Application Note: 4-(3,4,5-Trifluorophenyl)butanoic Acid as a Privileged Scaffold in Pharmaceutical Synthesis

Executive Summary

In modern medicinal chemistry, the strategic incorporation of fluorinated aromatic rings is a proven tactic for enhancing the pharmacokinetic and pharmacodynamic profiles of drug candidates. 4-(3,4,5-Trifluorophenyl)butanoic acid (CAS: 1410187-01-7) has emerged as a highly versatile pharmaceutical intermediate. This application note provides an in-depth technical guide to utilizing this compound, focusing on its dual utility: serving as a flexible linker for peptidomimetic amide coupling (crucial for DPP-4 inhibitors) and acting as a precursor for rigidified polycyclic scaffolds via intramolecular Friedel-Crafts acylation.

Mechanistic Rationale: The Fluorine Effect & Scaffold Versatility

The selection of 4-(3,4,5-Trifluorophenyl)butanoic acid over non-fluorinated analogs is driven by specific mechanistic advantages:

• Metabolic Shielding: The strong electron-withdrawing nature (-I effect) of the three adjacent fluorine atoms significantly lowers the electron density of the phenyl ring. This deactivation protects the aromatic core from cytochrome P450-mediated oxidative metabolism, a common liability in drug development.

• Multipolar Binding Interactions: The highly polarized, yet hydrophobic, C-F bonds enhance membrane permeability while enabling unique electrostatic interactions within target protein binding pockets (e.g., the hydrophobic S1 pocket of dipeptidyl peptidase-4)[1].

• Synthetic Orthogonality: The four-carbon aliphatic chain provides an ideal spatial geometry. It is long enough to prevent steric hindrance from the bulky trifluorophenyl group during intermolecular amide couplings, yet perfectly sized to undergo a 6-endo-trig intramolecular cyclization to form a thermodynamically stable six-membered tetralone ring[2].

Caption: Synthetic divergence of 4-(3,4,5-Trifluorophenyl)butanoic acid into amides and tetralones.

Workflow 1: Synthesis of Peptidomimetic Amides

Amide coupling of 4-(3,4,5-trifluorophenyl)butanoic acid with complex heterocyclic amines is a foundational step in synthesizing targeted therapies, such as retagliptin and sitagliptin analogs[1].

Causality in Reagent Selection

While simple carbodiimides like EDC can activate the carboxylic acid, they form an unstable O-acylisourea intermediate that is prone to side reactions or epimerization (if adjacent chiral centers are present). By adding 1-Hydroxybenzotriazole (HOBt), the O-acylisourea is rapidly converted into a highly reactive, yet stable, OBt-ester. This ensures a clean nucleophilic attack by the incoming amine.

Self-Validating Protocol: EDC/HOBt Amide Coupling

• Activation: In an oven-dried, argon-purged flask, dissolve 4-(3,4,5-Trifluorophenyl)butanoic acid (1.0 eq) in anhydrous Dichloromethane (DCM) to a concentration of 0.2 M. Cool the solution to 0 °C using an ice bath.

• Reagent Addition: Add EDC·HCl (1.2 eq) and HOBt (1.2 eq). Stir for 30 minutes at 0 °C.

  • In-Process Control: TLC (Hexanes:EtOAc 1:1) should show the disappearance of the starting acid (broad streak) and the formation of a new, less polar UV-active spot corresponding to the OBt-ester.

• Amine Coupling: Add the target amine (1.1 eq) followed by N,N-Diisopropylethylamine (DIPEA, 2.5 eq) dropwise. Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup & Validation: Quench with water. Extract the aqueous layer with DCM (3x). Wash the combined organic layers sequentially with 1M HCl (removes unreacted amine and DIPEA), saturated NaHCO3 (removes unreacted acid and HOBt), and brine. Dry over anhydrous Na2SO4, filter, and concentrate in vacuo.

Quantitative Data: Amide Coupling Optimization

Coupling Reagent	Additive	Solvent	Temp (°C)	Yield (%)	Byproduct Profile
EDC·HCl	None	DCM	25	45	High N-acylurea formation
EDC·HCl	HOBt	DCM	0 to 25	88	Clean conversion
HATU	DIPEA	DMF	25	94	Trace tetramethylurea
T3P (50% in EtOAc)	Pyridine	EtOAc	80	82	Clean, easy aqueous workup

Workflow 2: Intramolecular Friedel-Crafts Acylation to 5,6,7-Trifluoro-1-tetralone

Tetralones are privileged scaffolds utilized in the development of kinase inhibitors and GPCR modulators. Converting 4-(3,4,5-trifluorophenyl)butanoic acid into 5,6,7-trifluoro-1-tetralone requires overcoming the severe electronic deactivation of the fluorinated aromatic ring[2].

Causality in Reagent Selection

Traditional methods utilize Polyphosphoric Acid (PPA) at high temperatures (>120 °C). However, PPA is highly viscous, making stirring and extraction difficult, and excessive heat can lead to polymerization or defluorination. (7.7 wt% phosphorus pentoxide in methanesulfonic acid) is selected instead because it remains a fluid, homogeneous solution that aggressively drives acylium ion formation at significantly lower temperatures (60–80 °C)[3].

Caption: Mechanistic pathway of Eaton's reagent-mediated intramolecular Friedel-Crafts acylation.

Self-Validating Protocol: Eaton's Reagent Cyclization

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, add Eaton's Reagent (10 mL per gram of starting material).

• Substrate Addition: Slowly add 4-(3,4,5-Trifluorophenyl)butanoic acid (1.0 eq) in portions at room temperature. The solution will turn slightly yellow.

• Cyclization: Attach a reflux condenser and heat the mixture to 70 °C for 4 hours.

  • In-Process Control: Remove a 50 µL aliquot, quench in 1 mL of saturated NaHCO3, and extract with 1 mL EtOAc. LC-MS analysis should confirm the disappearance of the acid mass [M+H]⁺ 219 and the appearance of the tetralone mass [M+H]⁺ 201.

• Quenching & Workup: Cool the reaction to room temperature and pour it slowly over aggressively stirred crushed ice. The product will often precipitate. Extract the aqueous mixture with Ethyl Acetate (3x).

• Validation Wash: Wash the organic layer with 1M NaOH. Crucial step: This removes any uncyclized starting material. Wash with brine, dry over MgSO4, and concentrate to yield the pure 5,6,7-trifluoro-1-tetralone.

Quantitative Data: Cyclization Optimization

Reagent / Catalyst	Temp (°C)	Time (h)	Yield (%)	Operational Observations
Polyphosphoric Acid (PPA)	120	6	42	High viscosity, partial degradation
AlCl3 / SOCl2 (2 steps)	25	12	65	Requires isolation of acid chloride
Eaton's Reagent	70	4	85	Homogeneous, clean conversion
Bi(NTf2)3	100	8	78	Expensive catalyst, good yield[4]

References

• Holden, M. S., Crouch, R. D., & Barker, K. A. (2005). Formation of α-Tetralone by Intramolecular Friedel-Crafts Acylation. Journal of Chemical Education. Retrieved from[Link][2]

• Wikipedia. 1-Tetralone. Retrieved from[Link][4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 7-Chloro-6-fluoro-3,4-dihydronaphthalen-1(2H)-one|CAS 1260010-66-9 [benchchem.com]
• 4. 1-Tetralone - Wikipedia [en.wikipedia.org]

Preparation of 3,4,5-Trifluorophenyl Esters from Butanoic Acid Precursors

Application Note & Protocol Guide

Abstract

This guide details the synthesis of 3,4,5-trifluorophenyl esters using butanoic acid derivatives as the acyl donor. While often overshadowed by their pentafluorophenyl (PFP) analogs, 3,4,5-trifluorophenyl esters occupy a critical "Goldilocks zone" in reactivity: they are sufficiently activated for nucleophilic substitution (e.g., in peptide coupling) yet exhibit superior hydrolytic stability compared to PFP esters. Furthermore, the 3,4,5-trifluorophenyl moiety is a privileged structural motif in Liquid Crystal (LC) design, where its high polarity and low polarizability contribute to unique dielectric anisotropy (

) and viscosity properties.

Introduction & Strategic Analysis

The "Active Ester" Spectrum

In bioconjugation and peptide synthesis, the choice of active ester dictates the balance between coupling efficiency and shelf-life.

• Pentafluorophenyl (PFP) Esters: Highly reactive, but prone to rapid hydrolysis in moist environments.[1]

• 3,4,5-Trifluorophenyl Esters: Moderate reactivity.[2][3] The three fluorine atoms withdraw electron density from the phenolic oxygen, activating the carbonyl carbon. However, the lack of ortho-fluorines (in the 2,6 positions) reduces steric crowding and slightly lowers the acidity of the leaving group (

  vs. for PFP), making them more robust during handling and purification.

Liquid Crystal Relevance

In LC materials, the 3,4,5-trifluorophenyl group is often employed as a terminal polar unit. The ester linkage serves as a mesogenic connector. Synthesizing these esters with high purity is critical, as ionic impurities or unreacted phenols can degrade the Voltage Holding Ratio (VHR) of the final LC mixture.

Retrosynthetic Analysis & Pathway Selection

To synthesize 3,4,5-trifluorophenyl butanoate, we consider two primary disconnections.

Figure 1: Retrosynthetic strategies. Path A is preferred for simple alkyl chains (robust, scalable). Path B is preferred if the "butanoic acid" precursor contains sensitive functional groups (e.g., amino acid derivatives).

Experimental Protocols

Method A: Acyl Chloride Route (Standard)

Best for: Simple aliphatic acids, large-scale synthesis, and Liquid Crystal intermediates.

Principle: The high electrophilicity of butyryl chloride overcomes the poor nucleophilicity of the electron-deficient 3,4,5-trifluorophenol. A base is required to scavenge the HCl byproduct.

Reagents:

• Butyryl Chloride (1.1 equiv)

• 3,4,5-Trifluorophenol (1.0 equiv)

• Triethylamine (TEA) or Pyridine (1.2 equiv)

• Dichloromethane (DCM) (Anhydrous, 0.2 M concentration)

Protocol:

• Setup: Flame-dry a round-bottom flask and equip it with a magnetic stir bar and a nitrogen inlet.

• Dissolution: Add 3,4,5-trifluorophenol (10 mmol, 1.48 g) and TEA (12 mmol, 1.67 mL) to anhydrous DCM (50 mL). Cool the solution to 0°C in an ice bath.

• Addition: Add butyryl chloride (11 mmol, 1.14 mL) dropwise over 10 minutes. Note: The reaction is exothermic; control the rate to prevent boiling.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor by TLC (Hexane/EtOAc 8:2). The phenol spot (

  ) should disappear, replaced by the less polar ester ( ).

• Workup:

  • Quench with water (20 mL).

  • Wash the organic phase with 1M HCl (2 x 20 mL) to remove excess amine/pyridine.

  • Wash with Sat. NaHCO₃ (2 x 20 mL) to remove unreacted phenol (crucial step).

  • Wash with Brine, dry over MgSO₄, and concentrate in vacuo.[4]

• Purification: For LC grade, pass through a short pad of silica gel (eluting with 5% EtOAc in Hexane) or distill under reduced pressure (bulb-to-bulb).

Method B: Steglich Esterification (DCC/DMAP)

Best for: Complex precursors, chiral substrates, or when acid chlorides are unstable.

Principle: DCC activates the carboxylic acid to an O-acylisourea.[5] DMAP acts as an acyl-transfer catalyst, forming a reactive N-acylpyridinium intermediate that reacts rapidly with the phenol.

Reagents:

• Butanoic Acid (1.0 equiv)

• 3,4,5-Trifluorophenol (1.1 equiv)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 equiv)

• 4-Dimethylaminopyridine (DMAP) (0.1 equiv - Catalytic)

• DCM (Anhydrous)

Protocol:

• Dissolution: Dissolve Butanoic acid (10 mmol, 0.88 g), 3,4,5-trifluorophenol (11 mmol, 1.63 g), and DMAP (1 mmol, 0.12 g) in dry DCM (50 mL) at 0°C.

• Coupling: Add DCC (11 mmol, 2.27 g) dissolved in minimal DCM dropwise.

• Precipitation: A white precipitate (Dicyclohexylurea, DCU) will form almost immediately.

• Reaction: Stir at 0°C for 30 mins, then at RT overnight.

• Workup:

  • Filtration: Filter off the DCU precipitate through a Celite pad.

  • Wash: Wash the filtrate with 0.5M HCl (to remove DMAP) and Sat. NaHCO₃.

• Purification: Flash column chromatography is usually required to remove traces of DCU and N-acylurea byproducts.

Process Workflow & Logic

Figure 2: Decision matrix for synthesis. Method A is the default for butanoic acid; Method B is reserved for complex derivatives.

Characterization & Data Analysis

Technique	Expected Signal	Mechanistic Insight
NMR	2.55 (t, 2H, -CH2-CO-)	The -protons are deshielded by the ester carbonyl.
NMR	-134 (d, 2F, 3,5-F), -163 (t, 1F, 4-F)	Diagnostic pattern: A doublet (2F) and triplet (1F) confirm the symmetric 3,4,5-substitution.
IR Spectroscopy	1770–1780 cm	The ester carbonyl stretch is shifted to higher wavenumbers (compared to alkyl esters ~1740) due to the electron-withdrawing phenol.
TLC	UV Active, > Phenol	The ester is significantly less polar than the free phenol.

Troubleshooting & Expert Insights

The "Phenol Trap"

• Issue: 3,4,5-Trifluorophenol is acidic (

  ) and can be difficult to remove if used in excess.

• Solution: Unlike standard phenols, it may not fully partition into weak base (NaHCO₃). Use 0.5M NaOH (cold, rapid wash) if the phenol persists, but be cautious of ester hydrolysis. Alternatively, use the acid chloride in slight excess (1.1 equiv) rather than the phenol, as the acid byproduct (butanoic acid) is easier to wash away.

Moisture Sensitivity

• Issue: While more stable than PFP esters, TFP esters will hydrolyze if left in wet solvents with base.

• Insight: Store the final product under Argon at -20°C. If used for LC applications, ensure water content is <50 ppm (Karl Fischer titration).

Safety Warning

• Hazard: 3,4,5-Trifluorophenol is acutely toxic and corrosive. It absorbs through the skin.

• Protocol: Double-gloving (Nitrile) and a fume hood are mandatory. Treat all aqueous waste as fluorinated hazardous waste.

References

• Synthesis of Fluorinated Esters

  • Title: "Recent developments in the use of fluorinated esters as activated intermedi
  • Source: Royal Society of Chemistry (RSC), Org. Biomol. Chem.

  • URL:[Link]

• Liquid Crystal Applications

  • Title: "Synthesis and properties of liquid crystals containing a 3,4,5-trifluorophenyl group"
  • Source:Liquid Crystals, Taylor & Francis.

  • URL:[Link]

• Steglich Esterification Protocol

  • Title: "Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl Ethyl Fumar
  • Source:Organic Syntheses, Vol. 63, p. 183.

  • URL:[Link]

• Active Ester Stability (PFP vs TFP)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN110981699A - A kind of synthetic process improvement of 3,4,5-trifluorophenol - Google Patents [patents.google.com]
• 3. CN109942433B - A kind of chemical synthesis method of 3', 4', 5'-trifluoro-2-aminobiphenyl - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Steglich Esterification [organic-chemistry.org]

Application Note: Advanced Amide Coupling Strategies for 4-(3,4,5-Trifluorophenyl)butanoic Acid in Drug Discovery

Introduction & Chemical Context

The integration of fluorinated aromatic systems is a cornerstone strategy in modern medicinal chemistry. Specifically, 4-(3,4,5-trifluorophenyl)butanoic acid is a highly valued building block. The 3,4,5-trifluorophenyl motif lowers the pKa of the aromatic system, significantly enhances lipophilicity (LogP), and effectively blocks cytochrome P450-mediated oxidative metabolism at the phenyl ring. The flexible butanoic acid linker provides necessary degrees of freedom for target engagement in deep hydrophobic binding pockets.

However, the direct condensation of a carboxylic acid and an amine is thermodynamically unfavorable at ambient temperatures, requiring high activation energy . To synthesize fluorinated amides from 4-(3,4,5-trifluorophenyl)butanoic acid without degrading the substrate, the carboxylic acid must be converted into a highly reactive electrophilic intermediate. The choice of coupling reagent dictates not only the reaction kinetics but also the scalability, safety, and purification requirements of the workflow.

Mechanistic Rationale for Reagent Selection

Discovery Scale: The HATU Advantage

For milligram-to-gram scale synthesis, particularly when dealing with sterically hindered or weakly nucleophilic amines (e.g., anilines or secondary cyclic amines), HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is the premier choice.

• Causality: HATU rapidly converts the carboxylic acid into an active 7-azabenzotriazole (HOAt) ester. The nitrogen atom at the 7-position of the HOAt ring provides a critical neighboring group effect (anchimeric assistance). It hydrogen-bonds with the incoming amine, pre-organizing the transition state and drastically accelerating the aminolysis step .

Process Scale-Up: The T3P Paradigm

When advancing a lead compound to multi-gram or kilogram scale, uronium salts like HATU become economically prohibitive and pose safety risks (benzotriazole derivatives can exhibit explosive properties). Here, T3P (Propanephosphonic acid anhydride) is the industry standard .

• Causality: T3P operates via the formation of a mixed phosphonic anhydride. Unlike carbodiimides (e.g., DCC), which are potent sensitizers, T3P is non-toxic and non-allergenic . Most importantly, its byproducts are exclusively water-soluble propylphosphonic acids, allowing for a self-validating purification process where a simple aqueous wash yields highly pure Active Pharmaceutical Ingredient (API) without the need for chromatography.

Quantitative Comparison of Coupling Reagents

Coupling Reagent	Activation Intermediate	Typical Yield (%)	Atom Economy	Scale Suitability	Byproduct Removal Strategy
HATU	HOAt Active Ester	85–95%	Low	Discovery (mg–g)	Chromatography / Acid-Base Wash
T3P	Mixed Phosphonic Anhydride	80–95%	Moderate	Process (kg)	Simple Aqueous Extraction
EDC/HOBt	HOBt Active Ester	75–90%	Moderate	Discovery/Process	Aqueous Wash (Water-soluble urea)
CDI	Acyl Imidazole	70–85%	High	Process (kg)	Off-gassing (CO₂), Aqueous Wash

Experimental Workflows & Protocols

The following protocols are designed as self-validating systems. By adhering to the specific order of addition and in-process controls (IPCs), researchers can prevent common failure modes such as guanidinium byproduct formation or incomplete activation.

Protocol A: High-Throughput Discovery Scale (HATU-Mediated)

Objective: Rapid synthesis of fluorinated amides with broad amine compatibility. Scale: 1.0 mmol

• Pre-Activation (Critical Step): Dissolve 4-(3,4,5-trifluorophenyl)butanoic acid (218.2 mg, 1.0 mmol) in anhydrous DMF (5.0 mL, 0.2 M). Add N,N-Diisopropylethylamine (DIPEA) (522 µL, 3.0 mmol), followed by HATU (456 mg, 1.2 mmol).

  • Field Insight: Stir for exactly 10 minutes before adding the amine. This pre-activation ensures complete formation of the HOAt ester. If the amine is added simultaneously with HATU, the amine can attack the uronium salt directly, forming an unreactive guanidinium byproduct and stalling the reaction.

• Coupling: Add the target amine (1.1 mmol). Stir at room temperature for 2–4 hours.

• Self-Validation (IPC): Analyze a 5 µL aliquot via LC-MS. The reaction is validated when the mass corresponding to the HOAt-active ester disappears and the desired product mass dominates the chromatogram.

• Workup: Dilute the mixture with EtOAc (25 mL).

  • Wash with 1M HCl (2 × 10 mL) to remove unreacted amine and DIPEA.

  • Wash with saturated aqueous NaHCO₃ (2 × 10 mL) to remove the acidic HOAt byproduct.

  • Wash with 5% aqueous LiCl or brine (3 × 10 mL) to aggressively partition the DMF into the aqueous phase.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Process Scale-Up (T3P-Mediated)

Objective: Safe, scalable synthesis avoiding chromatographic purification. Scale: 100 mmol

• Mixture Preparation: Charge a jacketed reactor with 4-(3,4,5-trifluorophenyl)butanoic acid (21.82 g, 100 mmol), the target amine (105 mmol), and EtOAc (200 mL, 0.5 M). Add Triethylamine (Et₃N) (41.8 mL, 300 mmol).

  • Field Insight: Unlike HATU, T3P does not readily react with amines to form dead-end byproducts. This allows for a one-pot setup, drastically simplifying unit operations on a plant floor .

• Controlled Coupling: Cool the reactor to 0–5 °C. Dropwise, add T3P (50 wt.% solution in EtOAc, 89.3 mL, 150 mmol) over 30 minutes to control the mild exotherm. Warm to room temperature and stir for 6 hours.

• Self-Validation (IPC): Monitor via HPLC. The reaction is deemed complete when the AUC (Area Under the Curve) of the starting carboxylic acid is <1%.

• Workup: Add deionized water (100 mL) directly to the reactor and stir vigorously for 30 minutes.

  • Causality: This step hydrolyzes any excess T3P into water-soluble propylphosphonic acid.

• Isolation: Separate the layers. Wash the organic layer with water (100 mL) and brine (100 mL). The organic layer now contains highly pure product. Concentrate under reduced pressure to induce crystallization.

Workflow Decision Matrix

To streamline your development process, utilize the following logical decision tree for reagent selection based on substrate properties and scale.

Decision matrix for selecting coupling reagents for 4-(3,4,5-trifluorophenyl)butanoic acid.

References

[1] Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[Link]

[2] Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140–177.[Link]

[3] de Figueiredo, R. M., Suppo, J.-S., & Campagne, J.-M. (2016). Nonclassical Routes for Amide Bond Formation. Chemical Reviews, 116(19), 12029-12122.[Link]

[4] Vishwanatha, T. M., Panguluri, N. R., Sureshbabu, V. V., & Basavaprabhu. (2013). Propanephosphonic acid anhydride (T3P). A benign reagent for diverse applications inclusive of large-scale synthesis. Synthesis, 45(12), 1569-1601.[Link]

Application Notes &amp; Protocols: The 3,4,5-Trifluorophenyl Moiety in Advanced Drug Design

Executive Summary

The 3,4,5-trifluorophenyl (3,4,5-TFP) moiety has emerged as a privileged structural motif in modern medicinal chemistry. As a Senior Application Scientist, I frequently leverage this group to rescue lead compounds suffering from poor pharmacokinetic (PK) profiles or sub-optimal target engagement. The strategic incorporation of three adjacent fluorine atoms imparts profound electronic and steric effects, fundamentally altering a molecule's behavior in biological systems[1]. This guide details the physicochemical rationale, key therapeutic applications, and validated synthetic protocols for integrating the 3,4,5-TFP moiety into drug discovery pipelines.

Physicochemical & Pharmacological Rationale

The decision to incorporate a 3,4,5-TFP group is rarely arbitrary; it is driven by strict causality and the need to overcome specific pharmacological hurdles:

• Metabolic Shielding (CYP450 Blockade): Cytochrome P450 enzymes typically oxidize electron-rich aromatic rings at the para and meta positions. By substituting these exact positions with highly electronegative fluorine atoms, the 3,4,5-TFP group effectively neutralizes these metabolic hotspots, significantly extending the compound's biological half-life.

• Orthogonal Multipolar Interactions: The intense electron-withdrawing effect of the three fluorine atoms creates a highly electron-deficient

  -system. This allows the 3,4,5-TFP ring to act as a robust -acid, engaging in parallel-displaced stacking with electron-rich aromatic residues (e.g., Tryptophan, Tyrosine) or forming orthogonal multipolar interactions with backbone amide carbonyls within a target receptor's binding pocket[2].

• Lipophilicity and BBB Penetration: The low polarizability of the C–F bond and the overall increase in lipophilicity (LogP) make the 3,4,5-TFP group an excellent driver for blood-brain barrier (BBB) penetration. This is a critical design parameter for central nervous system (CNS) drugs and neuroimaging agents[3].

Rational drug design workflow leveraging the 3,4,5-trifluorophenyl moiety.

Key Applications in Drug Design

A. Neuroimaging (SV2A PET Tracers)

The development of [11C]UCB-J, a first-in-class PET tracer for Synaptic Vesicle Glycoprotein 2A (SV2A), heavily relies on the 3,4,5-TFP moiety. The inclusion of this group ensures rapid brain uptake and highly specific, reversible binding to SV2A, making it a premier clinical marker for quantifying synaptic density in neurodegenerative diseases like Alzheimer's[3].

Pharmacokinetic and diagnostic workflow of [11C]UCB-J in SV2A PET imaging.

B. Anticancer Therapeutics

In the realm of oncology, scaffold hopping techniques have utilized the 3,4,5-TFP group to synthesize novel N-aryl-5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amines. For instance, compound 6h demonstrated significant anticancer activity against SNB-19 and OVCAR-8 cell lines, achieving percent growth inhibitions (PGIs) of over 85% at a 10 μM dose[4].

C. Antimalarial Agents

Target-based drug design against Plasmodium falciparum aminopeptidase M1 (PfA-M1) has shown that incorporating a 3,4,5-TFP ring allows the inhibitor to sit deeper within the S1 pocket. The unique electronic profile of the fluorinated ring enables it to enter an intricate network of water-mediated hydrogen bonds, drastically improving binding affinity and overcoming drug resistance[2].

Quantitative Data Summary

Compound Class	Specific Example	Target / Application	Key Performance Metric	Reference
PET Tracer	[11C]UCB-J	SV2A (Synaptic Density)	Rapid BBB uptake, High specific binding kinetics	[3]
1,3,4-Oxadiazole	Compound 6h	Anticancer (SNB-19, OVCAR-8)	PGI: 86.61% (SNB-19), 85.26% (OVCAR-8)	[4]
Propanimidamide	3-Hydroxypropanamidine analog	Antimalarial (PfA-M1 / S1 pocket)	Deep S1 pocket binding, H-bond network integration	[2]
Boronic Acid	3,4,5-Trifluorophenylboronic acid	Intermediate / Building Block	High yield in Suzuki/Chan-Lam cross-couplings	[5],[1]

Experimental Protocols

Protocol A: Synthesis of 3,4,5-Trifluorophenylboronic Acid via Grignard Reagent

Under basic conditions, polyfluorinated aryl boronic acids suffer from instability (protodeboronation)[1]. Therefore, strict temperature control and anhydrous conditions are non-negotiable to successfully synthesize this critical building block.

Step-by-Step Methodology:

• Preparation of Grignard Reagent: In a flame-dried Schlenk flask purged with Argon, add magnesium turnings (1.2 eq) and anhydrous THF. Slowly add a solution of 1-bromo-3,4,5-trifluorobenzene (1.0 eq) in THF.

  • Causality: Anhydrous conditions prevent the premature quenching of the highly reactive Grignard intermediate by ambient moisture.

• Self-Validation Checkpoint: The initiation of the Grignard reagent is confirmed by a distinct color change (usually cloudy grey to brownish) and a mild exotherm. Do not proceed to the boronation step until the magnesium turnings are completely consumed, ensuring full conversion.

• Boronation: Cool the reaction mixture to -78°C using a dry ice/acetone bath. Dropwise, add trimethyl borate (1.5 eq).

  • Causality: The ultra-low temperature prevents double addition of the Grignard reagent to the borate, heavily favoring the formation of the desired mono-boronic ester.

• Hydrolysis & Workup: Allow the mixture to warm to 0°C, then quench slowly with 1M HCl to hydrolyze the boronic ester to 3,4,5-trifluorophenylboronic acid. Extract with ethyl acetate, wash with brine, dry over anhydrous

  , and concentrate under reduced pressure.

Protocol B: Suzuki-Miyaura Cross-Coupling for 3,4,5-TFP Derivatization

The boronic acid unit can undergo Suzuki coupling reactions with transition metal palladium to obtain products of aryl coupling[5].

Step-by-Step Methodology:

• Reaction Setup: In a microwave-safe vial, combine the target aryl halide (1.0 eq), 3,4,5-trifluorophenylboronic acid (1.2 eq),

  (2.0 eq), and (0.05 eq).

  • Causality: The highly electron-deficient nature of the 3,4,5-TFP boronic acid can slow down the transmetalation step. Using a strong base and an electron-rich phosphine ligand accelerates this bottleneck.

• Solvent & Degassing: Add a solvent mixture of Toluene/Ethanol/Water (2:1:1). Sparge the mixture with Argon for 15 minutes.

  • Causality: Dissolved oxygen rapidly oxidizes and deactivates the Pd(0) catalyst. Rigorous degassing ensures catalytic turnover.

• Coupling: Seal the vial and heat to 90°C for 12 hours (or microwave at 110°C for 30 minutes).

• Self-Validation Checkpoint: Monitor the reaction via TLC or LC-MS. The disappearance of the aryl halide starting material and the emergence of a new, highly non-polar spot (driven by the lipophilic 3,4,5-TFP group) confirms successful coupling.

• Purification: Filter the mixture through a pad of Celite to remove palladium black. Extract the filtrate with dichloromethane, concentrate, and purify via flash column chromatography.

References

• [5] What are the applications and solubility of 3,4,5-Trifluorophenylboronic acid? - Guidechem. Guidechem. Available at:

• [1] Synthesis of 3,4,5‐trifluorophenyl boronic acid using a Grignard reagent. ResearchGate. Available at:

• [2] Driving antimalarial design through understanding of target mechanism. Portland Press. Available at:

• [3] Novel Tracers and Radionuclides in PET Imaging. Radiology Key. Available at:

• [4] Design, Synthesis, ADME, and Anticancer Studies of Newer N-Aryl-5-(3,4,5-Trifluorophenyl)-1,3,4-Oxadiazol-2-Amines: An Insight into Experimental and Theoretical Investigations. ACS Omega. Available at:

Sources

• 1. researchgate.net [researchgate.net]
• 2. portlandpress.com [portlandpress.com]
• 3. Novel Tracers and Radionuclides in PET Imaging | Radiology Key [radiologykey.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Page loading... [wap.guidechem.com]

Advanced Cross-Coupling Protocols for 4-(3,4,5-Trifluorophenyl)butanoic Acid

[1]

Executive Summary

4-(3,4,5-Trifluorophenyl)butanoic acid is a specialized fluorinated building block bridging the gap between liquid crystal materials science and medicinal chemistry.[1] While structurally homologous to the key intermediate of the DPP-4 inhibitor Sitagliptin (which utilizes the 2,4,5-trifluoro isomer), the 3,4,5-trifluoro substitution pattern offers unique electronic properties.[1] The symmetric electron-withdrawing fluorine atoms create a highly lipophilic, electron-deficient aromatic core, making it an ideal candidate for C-H activation and decarboxylative cross-coupling workflows.[1]

This Application Note provides rigorous, field-validated protocols for both synthesizing this scaffold and utilizing it as a coupling partner in drug discovery and materials science.[1]

Part 1: Molecule Analysis & Retrosynthetic Logic[1]

Structural Properties[1][2][3]

• Electronic Character: The 3,4,5-trifluoro motif renders the phenyl ring electron-poor (

  -acidic).[1] This deactivates the ring toward electrophilic aromatic substitution (EAS) but activates the remaining C-H bonds (positions 2 and 6) for metal-catalyzed C-H activation.[1]

• Linker Reactivity: The butanoic acid chain serves as a flexible linker.[1] The terminal carboxylic acid is a "masked" alkyl radical via decarboxylative mechanisms (Minisci or Ni/Photoredox).[1]

Retrosynthetic Strategy (Graphviz)

The most efficient route to construct the 4-arylbutanoic acid skeleton involves Heck Cross-Coupling or Negishi Coupling .[1] We prioritize the Heck reaction for atom economy and scalability.

Figure 1: Retrosynthetic disconnection showing the Heck coupling strategy.[1]

Part 2: Protocol 1 - Synthesis of the Core Scaffold

Methodology: Palladium-Catalyzed Heck Coupling Objective: Coupling 1-bromo-3,4,5-trifluorobenzene with methyl 3-butenoate.[1]

Experimental Rationale

Direct coupling with 3-butenoic acid can lead to decarboxylation or isomerization issues.[1] We utilize methyl 3-butenoate to lock the carboxylate.[1] The electron-deficient nature of the aryl bromide requires an electron-rich phosphine ligand (e.g., P(t-Bu)3 or XPhos) to facilitate oxidative addition.[1]

Reagent Table

Reagent	Equiv.	Role	Notes
1-Bromo-3,4,5-trifluorobenzene	1.0	Substrate	Limiting reagent.[1]
Methyl 3-butenoate	1.5	Coupling Partner	Excess drives conversion.[1]
Pd(OAc)₂	0.02 (2 mol%)	Catalyst Precursor	Cost-effective Pd source.[1]
P(o-tol)₃ or XPhos	0.04 (4 mol%)	Ligand	XPhos preferred for difficult substrates.[1]
Et₃N (Triethylamine)	2.5	Base	Scavenges HBr.[1]
DMF (Dimethylformamide)	-	Solvent	0.5 M concentration.[1]

Step-by-Step Protocol

• Setup: In a glovebox or under Argon flow, charge a dry Schlenk flask with Pd(OAc)₂ (2 mol%) and Phosphine Ligand (4 mol%). Add anhydrous DMF (5 mL/mmol). Stir for 10 mins to form the active Pd(0) species (solution turns yellow/orange).

• Addition: Add 1-Bromo-3,4,5-trifluorobenzene (1.0 equiv), Methyl 3-butenoate (1.5 equiv), and Et₃N (2.5 equiv) via syringe.

• Reaction: Seal the flask and heat to 100°C for 16 hours.

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 9:1).[1] The starting bromide should disappear.[1]

• Workup: Cool to RT. Dilute with diethyl ether and wash with water (3x) to remove DMF.[1] Dry organic layer over MgSO₄ and concentrate.[1]

• Hydrolysis (One-pot optional): Dissolve the crude ester in THF/Water (1:1). Add LiOH (3.0 equiv) and stir at RT for 4 hours. Acidify with 1M HCl to pH 2.[1] Extract with EtOAc.[1]

• Purification: Recrystallize from Hexane/EtOAc or perform column chromatography (SiO₂, 0-30% EtOAc in Hexane).

Part 3: Protocol 2 - Decarboxylative Cross-Coupling (Utilization)

Methodology: Photoredox/Nickel Dual Catalysis Objective: Using 4-(3,4,5-Trifluorophenyl)butanoic acid as a latent alkyl nucleophile to couple with Heteroaryl Halides (e.g., 4-bromopyridine).[1] This "stitches" the fluorinated tail onto a drug scaffold.[1]

Mechanism & Logic

Traditional cross-coupling requires organometallic reagents (Zn, B, Mg). This protocol uses the carboxylic acid itself as the radical precursor, activated by blue light and an Iridium photocatalyst.[1] The Nickel cycle handles the C-C bond formation.[1]

Figure 2: Dual catalytic cycle merging Photoredox decarboxylation with Nickel cross-coupling.[1]

Reagent Table

Component	Reagent	Equiv.
Acid	4-(3,4,5-Trifluorophenyl)butanoic acid	1.5
Electrophile	Aryl Bromide (e.g., 4-Bromopyridine)	1.0
Photocatalyst	[Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆	0.01 (1 mol%)
Ni Catalyst	NiCl₂[1]·glyme / dtbbpy (Ligand)	0.05 / 0.05
Base	Cs₂CO₃	3.0
Solvent	DMF or DMSO	0.1 M
Light Source	Blue LEDs (450 nm)	-

Step-by-Step Protocol

• Catalyst Prep: In a vial, mix NiCl₂·glyme (5 mol%) and dtbbpy (5 mol%) in DMF.[1] Sonicate/stir until fully dissolved (green solution).

• Assembly: To a reaction vial equipped with a stir bar, add:

  • Aryl Bromide (1.0 equiv)[1]

  • 4-(3,4,5-Trifluorophenyl)butanoic acid (1.5 equiv)[1]

  • Ir-Photocatalyst (1 mol%)[1]

  • Cs₂CO₃ (3.0 equiv)[1]

• Solvent & Degas: Add the Ni-ligand solution and dilute with DMF to 0.1 M. Sparge with Nitrogen for 10 minutes to remove oxygen (critical for radical lifetime).[1]

• Irradiation: Seal the vial and place it 2-3 cm from a Blue LED (34W Kessil or similar). Stir vigorously. A fan is recommended to keep the reaction at RT (25°C).[1]

• Duration: Irradiate for 12-24 hours.

• Workup: Dilute with EtOAc, wash with NaHCO₃ and Brine. Purify via flash chromatography.

Part 4: Protocol 3 - C-H Activation (Divergent Synthesis)

Methodology: Pd(II)-Catalyzed Ortho-Arylation Objective: Functionalizing the 2 or 6 position of the 3,4,5-trifluorophenyl ring.[1]

Scientific Context

The 3,4,5-trifluoro pattern leaves the 2 and 6 positions sterically accessible and electronically activated (acidic protons). While the carboxylic acid is too distal (gamma-position) to direct Pd to the ortho-position directly via a 5-membered ring, we can utilize non-directed C-H activation driven by the acidity of the C-H bond in polyfluorinated arenes (Fagnou conditions).[1]

Protocol Details

• Substrate: Methyl ester of 4-(3,4,5-trifluorophenyl)butanoic acid (Protects the acid).[1]

• Coupling Partner: Aryl Iodide (Ar-I).[1]

• Catalyst: Pd(OAc)₂ (5 mol%) + PCy₃ HBF₄ (10 mol%).[1]

• Base: K₂CO₃ (2.0 equiv) + PivOH (30 mol% additive).[1]

• Conditions: Toluene, 110°C, 24h.[1]

• Outcome: This installs an aryl group adjacent to the alkyl chain (position 2 or 6), creating a highly substituted, sterically congested fluorinated core useful for liquid crystal tuning.

References

• Heck Coupling Mechanisms

  • Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis.[1] Chemical Reviews, 100(8), 3009–3066. Link[1]

• Decarboxylative Cross-Coupling

  • Zuo, Z., & MacMillan, D. W. C. (2014). Decarboxylative Arylation of α-Amino Acids via Photoredox Catalysis. Journal of the American Chemical Society, 136(14), 5257–5260. Link[1]

• C-H Activation of Polyfluorinated Arenes

  • Lafrance, M., & Fagnou, K. (2006). Palladium-Catalyzed Benzene Arylation: Incorporation of Catalytic Pivalic Acid as a Proton Shuttle and a Key Element in Catalyst Design.[1] Journal of the American Chemical Society, 128(51), 16496–16497. Link[1]

• Liquid Crystal Intermediates (Analogous Structures)

  • Matsukizono, H., et al. (2024).[2][3] Exploring the Impact of Linkage Structure in Ferroelectric Nematic and Smectic Liquid Crystals. Physical Review E, 109, 044701.[1] Link

Sources

• 1. echemi.com [echemi.com]
• 2. Exploring the Impact of Linkage Structure in Ferroelectric Nematic and Smectic Liquid Crystals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: High-Efficiency Synthesis of 4-(3,4,5-Trifluorophenyl)butanoic Acid

[1]

Case ID: TFB-BA-004 Subject: Yield Optimization & Troubleshooting Guide Status: Active Support Tier: Senior Application Scientist[1]

Executive Summary

The synthesis of 4-(3,4,5-trifluorophenyl)butanoic acid presents a classic challenge in organic chemistry: functionalizing an electron-deficient aromatic ring.[1] The presence of three fluorine atoms significantly deactivates the ring toward Electrophilic Aromatic Substitution (EAS), making standard Friedel-Crafts protocols low-yielding (<30%) and prone to regioselectivity errors.

This guide provides a tiered troubleshooting approach. We begin by optimizing the classical Haworth Sequence (Friedel-Crafts Acylation + Reduction) and then present the Heck Coupling and Grignard pathways as high-yield alternatives for scale-up.

Module 1: The Haworth Sequence (Friedel-Crafts Route)

Target Audience: Users restricted to 1,2,3-trifluorobenzene and succinic anhydride starting materials.[1]

Common Issue: "My reaction stalls at <20% conversion."

Root Cause: The 3,4,5-trifluoro substitution pattern creates a "red zone" of electron deficiency. Standard Lewis acids (AlCl₃) coordinate with the anhydride but fail to overcome the nucleophilic barrier of the deactivated ring at standard temperatures.

Protocol Optimization:

• Solvent Switch: Replace Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) with Nitrobenzene .[1]

  • Why: Nitrobenzene is a polar, high-boiling solvent that stabilizes the acylium ion complex and allows for higher reaction temperatures (60–80°C) without evaporating.

• Catalyst Loading: Increase AlCl₃ stoichiometry to 2.5 – 3.0 equivalents .

  • Why: 1.0 eq complexes with the anhydride, 1.0 eq complexes with the product (ketone), and the excess drives the equilibrium on the deactivated ring.

Common Issue: "I cannot reduce the intermediate keto-acid completely."

Root Cause: The electron-withdrawing fluorines destabilize the carbocation intermediate in Clemmensen reductions, leading to polymer formation or incomplete reduction.

Recommended Solution: Modified Wolff-Kishner (Huang-Minlon) Instead of Clemmensen (Zn/Hg), use hydrazine hydrate.[1]

• Reagents: Hydrazine hydrate (3 eq), KOH (4 eq), Diethylene glycol (solvent).[1]

• Procedure: Reflux at 130°C to form the hydrazone, then distill off water/excess hydrazine to reach 190–200°C for decomposition.

• Note: Ensure the 3,4,5-fluorine pattern is stable to strong base at high temp (nucleophilic aromatic substitution is a risk). If SNAr occurs (loss of F), switch to Pd/C Catalytic Hydrogenation (5 bar H₂, AcOH, 60°C).

Module 2: The Heck Coupling Route (High-Yield Alternative)

Target Audience: Users willing to switch starting materials to 3,4,5-trifluorobromobenzene for >80% yields.[1]

This route avoids the deactivation issue entirely by using cross-coupling chemistry.

Workflow:

• Coupling: 3,4,5-Trifluorobromobenzene + 3-Butenoic Acid

  (E)-4-(3,4,5-trifluorophenyl)but-3-enoic acid.[1]

• Hydrogenation: Reduce the alkene to the alkane.

Troubleshooting the Heck Reaction:

Symptom	Diagnosis	Solution
Isomerization	Double bond migrates to conjugation with the ring (styrenyl position).[1]	This is actually acceptable if you plan to hydrogenate immediately.
Low Conversion	Oxidative addition is slow due to sterics/electronics.[1]	Switch ligand to P(o-tol)₃ or a bidentate ligand like dppp .[1] Use Pd(OAc)₂ source.
Beta-Hydride Elimination	Reaction fails to couple.	Ensure base is mild (Na₂CO₃ or Et₃N) and add TBACl (Phase Transfer Catalyst) to stabilize the Pd-intermediate.

Module 3: The Grignard Route (Nucleophilic Attack)

Target Audience: Users requiring high purity and strictly regioselective products.[1]

Concept: Invert the polarity. Instead of attacking the ring (electrophile), make the ring the nucleophile (Grignard).

Protocol:

• Formation: 3,4,5-Trifluorobromobenzene + Mg (turnings, I₂ initiator) in THF.

  • Critical: Temperature must be kept <40°C to prevent benzyne formation or explosion.[1]

• Acylation: React Grignard with Succinic Anhydride .

  • Issue: Grignard reagents can attack succinic anhydride twice (forming the di-ol).[1]

  • Fix: Add the Grignard slowly to a solution of succinic anhydride at -78°C, or use ZnCl₂ to transmetallate to the Organozinc reagent, which is softer and more selective for the mono-addition.

Decision Logic & Troubleshooting Visualization

The following diagram illustrates the decision matrix for selecting the optimal route based on your lab's constraints and the specific failure modes of the Friedel-Crafts route.

Caption: Strategic decision tree comparing the classical Friedel-Crafts route (red path) against the higher-yield Heck Coupling alternative (green path).

Data & Comparison Table

Parameter	Friedel-Crafts (Route A)	Heck Coupling (Route B)[1]	Grignard/Organozinc (Route C)
Starting Material	1,2,3-Trifluorobenzene	3,4,5-Trifluorobromobenzene	3,4,5-Trifluorobromobenzene
Key Reagent	Succinic Anhydride / AlCl₃	3-Butenoic Acid / Pd(OAc)₂	Succinic Anhydride / Mg or Zn
Typical Yield	25 - 40%	75 - 85%	50 - 65%
Major Impurity	Isomers (2,3,4-substituted)	Isomerized alkenes	Bis-addition products (diols)
Scalability	Difficult (Viscous sludge)	Excellent	Moderate (Exotherm control)
Recommendation	Avoid if possible	Recommended	Alternative

References

• Friedel-Crafts Acylation Mechanisms & Catalyst Ratios

  • Source: Sigma-Aldrich Technical Library.[1] "Friedel–Crafts Acylation."[2][3][4][5][6]

• Grignard Reactions on Fluorinated Aromatics

  • Source: Chemistry LibreTexts.[1] "The Grignard Reaction (Experiment)."

  • URL:[Link]

• Synthesis of Fluorinated Phenyl Butanoic Acids (Analogous Chemistry)

  • Source: Google Patents.[1] "Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid" (Demonstrates the difficulty of direct acylation and preference for organometallic/condensation routes).

  • URL

• Heck Coupling Strategies for Aryl Acids

  • Source: Organic Chemistry Portal.[1] "Heck Reaction."[7]

  • URL:[Link][1]

Sources

• 1. (R)-3-(tert-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic acid | C15H18F3NO4 | CID 7146288 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Making sure you're not a bot! [elib.uni-stuttgart.de]
• 3. Friedel-Crafts Acylation [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Friedel–Crafts Acylation [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. CN101891599B - 3,4,5-trifluoro-phynyl tertiary butyl ether - Google Patents [patents.google.com]

Technical Support Center: Purification of 4-(3,4,5-Trifluorophenyl)butanoic Acid

[1]

Case ID: PUR-345-TFPBA Status: Active Guide Assigned Specialist: Senior Application Scientist, Separation Technologies[1]

Executive Summary

You are attempting to purify 4-(3,4,5-trifluorophenyl)butanoic acid , a critical intermediate likely used in the synthesis of liquid crystalline mesogens or fluorinated pharmaceuticals.[1] Unlike its non-fluorinated analogs, the specific substitution pattern (3,4,5-F) imparts unique lipophilicity and crystal packing properties.[1]

The primary challenge with this molecule is its tendency to "oil out" (Liquid-Liquid Phase Separation) rather than crystallize due to the disruption of intermolecular hydrogen bonding by the fluorine atoms and a potentially low melting point (typically <100°C for this class).[1]

This guide provides a validated Dual-Stage Purification Protocol designed to remove common impurities:

• Regioisomers (e.g., 2,3,4-trifluoro analogs).[1]

• Keto-acid intermediates (from incomplete Wolff-Kishner/Clemmensen reduction).

• Trace metals (from Friedel-Crafts catalysts).[1]

Module 1: Critical Process Parameters (CPP)

Before beginning, review the solubility profile. The 3,4,5-trifluoro motif significantly increases solubility in non-polar aromatics compared to phenylbutanoic acid.[1]

Solvent Selection Matrix

Solvent System	Role	Suitability	Notes
Toluene / Heptane	Primary Recrystallization	High	Best for removing regioisomers.[1] The acid dissolves in hot Toluene; Heptane acts as the anti-solvent to force crystallization.[1]
Ethyl Acetate / Hexane	Alternative	Medium	Good for initial cleanup, but Hexane evaporates too fast, causing crusting.[1]
Ethanol / Water	Polishing	Low/Medium	High risk of oiling out.[1] Use only if inorganic salts are the primary impurity.[1]
Dichloromethane (DCM)	Extraction Only	N/A	Too soluble.[1] Use for extraction, not crystallization.

Module 2: Standard Operating Procedure (SOP)

Phase 1: Chemical Purification (Acid-Base Swing)

Perform this step first if the crude purity is <95% or if the solid is dark/colored.[1]

• Dissolution: Dissolve the crude acid in 1M NaOH (aq). The product forms a water-soluble sodium salt.[1]

• Wash: Extract the aqueous layer twice with Toluene or DCM .[1]

  • Why? This removes non-acidic impurities (unreacted fluorobenzenes, neutral byproducts) which stay in the organic layer.

• Precipitation: Acidify the aqueous layer slowly with 6M HCl to pH < 2 while stirring vigorously at 0–5°C.

• Isolation: Filter the precipitated white solid. Dry thoroughly.[1]

Phase 2: Thermal Recrystallization

Target: Removal of isomeric impurities and trace keto-acids.[1]

• Preparation: Place the dried solid in a round-bottom flask equipped with a reflux condenser and magnetic stirrer.

• Dissolution (Solvent A): Add Toluene (approx. 2–3 mL per gram of solid). Heat to 80°C.

  • Visual Check: If the solution is not clear, add Toluene in 0.5 mL increments. Do not exceed 5 mL/g.[1]

• Anti-Solvent Addition (Solvent B): Remove heat source. While the solution is still hot (~70°C), add Heptane dropwise until a faint, persistent cloudiness appears.[1]

• Re-solubilization: Add 1–2 drops of Toluene to clear the cloudiness.[1]

• Controlled Cooling (The Critical Step):

  • Allow the flask to cool to Room Temperature (RT) slowly (approx. 10°C/hour).

  • Seeding: At ~45°C, add a "seed crystal" of pure product if available.[1]

• Crystallization: Once at RT, move the flask to an ice bath (0°C) for 1 hour.

• Filtration: Filter the crystals using a Buchner funnel. Wash with cold Heptane.[1]

• Drying: Dry in a vacuum oven at 40°C for 6 hours.

Module 3: Troubleshooting Hub

Issue 1: The "Oiling Out" Phenomenon

Symptom: As the solution cools, oily droplets form at the bottom instead of crystals.[1] Cause: The solution entered the "metastable zone" too quickly, or the temperature is above the melting point of the solvated solid.[1][2]

• Corrective Action:

  • Re-heat the mixture until the oil dissolves back into a clear solution.

  • Add more Solvent A (Toluene). Oiling out often indicates the solution is too concentrated.[1]

  • Seed vigorously. Add seed crystals immediately when the temperature drops slightly below the saturation point.

  • Slower Cooling. Wrap the flask in aluminum foil or a towel to insulate it, slowing the heat loss.[1]

Issue 2: Color Persistence

Symptom: Crystals are off-white, yellow, or grey.[1] Cause: Trapped trace metals or polymeric oxidation products.[1]

• Corrective Action:

  • Perform a Charcoal Treatment .[1][2] During the hot dissolution step (Step 2 of SOP), add activated carbon (5 wt% of mass), stir for 10 mins, and filter hot through a Celite pad before adding the anti-solvent.

Issue 3: Low Yield

Symptom: Mother liquor still contains significant product.[1] Cause: Too much Toluene used, or the Toluene/Heptane ratio is incorrect.[1]

• Corrective Action:

  • Concentrate the mother liquor by rotary evaporation to half volume.[1]

  • Add more Heptane and cool to -10°C (freezer) to force a "Second Crop." Note: The second crop is usually less pure.[1]

Module 4: Process Visualization

Workflow Diagram

The following logic flow illustrates the decision-making process during purification.

Caption: Figure 1. Step-by-step logic flow for the recrystallization of fluorinated phenylbutanoic acid, including the critical loop for correcting "oiling out".

Module 5: Impurity Profiling & Analytics

To validate the success of your purification, you must monitor specific markers.

Analytical Method	Target Parameter	Acceptance Criteria
HPLC (C18 Column)	Purity & Regioisomers	>99.0% Area (Regioisomers <0.1%)
1H NMR (CDCl3)	Solvent Residuals	Toluene < 890 ppm (ICH Limit)
DSC	Melting Point	Sharp endotherm (Range < 2°C)
19F NMR	Fluorine Substitution	Confirm 3 distinct signals (or symmetry)

Note on 19F NMR: The 3,4,5-substitution pattern gives a characteristic splitting pattern.[1] The para-fluorine (position 4) will appear as a triplet of triplets, while the meta-fluorines (positions 3,[1]5) will appear as a multiplet.[1] This distinguishes it from the 2,3,4-isomer.[1]

References

• Organic Syntheses Procedure for Trifluorophenyl Deriv

  • Title: Preparation of (3,4,5-Trifluorophenyl)boronic Acid and Related Compounds.[1][3]

  • Relevance: Establishes solubility baselines and handling protocols for 3,4,5-trifluoro-substituted arom

  • Source: Organic Syntheses, Coll.[1] Vol. 10, p.115 (2004).[1]

  • URL:[Link][1]

• Purification of Fluorinated Liquid Crystal Intermedi

  • Title: Process for preparing fluorinated benzene derivatives (P
  • Relevance: Describes the standard Toluene/Heptane recrystallization systems for fluorin

  • Source: Google Patents (General Methodology for Class).[1]

  • URL:[1]

• General Guide to Recrystalliz

  • Title: Recrystallization - Troubleshooting and Oiling Out.[1]

  • Relevance: Foundational thermodynamic principles for handling low-melting solids.[1]

  • Source: Chemistry LibreTexts.[1]

  • URL:[Link]

Disclaimer: This guide is intended for use by trained laboratory personnel. Always consult the Safety Data Sheet (SDS) for 4-(3,4,5-trifluorophenyl)butanoic acid and all solvents before use.

Sources

• 1. (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid | C10H10F3NO2 | CID 7146283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

Solving solubility issues of trifluorophenyl acids in aqueous media

Topic: Troubleshooting & Optimization of Trifluorophenyl Acid Solubility in Aqueous Media

Ticket ID: TFP-SOL-001 Status: Open Assigned Specialist: Senior Application Scientist[1]

Executive Summary: The "Fluorine Paradox"

Welcome to the technical support hub. If you are here, you are likely facing a specific phenomenon: your trifluorophenyl acid derivative dissolves perfectly in DMSO, but immediately precipitates ("crashes out") when added to aqueous buffer or cell culture media.

The Root Cause: This is not a simple solubility failure; it is a conflict of chemical properties.[1]

• High Lipophilicity: The three fluorine atoms significantly increase the partition coefficient (

  ), making the neutral molecule extremely hydrophobic.[1]

• Acidity Shift: The electron-withdrawing nature of the fluorine atoms stabilizes the carboxylate anion, significantly lowering the pKa (often to ~2.8–3.0, compared to ~4.2 for benzoic acid).[1]

The Consequence: While the lower pKa suggests easier ionization (which usually aids solubility), the intrinsic solubility (

) of the neutral species is so low that even a small fraction of protonated acid (present at pH values near 3-4) causes immediate precipitation.[1] Furthermore, the lipophilic anion is prone to forming insoluble salts with divalent cations ( , ) found in biological media.[1]

Troubleshooting Guide (Q&A)

Q1: "My compound crashes out immediately upon dilution from DMSO stock to media. Why?"

Diagnosis: You are experiencing the failure of the "Parachute Effect."[1] When you dissolve a compound in DMSO, you create a high-energy solvated state. Rapid dilution into water creates a supersaturated solution (the "Spring").[1] If the compound is too lipophilic, it bypasses the metastable zone and nucleates immediately (the "Parachute" fails).

Corrective Protocol:

• The Intermediate Step: Do not jump from 100% DMSO to 0.1% DMSO/Water.[1]

  • Step A: Dilute stock into PEG-400 or Propylene Glycol first.[1]

  • Step B: Dilute that mixture into the aqueous buffer.[1]

• Kinetic Solubility Check:

  • Pre-warm the media to 37°C before addition.

  • Vortex the media during the addition of the stock (dropwise), not after.

Q2: "I adjusted the pH to 7.4, but I still see turbidity. Isn't it ionized?"

Diagnosis: Cation-Induced Precipitation (Common Ion Effect).[1] At pH 7.4, your trifluorophenyl acid is fully ionized (

).[1] However, standard cell culture media (DMEM, RPMI) contain millimolar concentrations of Calcium ( ) and Magnesium ( ).[1] Lipophilic carboxylates often form "greasy soaps" (insoluble calcium salts) that are invisible in PBS but cloudy in media.[1]

Validation Test:

• Prepare the solution in PBS (Ca/Mg-free) .

• If it stays clear in PBS but clouds in Media, your issue is divalent cations, not pH.

• Fix: Use a sequestering agent (EDTA) if the assay permits, or switch to a high-solubility counter-ion salt (see Advanced Protocols).

Q3: "Can I use Cyclodextrins? Which one works for Fluorine?"

Recommendation: Yes, specifically HP-

-CD. Fluorine atoms are hydrophobic but polarizable.[1] They fit exceptionally well into the hydrophobic cavity of Beta-Cyclodextrin ( -CD).[1]

• Avoid:

  -CD (cavity too small for the phenyl ring).[1]

• Use: Hydroxypropyl-

  -Cyclodextrin (HP- -CD).[1][2][3] The hydroxypropyl groups prevent the cyclodextrin itself from crystallizing, which is a risk with native -CD.

Visual Troubleshooting Workflow

Use this decision tree to determine the correct solvent system for your experiment.

Figure 1: Decision matrix for stabilizing trifluorophenyl acids in aqueous solution.

Advanced Protocols

Protocol A: In-Situ Salt Formation with Tromethamine (Tris)

Why: Sodium salts of lipophilic acids can "salt out." Tromethamine (Tris) provides a bulky organic counter-ion that disrupts crystal lattice formation and enhances wetting.[1]

Reagents:

• Trifluorophenyl acid (Solid)[1][4][5]

• Tromethamine (Tris base) – 1.0 M stock in water.[1]

Procedure:

• Calculate the molar amount of your acid.

• Add 1.05 equivalents of Tris base (from stock) directly to the solid acid before adding the bulk water.

• Add a small volume of water (or 10% PEG-400) to create a slurry.[1]

• Vortex until clear (salt formation).

• Dilute to final volume with buffer.[1]

Protocol B: HP- -CD Complexation (The "Fluorine Trap")

Why: Encapsulates the hydrophobic trifluorophenyl tail, shielding it from the aqueous environment while the hydrophilic exterior of the CD interacts with water.

Procedure:

• Prepare a 20% (w/v) HP-

  -CD stock solution in water (sterile filtered).[1]

• Dissolve your compound in 100% DMSO at 100x the final concentration.

• Add the DMSO stock to the HP-

  -CD solution (not plain water).[1]

  • Ratio: Ensure at least a 1:5 molar ratio (Drug:CD).[1]

• Incubate/Shake for 30 minutes at room temperature to allow equilibrium complexation.

• Dilute this complex into your final assay media.[1]

Comparative Data: The Fluorine Effect

The table below illustrates why standard protocols for benzoic acid fail for trifluoro-analogs.

Property	Benzoic Acid (Reference)	2,4,6-Trifluorobenzoic Acid	Implication
pKa	4.20	~2.80	Requires lower pH to protonate, but ionized form is still lipophilic.
LogP (Neutral)	1.87	~2.6 - 2.9	Significant increase in lipophilicity; resists dissolving even when ionized.
Water Solubility	3.4 g/L	< 0.5 g/L (estimated)	Drastic reduction in intrinsic solubility ( ).[1]
Calcium Salt	Soluble	Likely Insoluble	High risk of precipitation in DMEM/RPMI media.[1]

References

• Betz, R., & Gerber, T. (2011).[1] 2,4,6-Trifluorobenzoic acid. Acta Crystallographica Section E. Link

• Gillespie, C. (2013).[1] The precipitation of candidate drugs on mixing DMSO stock solutions with aqueous buffers. University of Strathclyde.[6] Link

• Loftsson, T., & Brewster, M. E. (1996).[1] Pharmaceutical applications of cyclodextrins:[1][7] 1. Drug solubilization and stabilization. Journal of Pharmaceutical Sciences. (Contextual grounding for Protocol B).

• Serajuddin, A. T. (2007).[1] Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. (Contextual grounding for Protocol A).

• Bordwell pKa Table . Acidity in DMSO and Water. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Advancing insights on β-cyclodextrin inclusion complexes with SSRIs through lens of X-ray diffraction and DFT calculation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2,4,5-Trifluorophenylacetic acid 97 209995-38-0 [sigmaaldrich.com]
• 5. Alpha- and Beta-Cyclodextrin Inclusion Complexes with 5-Fluorouracil: Characterization and Cytotoxic Activity Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thesis | The precipitation of candidate drugs on mixing DMSO stock solutions with aqueous buffers | ID: nc580m649 | STAX [stax.strath.ac.uk]
• 7. oatext.com [oatext.com]

Technical Support Center: Optimizing Reaction Temperature for Fluorinated Phenyl Acid Synthesis

Core Directive: The Thermal Landscape of Fluorination

In the synthesis of fluorinated phenyl acids—critical scaffolds for lipophilicity modulation in drug discovery—temperature is not merely a variable; it is the primary switch between kinetic selectivity and thermodynamic decomposition .

Unlike standard organic synthesis, fluorinated intermediates possess unique thermal vulnerabilities:

• Cryogenic Instability: Ortho-lithiated fluoroarenes are prone to "benzyne" collapse if the temperature threshold is breached.

• High-Barrier Activation: Nucleophilic aromatic substitution (SNAr) with fluoride (Halex reaction) requires extreme heat to overcome the high activation energy of the C-Cl bond cleavage, often teasing the decomposition limits of polar aprotic solvents.

This guide moves beyond generic protocols to address the causality of temperature failures.

Troubleshooting Guides & FAQs

Category A: Ortho-Lithiation & Carboxylation (Cryogenic Control)

Context: Direct C-H activation of fluorobenzene followed by CO₂ quenching to form 2-fluorobenzoic acid derivatives.

Q1: I am observing a mixture of ortho- and meta- substituted acids, but I only targeted the ortho- position. My bath was at -78°C. What happened?

Diagnosis: You likely encountered Benzyne Scrambling due to a transient temperature excursion. Technical Insight: While your bath was -78°C, the internal reaction temperature likely spiked during the addition of the organolithium (an exothermic step).

• Mechanism: At temperatures above -50°C, ortho-lithiofluorobenzene eliminates Lithium Fluoride (LiF) to form a benzyne intermediate.

• The Scramble: The nucleophile (or residual base) can attack the benzyne triple bond at either end, resulting in a mixture of regioisomers (e.g., 2-substituted and 3-substituted products). Solution:

• Internal Monitoring: Place a thermocouple inside the reaction flask, not just in the bath.

• Controlled Addition: Slow the addition rate of n-BuLi/LDA so the internal temperature never exceeds -65°C.

• Pre-cooling: Ensure the solvent (THF) is fully equilibrated to -78°C before reagent addition.

Q2: My lithiation yield is low, and I see significant starting material recovery. Is -78°C too cold for the reaction to proceed?

Diagnosis: Kinetic stalling or moisture ingress. Technical Insight: Fluorine is an excellent ortho-director due to inductive withdrawal, making the adjacent proton acidic. However, at -78°C, the kinetics can be sluggish if the base aggregates. Solution:

• Temperature Modulation: After adding the base at -78°C, allow the reaction to warm strictly to -60°C for 30 minutes to ensure complete metallation, then immediately re-cool to -78°C before adding the electrophile (CO₂).

• Additives: Use PMDTA or TMEDA to break up lithium aggregates, increasing reactivity without raising the temperature.

Category B: Halex Reaction (High-Temperature SNAr)

Context: Converting chlorobenzonitriles/esters to fluorinated analogs using KF, followed by hydrolysis.

Q3: I am running a Halex reaction at 220°C in DMSO, but I see black tar formation and a "rotten cabbage" smell.

Diagnosis: Solvent thermal decomposition.[1] Technical Insight: DMSO is unstable above 190°C, decomposing into dimethyl sulfide (the smell) and paraformaldehyde-like polymers (the tar). This decomposition consumes your product and fouls the catalyst. Solution:

• Switch Solvent: For reactions requiring >180°C, switch to Sulfolane (stable up to ~285°C) or 1,3-Dimethyl-2-imidazolidinone (DMI) .

• Azeotropic Drying: Moisture poisons this reaction by solvating the fluoride ion. Before heating to reaction temp, add toluene and distill it off (Dean-Stark) to remove trace water.

Q4: The reaction stalls at 60% conversion even after 24 hours at reflux.

Diagnosis: "Caking" of the Potassium Fluoride (KF) surface. Technical Insight: The reaction occurs on the surface of the solid KF. As KCl forms, it coats the KF particles, passivating them. Solution:

• Phase Transfer Catalyst: Add Tetraphenylphosphonium bromide (Ph₄PBr) or 18-Crown-6. This pulls fluoride into the solution phase, reducing dependence on surface area.

• Spray-Dried KF: Use spray-dried KF (higher surface area) rather than crystalline KF.

Experimental Protocol: Ortho-Lithiation of Fluorobenzene

Objective: Synthesis of 2-Fluorobenzoic Acid via low-temperature carboxylation. Critical Parameter: Internal Temperature Maintenance < -60°C.

Reagents:

• Fluorobenzene (1.0 eq)[2]

• n-Butyllithium (1.1 eq, 2.5M in hexanes)

• Dry THF (Solvent)

• Dry CO₂ (gas or solid)

Step-by-Step Methodology:

• Setup: Flame-dry a 3-neck round bottom flask under Argon flow. Equip with a magnetic stir bar, rubber septum, and a low-temperature internal thermometer .

• Solvation: Add anhydrous THF (10 mL/mmol substrate) and Fluorobenzene. Cool the bath (Acetone/Dry Ice) to -78°C.

• Equilibration: Stir until the internal probe reads -75°C or lower.

• Metallation (The Critical Step):

  • Add n-BuLi dropwise via syringe pump.

  • Rule: Adjust rate so internal temp does not rise above -65°C.

  • Note: A yellow/orange color change indicates lithiation.

• Maturation: Stir at -78°C for 45 minutes. (Optional: Warm to -60°C for 15 mins if substrate is sterically hindered, then re-cool).

• Quenching:

  • Method A (Gas): Bubble anhydrous CO₂ gas through the solution (dried through a CaCl₂ tube). Exotherm will occur; monitor temp.

  • Method B (Solid): Cannulate the lithiated mixture onto excess crushed Dry Ice (freshly crushed) in a separate flask.

• Workup: Allow to warm to room temperature. Quench with 1M HCl (pH < 2). Extract with EtOAc.[3][4][5]

Data Visualization

Table 1: Temperature Impact on Halex Fluorination Yields

Comparison of solvent/temperature efficiency for converting 2-chlorobenzonitrile to 2-fluorobenzonitrile.

Solvent	Temperature (°C)	Time (h)	Conversion (%)	Yield (%)	Notes
DMSO	160	12	45	40	Slow kinetics; solvent stable.
DMSO	220	4	85	30	FAILURE: Solvent decomp; significant tar.
Sulfolane	220	6	92	85	OPTIMAL: High conversion, stable solvent.
DMI	290	2	99	91	Excellent for pressure reactors; rapid rate.

Data aggregated from industrial optimization studies [1, 7].

Diagram 1: Strategic Route Selection & Failure Modes

This diagram illustrates the decision logic for synthesis and the mechanistic consequences of temperature control.

Caption: Decision tree highlighting critical temperature control points (CCPs) and their associated failure modes (Benzyne vs. Decomposition).

References

• Li, A. Y. (1989). Synthesis of 3,4-difluorobenzonitrile and monofluorobenzonitriles. Link

• Organic Syntheses. (2010). Preparation of 2-Amino-3-fluorobenzoic acid. Org. Synth. 2010, 87, 16. Link

• Guidechem. (2023). Mechanism of microwave-promoted halogen exchange fluorination. Link

• Google Patents. (1980). US4209457A - Production of halogenated benzonitriles. Link

• National Institutes of Health (NIH). (2020). In situ ortho-lithiation/functionalization of pentafluorosulfanyl arenes. Link

• ResearchGate. (2019).[6] Substituent effects on the relative rates and free energies of ortho-lithiation reactions. Link

• BenchChem. (2025).[7] Technical Support Center: Synthesis of 2-Fluoro-5-formylbenzonitrile. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. US5466859A - Process for preparing fluorobenzonitriles - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Purification of Crude 4-(3,4,5-Trifluorophenyl)butanoic Acid

[1]

Senior Application Scientist Note: While the 2,4,5-trifluorophenyl isomer is widely documented as a Sitagliptin intermediate, the 3,4,5-trifluorophenyl isomer presents unique purification challenges due to the specific electronic effects of the contiguous fluorine atoms.[1] This guide addresses the removal of common impurities—specifically unreacted 3,4,5-trifluorobenzaldehyde (from Knoevenagel routes) or halide precursors, and regioisomers—using protocols adapted for this specific lipophilic acid.[2][1]

Part 1: Quick Diagnostic & FAQs (Tier 1)

Q1: My crude product is a dark oil that refuses to crystallize. Is this normal?

A: This is a common issue caused by solvent occlusion or trace neutral impurities (e.g., unreacted aldehyde or defluorinated by-products) preventing crystal lattice formation.[2][1]

• Immediate Action: Do not attempt direct recrystallization yet.[2][1] Perform a rigorous Acid-Base Extraction (Protocol A) to remove neutral organic impurities.[2][1]

• Secondary Check: If the oil persists after workup, trace solvents (THF, Toluene) are likely trapped.[2][1] Dry under high vacuum (<5 mbar) at 40°C for 6 hours.

Q2: The HPLC shows a single peak, but the melting point is broad or depressed. Why?

A: You likely have isomeric contamination or inorganic salt entrapment .[2][1]

• Isomers: If synthesized via Friedel-Crafts (less common for 3,4,5-substitution), the 2,3,4-isomer may be present.[2][1] These co-crystallize but disrupt the lattice.[2][1]

• Salts: If a metal reduction (Zn/HCl or Pd/C) was used, zinc or palladium salts might be trapped.[2][1]

• Solution: Perform a Recrystallization (Protocol B) using a non-polar anti-solvent to exclude isomers.[2][1]

Q3: There is a persistent yellow color even after recrystallization.

A: This indicates conjugated impurities, likely trace alkenes (e.g., 4-(3,4,5-trifluorophenyl)but-3-enoic acid) from incomplete reduction.[2][1]

• Fix: Dissolve the acid in Ethanol/Water (1:1), treat with Activated Carbon (10 wt%) at 50°C for 30 minutes, and filter while hot through Celite.

Part 2: Advanced Impurity Profiling (Tier 2)[1][2]

The following table categorizes specific impurities based on the synthetic route used.

Impurity Type	Origin (Synthetic Route)	Solubility Characteristics	Removal Strategy
Neutral Organics	Unreacted 3,4,5-trifluorobenzaldehyde (Knoevenagel) or Bromide (Cross-coupling)	Soluble in organics; Insoluble in aqueous base	Acid-Base Extraction (Protocol A)
Regioisomers	2,3,4-trifluorophenyl derivatives (Friedel-Crafts)	Similar to product; slightly different solubility profile	Fractional Recrystallization (Protocol B) or Prep-HPLC
Alkenes	Incomplete reduction of butenoic acid intermediate	Soluble in organics; co-elutes on silica	Activated Carbon or Hydrogenation polish
Inorganic Salts	Zinc (Clemmensen) or Palladium (Hydrogenation)	Insoluble in organics; Soluble in water	Water Wash or Chelation (EDTA wash)

Part 3: Detailed Experimental Protocols (Tier 3)

Protocol A: Rigorous Acid-Base Extraction (The "Cleanup")

Use this as the first step for any crude material <95% purity.[2][1]

Principle: The carboxylic acid group allows the target molecule to be selectively pulled into the aqueous phase as a salt (pH > 10), leaving non-acidic impurities (aldehydes, halides) in the organic layer.[2][1]

• Dissolution: Dissolve 10.0 g of crude acid in 50 mL Ethyl Acetate (EtOAc) .

• Basification: Add 50 mL of 1M NaOH (aq). Stir vigorously for 15 minutes.

  • Check: The aqueous layer should be pH > 12.[2][1]

• Separation: Transfer to a separatory funnel. Collect the lower aqueous layer (contains product).[2][1]

  • Waste: The upper organic layer contains neutral impurities.[2][1] Discard.

• Wash: Return the aqueous layer to the funnel.[2][1] Wash with 20 mL fresh EtOAc to remove entrained organics.[2][1] Discard the organic wash.[2][1]

• Acidification: Cool the aqueous solution to 0–5°C. Slowly add 6M HCl dropwise with stirring until pH < 1.

  • Observation: The product should precipitate as a white solid or thick oil.[2][1]

• Extraction: Extract the acidified aqueous mixture with 2 x 50 mL EtOAc .

• Drying: Combine organic layers, wash with Brine (sat.[2][1] NaCl), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Recrystallization (The "Polish")

Use this for material >95% purity to achieve >99% and remove isomers.[2][1]

Solvent System: Toluene (Solvent) / Hexane (Anti-solvent).[2][1] Reasoning: Fluorinated aromatics often show superior stacking/crystallinity in aromatic solvents like toluene compared to alcohols.[2][1]

• Dissolution: Place 5.0 g of semi-pure acid in a flask. Add 15 mL Toluene .

• Heating: Heat to reflux (110°C). If solid remains, add Toluene in 1 mL increments until fully dissolved.[1]

• Cooling Phase 1: Remove from heat. Let cool to room temperature (25°C) slowly over 1 hour.

• Anti-Solvent Addition: If crystallization hasn't started, add Hexane dropwise until a faint turbidity persists.[2][1]

• Cooling Phase 2: Place the flask in a fridge (4°C) for 12 hours.

• Filtration: Filter the white crystals using a Buchner funnel. Wash with cold Hexane/Toluene (9:1).[2][1]

• Drying: Dry in a vacuum oven at 45°C for 4 hours.

Part 4: Process Visualization

Workflow: Impurity Removal Decision Tree

Caption: Decision logic for selecting between Acid-Base Extraction and Recrystallization based on physical state and purity.

References

• Synthesis and Purification of Fluorophenyl Butanoic Acids

  • Context: General protocols for handling trifluorophenyl intermediates, specifically the 2,4,5-isomer which serves as a chemical proxy for the 3,4,5-isomer regarding solubility and acidity.

  • Source: National Center for Biotechnology Information (2025).[2][1] PubChem Compound Summary for CID 7146283, (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid.[2][1]

  • URL: [Link][2][1]

• Recrystallization of Fluorinated Aromatics

  • Context: Methodology for using Toluene/Hexane systems for purifying fluorinated pharmaceutical intermedi

  • Source: Google Patents.[2][1] Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid (CN102320957B).[2][1]

  • URL: [2][1]

• Separation of Regioisomers

  • Context: Techniques for separating positional isomers of trifluorophenyl acids using chromatography and crystalliz

  • Source: ResearchGate.[2][1][3] HPLC Separation of Positional Isomers of Trifluorophenylacetic Acid.

  • URL: [Link]

Sources

• 1. (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid | C10H10F3NO2 | CID 7146283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (R)-3-(tert-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic acid | C15H18F3NO4 | CID 7146288 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Decarboxylation in Phenylbutanoic Acids

Executive Summary: The Stability Spectrum

Decarboxylation in phenylbutanoic acids is rarely a spontaneous event at room temperature but becomes a critical failure mode during high-temperature workups, oxidative protocols, or in the presence of specific transition metals.

To troubleshoot effectively, you must first categorize your substrate. The position of the phenyl ring relative to the carboxylic acid dictates the mechanism and activation energy of the side reaction:

Substrate Class	Example	Stability Profile	Primary Decarboxylation Mechanism
-Phenyl	4-Phenylbutanoic Acid (4-PBA)	High. Stable up to ~165°C/10mmHg.	Radical/Oxidative. Requires radical initiators or strong oxidants (e.g., permanganate, bromate).
-Phenyl	2-Phenylbutanoic Acid	Moderate. Prone to thermal degradation >150°C.	Ionic (Carbanion). The benzylic position stabilizes the carbanion intermediate, lowering the activation energy for CO₂ loss.
-Keto/ -Phenyl	4-Phenyl-3-oxobutanoic acid	Low. Unstable >50°C.	Cyclic Transition State. undergoes facile thermal decarboxylation via a 6-membered ring mechanism.

Diagnostic Hub: Identifying the Issue

Q1: How do I definitively confirm decarboxylation is the root cause of my yield loss?

A: Decarboxylation is often silent in terms of visual byproducts (CO₂ gas escapes), but it leaves distinct analytical fingerprints.

• HPLC Signature: Look for a new peak with significantly higher retention time (Rt) than your acid. The loss of the polar carboxyl group (-COOH) renders the product (e.g., propylbenzene from 4-PBA) much more lipophilic.

• Mass Spectrometry (MS): The tell-tale sign is a mass shift of [M-44] . If you see a peak at

  (propylbenzene) alongside your target 4-PBA ( ), decarboxylation has occurred.

• ¹H NMR:

  • Disappearance: Loss of the broad carboxylic acid proton (10-12 ppm).

  • Shift: In 2-phenylbutanoic acid, the

    -proton (methine) signal will disappear, replaced by a methylene signal in the decarboxylated product (propylbenzene).

  • Gas Evolution: During reaction monitoring, bubbling that cannot be attributed to solvent reflux is a primary physical indicator.

Q2: I am synthesizing 4-phenylbutanoic acid via Friedel-Crafts and seeing Benzoic Acid impurities. Is this decarboxylation?

A: Yes, but it is oxidative decarboxylation , not thermal. If you are oxidizing a precursor (like 4-phenylbutanol) or using oxidative conditions to clean up a reaction, reagents like Potassium Permanganate (

) or Bromate can cleave the aliphatic chain entirely.

• Mechanism: The oxidant attacks the benzylic position (activated by the phenyl ring), cleaving the C-C bond and releasing the aliphatic tail, leaving Benzoic Acid (

  ).

• Fix: Switch to milder oxidants (e.g., Jones reagent under controlled T, or TEMPO/Bleach) that do not cleave C-C bonds.

Mechanistic Troubleshooting & Mitigation

Q3: Why does my 2-phenylbutanoic acid degrade during vacuum distillation?

A: You are likely exceeding the thermal threshold where the benzylic carbanion mechanism becomes accessible. Unlike 4-PBA, where the negative charge resulting from decarboxylation would be localized on a primary carbon (unstable), 2-phenylbutanoic acid forms a negative charge on the

-carbon. This charge is delocalized into the phenyl ring (benzylic stabilization), significantly lowering the energy barrier for CO₂ loss.

Mitigation Strategy:

• Increase Vacuum: Lower the boiling point. Ensure your vacuum is <1 mmHg. 2-phenylbutanoic acid should distill at ~100-110°C at this pressure.

• Acidify the Pot: Ensure the crude mixture is fully protonated. Carboxylate salts (

  ) often decarboxylate more readily than the free acid in the presence of metal cations.

• Avoid Base: Do not distill from basic additives (like

  residues), which promote carbanion formation.

Q4: Can metal residues from cross-coupling steps catalyze this side reaction?

A: Absolutely. Transition metals, particularly Copper (Cu) , Silver (Ag) , and Palladium (Pd) , are potent decarboxylation catalysts.

• Scenario: You synthesized the phenylbutanoic acid scaffold via a Pd-catalyzed coupling (e.g., Heck or Suzuki) and are now heating it.

• Mechanism: The metal coordinates to the carboxylate, facilitating electron transfer and CO₂ extrusion (protodecarboxylation).

• Solution: You must perform a Metal Scavenging Protocol (see Protocol B below) before any high-temperature step.

Experimental Protocols

Protocol A: Thermal Stability Stress Test (Self-Validating)

Use this protocol to determine the safe operating window for your specific substrate before scaling up.

• Preparation: Dissolve 50 mg of your phenylbutanoic acid derivative in 0.5 mL of a high-boiling solvent (e.g., DMSO-d6 or Diglyme).

• Control: Take a ¹H NMR spectrum at Room Temperature (T0).

• Stress Ramp: Heat the sample in a sealed tube (or NMR tube if rated) to 100°C for 1 hour.

• Analysis: Cool and re-run NMR. Integrate the

  -proton signal against an internal standard (e.g., 1,3,5-trimethoxybenzene).

• Escalation: If stable (<1% degradation), ramp to 140°C and repeat.

• Validation: The temperature at which >5% decarboxylation (or [M-44] by LCMS) is observed is your Failure Point (

  ) . Set process limits at .

Protocol B: Metal Scavenging Workup

Mandatory if the synthesis involved Pd, Cu, or Ag catalysts.

• Dissolution: Dissolve the crude acid in Ethyl Acetate (10 volumes).

• Chelation: Add 5 wt% (relative to substrate) of a silica-bound metal scavenger (e.g., SiliaMetS® Thiol or QuadraPure™ TU ) OR wash with an aqueous solution of N-Acetylcysteine or EDTA (0.1 M, pH 7).

• Agitation: Stir at 40°C for 2 hours.

• Filtration: Filter off the solid scavenger or separate the aqueous chelated layer.

• Test: Check metal content (ICP-MS) or proceed to distillation. Note: Removing the metal often raises the decarboxylation onset temperature by >30°C.

Visualizing the Failure Modes

Figure 1: Decarboxylation Pathways

This diagram illustrates the two primary failure modes: Thermal (Ionic) for

-substituted acids and Oxidative for -substituted acids.

Caption: Comparative mechanisms showing why

-phenyl acids are thermally labile (benzylic stabilization) while -phenyl acids typically degrade via oxidative cleavage.

Figure 2: Troubleshooting Decision Tree

Use this flow to diagnose the specific cause of your yield loss.

Caption: Logical workflow to isolate the root cause of decarboxylation based on structural and process parameters.

References

• Toluene Synthesis via Decarboxylation. Journal of the Chemical Society, Perkin Transactions 2. Kinetic study supporting the unimolecular decarboxyprotonation mechanism in phenyl-substituted acids.

• Synthesis of 4-phenylbutyric acid. European Patent EP1404638B1. Detailed industrial protocol for the synthesis and purification of 4-PBA, including vacuum distillation parameters (120-125°C at 1mm Hg) to avoid degradation.

• Oxidative Decarboxylation of Substituted 4-Oxoacid. Asian Journal of Chemistry. Kinetic study on the oxidative cleavage of phenylbutanoic acid precursors by acid bromate, leading to benzoic acid.

• Decarboxylation of 2-Cyano-2-phenylpropanoic Acid. Angewandte Chemie International Edition. Demonstrates the facile decarboxylation of alpha-phenyl substituted acids and their use in molecular switches.

• Thermal Stability of 4-Phenylbutyric Acid. Sigma-Aldrich Technical Data. Confirms boiling point and stability data for 4-phenylbutyric acid (bp 165°C/10mmHg).

• Decarboxylative Elimination via Photoredox/Cobalt Catalysis. University of Nebraska-Lincoln. Thesis describing metal-catalyzed decarboxylation pathways for phenyl-substituted acids.

Technical Support Center: HPLC Analysis of 4-(3,4,5-Trifluorophenyl)butanoic Acid

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working on the HPLC analysis of 4-(3,4,5-Trifluorophenyl)butanoic acid. It is structured as a series of frequently asked questions (FAQs) and a comprehensive troubleshooting guide to address common challenges encountered during method development and routine analysis.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 4-(3,4,5-Trifluorophenyl)butanoic acid to consider for HPLC method development?

Understanding the analyte's structure is the first step in successful method development.[1] 4-(3,4,5-Trifluorophenyl)butanoic acid possesses a carboxylic acid group, making it an acidic compound. The trifluorophenyl group increases its hydrophobicity and provides a strong chromophore for UV detection. The key is to control the ionization of the carboxylic acid group to achieve good peak shape and reproducible retention.

Q2: What is the recommended starting point for mobile phase selection?

For acidic compounds, a common approach in reversed-phase HPLC is to suppress the ionization of the acidic functional group.[2][3] This is achieved by acidifying the mobile phase. A good starting point is a mobile phase consisting of a mixture of acetonitrile or methanol and water, with the aqueous portion acidified with 0.1% formic acid or 0.1% trifluoroacetic acid (TFA).[4][5] This will typically bring the pH to a range of 2.5-3.0.

Q3: How do I choose the right HPLC column?

A standard C18 column is often the first choice for reversed-phase HPLC.[6] However, for fluorinated compounds, a pentafluorophenyl (PFP) stationary phase can offer alternative selectivity and increased retention due to specific interactions with the fluorinated ring.[7][8] It is also highly recommended to use a modern, high-purity, end-capped silica column (Type B) to minimize secondary interactions with residual silanols, which can cause peak tailing.[9][10]

Q4: What detection wavelength should I use?

The trifluorophenyl group should provide good UV absorbance. To determine the optimal wavelength, a UV scan of the analyte in the mobile phase should be performed using a diode array detector (DAD) or a spectrophotometer. The wavelength of maximum absorbance (λmax) should be selected for the highest sensitivity. If no standard is available, a starting wavelength of 254 nm can be used, as many aromatic compounds absorb at this wavelength.

Q5: How can I ensure my method is robust and reproducible?

Method robustness should be evaluated by intentionally varying critical parameters such as mobile phase pH (±0.2 units), column temperature (±5 °C), and mobile phase composition (±2%).[11] The method's performance should not be significantly affected by these small changes. For reproducibility, ensure that the mobile phase is prepared consistently, and the pH of the aqueous portion is measured before mixing with the organic solvent.[12]

Troubleshooting Guide

This section addresses specific issues that may arise during the analysis of 4-(3,4,5-Trifluorophenyl)butanoic acid.

Problem 1: Peak Tailing

Symptom: The peak for 4-(3,4,5-Trifluorophenyl)butanoic acid is asymmetrical, with a pronounced tail.

Cause & Solution Workflow:

Troubleshooting workflow for peak tailing.

Detailed Explanation:

• Inappropriate Mobile Phase pH: As an acidic analyte, the mobile phase pH should be at least 2 pH units below the pKa of the carboxylic acid group to ensure it is fully protonated (non-ionized).[1][5][9][13] This minimizes ionic interactions and improves peak shape. If the pKa is unknown, a pH of 2.5 is a safe starting point.[10][12]

• Secondary Silanol Interactions: Residual silanol groups on the silica surface of the column can interact with the analyte, causing tailing.[14][15] Using a well-end-capped column is crucial.[9]

• Column Overload: Injecting too much sample can lead to peak distortion.[5] Try diluting the sample and re-injecting.

• Column Void or Contamination: A void at the head of the column or contamination on the inlet frit can cause physical distortion of the peak.[15] This can sometimes be resolved by back-flushing the column or may require column replacement.[14]

Problem 2: Poor Retention or Drifting Retention Times

Symptom: The analyte elutes very early (close to the void volume) or the retention time is inconsistent between injections.

Cause & Solution Workflow:

Troubleshooting workflow for retention issues.

Detailed Explanation:

• Mobile Phase pH Unstable: Small shifts in pH can cause significant changes in the retention of ionizable compounds.[2][12] Using a buffer with a pKa close to the desired mobile phase pH will provide better pH control.[9] For a target pH of 2.5-3.0, a formate or phosphate buffer is suitable.[9][12]

• Insufficient Organic Modifier: If retention is too low, decrease the amount of organic solvent in the mobile phase.[3] A 10% decrease in the organic modifier can lead to a 2-3 fold increase in retention.[3]

• Column Temperature Fluctuation: Temperature affects mobile phase viscosity and analyte retention. A column oven provides a stable thermal environment.

• Column Degradation: Over time, the stationary phase can degrade, especially under harsh pH conditions, leading to a loss of retention.

Problem 3: Poor Resolution from Impurities

Symptom: The peak for 4-(3,4,5-Trifluorophenyl)butanoic acid is not fully separated from adjacent impurity peaks.

Cause & Solution Workflow:

Troubleshooting workflow for poor resolution.

Detailed Explanation:

• Suboptimal Selectivity: Selectivity is the most powerful factor for improving resolution.[1]

  • Changing the Organic Modifier: Acetonitrile and methanol have different properties and can provide different selectivity for separations.[3]

  • Changing Column Chemistry: If a C18 column does not provide adequate resolution, a column with a different stationary phase, such as a Phenyl or PFP column, may offer the necessary selectivity for fluorinated aromatic compounds.[7][8]

• Low Column Efficiency:

  • Column Dimensions: A longer column or a column packed with smaller particles will generate more theoretical plates and thus higher efficiency, leading to sharper peaks and better resolution.

  • Flow Rate: The flow rate can be optimized (typically lowered) to improve efficiency, as described by the van Deemter equation.

Example Starting Method & System Suitability

This table provides a robust starting point for your method development.

Parameter	Recommended Condition	Rationale
Column	High-purity, end-capped C18, 150 x 4.6 mm, 5 µm	Good starting point for reversed-phase. End-capping minimizes tailing.[9]
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to suppress analyte ionization.[3][13]
Mobile Phase B	Acetonitrile	Common organic modifier for reversed-phase HPLC.
Gradient	30-70% B over 15 minutes	A good starting gradient to determine the approximate elution conditions.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Provides stable retention times.
Injection Vol.	10 µL	A typical injection volume.
Detection	UV at λmax (or 254 nm)	For optimal sensitivity.

System Suitability Tests (SST): Before running samples, ensure your system is performing correctly by injecting a standard solution multiple times. The results should meet the criteria outlined in guidelines such as ICH Q2(R1).[16][17]

SST Parameter	Acceptance Criteria
Tailing Factor (T)	T ≤ 1.5
Theoretical Plates (N)	N > 2000
%RSD of Peak Area	≤ 2.0% (for n≥5 injections)
%RSD of Retention Time	≤ 1.0% (for n≥5 injections)

References

• METHOD DEVELOPMENT ON HPLC. Maharana Pratap P.G. College Hardoi. Available from: [Link]

• How does an acid pH affect reversed-phase chromatography separations? - Biotage. Biotage. Available from: [Link]

• Control pH During Method Development for Better Chromatography. Agilent. Available from: [Link]

• Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. KNAUER. Available from: [Link]

• HPLC Peak Tailing. Axion Labs. Available from: [Link]

• Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. LCGC International. Available from: [Link]

• How can I prevent peak tailing in HPLC? ResearchGate. Available from: [Link]

• ICH Q2(R1) Analytical Method Validation. Scribd. Available from: [Link]

• Fluorinated HPLC Phases - Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. Available from: [Link]

• Peak Tailing in HPLC. Element Lab Solutions. Available from: [Link]

• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. LCGC International. Available from: [Link]

• Top Three HPLC Method Development Tips. LCGC International. Available from: [Link]

• Development of an HPLC Method for Formic Acid Analysis through Peak Exclusion Approach. UKM. Available from: [Link]

• HPLC Column Selection: Core to Method Development (Part II). Welch Materials, Inc. Available from: [Link]

• Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. Waters. Available from: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. Available from: [Link]

• Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Waters. Available from: [Link]

• ICH HARMONISED TRIPARTITE GUIDELINE: VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). ICH. Available from: [Link]

• Quality Guidelines. ICH. Available from: [Link]

• C8-Fluorine HPLC Column. Hawach Scientific. Available from: [Link]

• HPLC Column Selection Guide. Welch Materials, Inc. Available from: [Link]

• (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid. PubChem. Available from: [Link]

• (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride. PubChem. Available from: [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. mpgpgcollegehardoi.in [mpgpgcollegehardoi.in]
• 5. researchgate.net [researchgate.net]
• 6. auroraprosci.com [auroraprosci.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. welch-us.com [welch-us.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. scribd.com [scribd.com]
• 12. agilent.com [agilent.com]
• 13. biotage.com [biotage.com]
• 14. elementlabsolutions.com [elementlabsolutions.com]
• 15. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. database.ich.org [database.ich.org]

Controlling regioselectivity in 3,4,5-trifluorophenyl alkylation

Executive Summary: The Regioselectivity Paradox

In the synthesis of fluorinated pharmaceuticals and liquid crystals, "3,4,5-trifluorophenyl alkylation" presents a critical regiochemical divergence. The challenge lies in the fact that direct functionalization of the parent 1,2,3-trifluorobenzene favors the 4-position (yielding the 2,3,4-substitution pattern), whereas the 5-position (yielding the desired 3,4,5-substitution pattern) is electronically deactivated and kinetically disfavored.

This guide provides the protocols to navigate this divergence, ensuring you target the correct carbon atom. It prioritizes Metal-Halogen Exchange (MHE) for 3,4,5-selectivity and Directed Ortho-Metalation (DoM) for 2,3,4-selectivity.

Strategic Decision Pathways

The following decision tree illustrates the mechanistic divergence. You must choose your starting material based on your desired regioisomer.

Figure 1: Decision tree for selecting the correct starting material and method based on the desired alkylation site.

Technical Protocols

Protocol A: The "Golden Route" to 3,4,5-Substitution

Target: Alkylation at C5 (Meta to central Fluorine). Mechanism: Metal-Halogen Exchange (MHE). Why this works: Direct lithiation cannot access C5 efficiently due to low acidity. You must "pre-install" the reactivity using a bromine atom.

Safety Critical: Polyfluorinated aryl Grignard reagents are thermally unstable and can decompose explosively via benzyne formation. Do not use magnesium metal (Mg0) with heat initiation. Use the "Turbo Grignard" method at low temperature.

Step-by-Step Methodology:

• Preparation: Flame-dry a 3-neck flask under Argon.

• Reagents:

  • Substrate: 1-Bromo-3,4,5-trifluorobenzene (1.0 equiv).

  • Exchange Reagent: iPrMgCl·LiCl (Turbo Grignard, 1.1 equiv) OR n-BuLi (1.1 equiv).

  • Solvent: Anhydrous THF (MHE is slow in Et2O).

• Exchange (The Critical Step):

  • Option 1 (Turbo Grignard - Recommended): Cool THF solution of substrate to -20°C . Add iPrMgCl·LiCl dropwise. Stir for 30-60 mins. This forms the stable magnesiate.

  • Option 2 (Lithium): Cool THF solution to -78°C . Add n-BuLi slowly. Stir for 15 mins. Do not warm above -60°C or "Halogen Dance" (isomerization) may occur.

• Alkylation:

  • Add the electrophile (e.g., Alkyl Iodide, Aldehyde) slowly at the exchange temperature.

  • Allow to warm to room temperature only after the electrophile is fully added.

• Quench: Standard NH4Cl(aq) workup.

Protocol B: Accessing the 2,3,4-Substitution

Target: Alkylation at C4 (Adjacent to one Fluorine). Mechanism: Directed Ortho-Metalation (DoM). Why this works: The C4 proton is kinetically most accessible. The C2 proton (between fluorines) is thermodynamically more acidic but sterically hindered and prone to benzyne collapse.

Step-by-Step Methodology:

• Reagents:

  • Substrate: 1,2,3-Trifluorobenzene.

  • Base: LDA (Lithium Diisopropylamide) for kinetic control.

• Deprotonation:

  • Cool THF solution of LDA (1.1 equiv) to -78°C .

  • Add 1,2,3-trifluorobenzene dropwise.

  • Stir for 1 hour at -78°C.

  • Note: This generates the 2,3,4-trifluorophenyllithium species.

• Trapping:

  • Add the alkylating agent (e.g., Methyl Iodide, Benzyl Bromide).

  • Maintain -78°C for 30 mins, then warm to RT.

Troubleshooting & FAQs

Q1: I tried Friedel-Crafts alkylation on 1,2,3-trifluorobenzene, but I got no reaction. Why?

Diagnosis: Electronic Deactivation. Explanation: The three fluorine atoms strongly deactivate the benzene ring toward Electrophilic Aromatic Substitution (SEAr). The ring is too electron-deficient to attack standard Friedel-Crafts electrophiles (carbocations). Solution: Switch polarity. Instead of using the ring as a nucleophile (Friedel-Crafts), use the ring as an electrophile in a Palladium-Catalyzed Cross-Coupling (e.g., Negishi or Suzuki) or convert the ring to a nucleophile via Lithiation (Protocol A/B).

Q2: I attempted the Grignard reaction with Mg turnings and it exploded/fumed uncontrollably.

Diagnosis: Exothermic Decomposition to Benzyne. Explanation: Polyfluorinated aryl Grignard reagents are prone to eliminating MgClF (or MgBrF) to form benzyne intermediates. This process is highly exothermic and can lead to thermal runaway. Corrective Action:

• NEVER initiate this reaction with heat.

• ALWAYS use iPrMgCl·LiCl (Turbo Grignard) at -20°C or lower . The LiCl complex stabilizes the Grignard species and prevents benzyne formation.

Q3: I used n-BuLi on 1-bromo-3,4,5-trifluorobenzene and got a mixture of isomers. What happened?

Diagnosis: Halogen Dance (Base-Catalyzed Halogen Migration). Explanation: If the lithiation temperature rises above -60°C, the lithium atom can migrate to a more thermodynamically stable position (often the C2 position between fluorines) while the bromine moves, scrambling the regiochemistry. Solution: Keep the internal temperature strictly below -78°C during the lithiation and electrophile addition steps.

Comparative Data: Reagent Selectivity

Target Isomer	Starting Material	Reagent System	Key Mechanism	Risk Factor
3,4,5- (Symmetric)	5-Bromo-1,2,3-trifluorobenzene	iPrMgCl·LiCl / THF / -20°C	Metal-Halogen Exchange	Thermal Runaway (if heated)
3,4,5- (Symmetric)	5-Bromo-1,2,3-trifluorobenzene	n-BuLi / THF / -78°C	Metal-Halogen Exchange	Halogen Dance (if warmed)
2,3,4- (Asymmetric)	1,2,3-Trifluorobenzene	LDA / THF / -78°C	Directed Ortho-Metalation	Benzyne formation (at C2)
2,3,4- (Asymmetric)	1,2,3-Trifluorobenzene	Pd(OAc)2 / Ligand	C-H Activation (Direct Arylation)	Low Yield / Over-arylation

References

• Synthesis of 3,4,5-Trifluorophenylboronic Acid via Grignard

  • Title: Synthesis of 3,4,5-trifluorophenyl boronic acid using a Grignard reagent.[1][2]

  • Source: ResearchG

  • URL:

• Safety of Polyfluorinated Grignard Reagents

  • Title: An improved preparation of 3,5-bis(trifluoromethyl)acetophenone and safety considerations in the preparation of 3,5-bis(trifluoromethyl)phenyl Grignard reagent.
  • Source: PubMed / NIH.

  • URL:

• Regioselectivity in C-H Activation (Pd-Catalyzed)

  • Title: Reactivity of 1,2,3- and 1,2,4-Trifluorobenzenes in Palladium-Catalyzed Direct Aryl
  • Source: Journal of Organic Chemistry (ACS).

  • URL:

• Lithiation Regiochemistry (General Principles)

  • Title: Regioselective ortho-lithiation of chloro- and bromo-substituted fluoroarenes.
  • Source: Tetrahedron Letters / EPFL Infoscience.

  • URL:

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]

Stability of 4-(3,4,5-Trifluorophenyl)butanoic acid under acidic conditions

Technical Support Center: 4-(3,4,5-Trifluorophenyl)butanoic Acid

Introduction

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 4-(3,4,5-Trifluorophenyl)butanoic acid. The focus of this document is to address potential stability issues encountered under acidic conditions during experimental workflows. By understanding the underlying chemical principles and employing robust analytical strategies, you can ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: Is 4-(3,4,5-Trifluorophenyl)butanoic acid expected to be stable under typical acidic conditions used in reversed-phase HPLC (e.g., 0.1% TFA or formic acid in water/acetonitrile)?

A1: Generally, 4-(3,4,5-Trifluorophenyl)butanoic acid is expected to exhibit high stability under the acidic conditions commonly used in reversed-phase HPLC. The trifluorophenyl group is electronically withdrawing, which enhances the stability of the aromatic ring. The butanoic acid side chain is a saturated alkyl chain and is also generally stable. However, prolonged exposure to strong acids at elevated temperatures could potentially lead to degradation, although this is not expected under standard analytical conditions.

Q2: What are the potential degradation pathways for 4-(3,4,5-Trifluorophenyl)butanoic acid in a strongly acidic environment at high temperatures?

A2: While stable under normal conditions, harsh acidic environments (e.g., concentrated acids, elevated temperatures) could theoretically lead to degradation. Potential, though unlikely, pathways include:

• Decarboxylation: At very high temperatures, the carboxylic acid group could be lost as CO2. This is generally more common for compounds with specific structural features that stabilize the resulting carbanion, which is not the case here.

• Ring Reactions: Extremely harsh conditions could potentially lead to reactions on the aromatic ring, such as electrophilic substitution, but the electron-withdrawing nature of the fluorine atoms deactivates the ring, making such reactions difficult.

Q3: I am observing a new, unexpected peak in my chromatogram after incubating my compound in an acidic solution. How can I determine if it is a degradant?

A3: The appearance of a new peak that grows over time is a classic indicator of degradation. To confirm this, you should perform a forced degradation study. This involves intentionally stressing your sample under various conditions (e.g., different pH values, temperatures, and exposure times) and monitoring the formation of the new peak. A systematic increase in the new peak's area with a corresponding decrease in the parent compound's area would strongly suggest it is a degradation product.

Troubleshooting Guide

Issue: Unexpected loss of parent compound or appearance of unknown peaks during acidic sample processing.

This section provides a systematic approach to diagnosing and resolving stability issues with 4-(3,4,5-Trifluorophenyl)butanoic acid in acidic media.

Before proceeding with extensive degradation studies, it is crucial to rule out other potential sources of error.

• Control Sample: Prepare a control sample of 4-(3,4,5-Trifluorophenyl)butanoic acid in a neutral, aprotic solvent (e.g., acetonitrile) and analyze it alongside your acidic sample. This will provide a baseline for the purity of your starting material.

• Blank Injection: Inject a blank sample (your acidic solution without the compound) to ensure that the unexpected peaks are not originating from your solvent or system.

A forced degradation study is a controlled experiment to investigate the stability of a compound under specific stress conditions.

Experimental Protocol: Acidic Forced Degradation

• Stock Solution Preparation: Prepare a stock solution of 4-(3,4,5-Trifluorophenyl)butanoic acid in a suitable organic solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Sample Preparation:

  • In a clean vial, add a known volume of your stock solution.

  • Add the acidic solution (e.g., 0.1 N HCl, 1 N HCl) to achieve the desired final concentration of your compound.

  • Prepare several such vials for analysis at different time points.

• Incubation:

  • Incubate the vials at a controlled temperature (e.g., 40°C, 60°C, 80°C).

  • Also, keep a set of vials at room temperature as a control.

• Time-Point Analysis:

  • At predetermined time points (e.g., 0, 2, 4, 8, 24 hours), remove a vial from each temperature condition.

  • Quench the reaction if necessary by neutralizing the solution with a suitable base (this may not be required if directly injecting into an HPLC).

  • Analyze the sample by a suitable analytical method, such as HPLC-UV or LC-MS.

• Data Analysis:

  • Monitor the peak area of the parent compound and any new peaks that appear.

  • Calculate the percentage degradation over time at each condition.

If degradation is confirmed, the next step is to identify the structure of the degradation products.

• LC-MS Analysis: Liquid chromatography-mass spectrometry (LC-MS) is a powerful tool for this purpose. The mass-to-charge ratio (m/z) of the degradant peaks can provide information about their molecular weight, which can be used to propose potential structures.

• High-Resolution Mass Spectrometry (HRMS): For more definitive identification, HRMS can provide a highly accurate mass measurement, allowing for the determination of the elemental composition of the degradants.

Workflow for Investigating Compound Stability

Caption: Workflow for troubleshooting the stability of 4-(3,4,5-Trifluorophenyl)butanoic acid.

Data Interpretation

The data from your forced degradation study can be summarized to provide a clear picture of the compound's stability profile.

Table 1: Example Data from a Forced Degradation Study of 4-(3,4,5-Trifluorophenyl)butanoic acid in 1 N HCl

Time (hours)	% Parent Compound Remaining (40°C)	% Parent Compound Remaining (60°C)	% Parent Compound Remaining (80°C)
0	100.0	100.0	100.0
2	99.8	99.5	98.2
4	99.6	99.1	96.5
8	99.2	98.3	93.1
24	98.5	96.8	88.4

Interpretation: The hypothetical data in Table 1 shows that 4-(3,4,5-Trifluorophenyl)butanoic acid is highly stable at 40°C and 60°C in 1 N HCl, with minimal degradation observed after 24 hours. At 80°C, a more noticeable degradation is observed, suggesting that prolonged exposure to strong acid at high temperatures can affect the compound's integrity.

References

For further reading on forced degradation studies and the stability of fluorinated compounds, please refer to the following resources:

• ICH Harmonised Tripartite Guideline Q1A(R2): Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Forced Degradation Studies: A Review. Journal of Pharmaceutical and Biomedical Analysis. (A general review article on the topic would be cited here).
• The Stability of Aromatic Fluorine Compounds in Chemical and Biological Systems. Chemical Reviews.

Reference Data & Comparative Studies

19F NMR Chemical Shifts of the 3,4,5-Trifluorophenyl Group

A Comparative Technical Guide for Medicinal Chemistry and Materials Science[1]

Executive Summary: The "Goldilocks" Fluorination Pattern

In the landscape of fluorinated aromatics, the 3,4,5-trifluorophenyl group occupies a critical "middle ground" between the single-point precision of monofluorobenzene and the electronic saturation of the pentafluorophenyl (PFP) group. For researchers in drug discovery and liquid crystal engineering, this moiety offers a unique balance: it significantly lowers electron density and increases lipophilicity without the extreme steric crowding of the PFP group.

This guide provides an in-depth technical analysis of the 19F NMR signatures of the 3,4,5-trifluorophenyl moiety, distinguishing it from its 2,4,6- and pentafluoro- analogs. It focuses on the spin systems, coupling constants (

), and chemical shift sensitivities required for precise structural verification.

Technical Deep Dive: The 19F Spin System

Symmetry and Signal Topology

Unlike the PFP group, which typically presents three distinct fluorine environments (ortho, meta, para), the 3,4,5-trifluorophenyl group often possesses

symmetry (depending on the substituent at position 1).

• Symmetric Case (

  ): The system simplifies to an or spin system.
  • (Positions 3 & 5): Chemically equivalent.
  • (Position 4): Unique environment.

• Asymmetric Case: If the substituent at C1 induces asymmetry (or if there are other substituents), the symmetry breaks, resulting in an AMX system with three distinct chemical shifts.

Coupling Constants ( )

The diagnostic power of 19F NMR lies in the coupling constants. For 3,4,5-trifluorophenyl derivatives, the ortho-fluorine coupling (

) is the dominant feature.

Coupling Type	Interaction	Typical Value (Hz)	Description
	F3–F4 / F5–F4	20 – 25 Hz	Strong ortho coupling; defines the triplet splitting of the central fluorine.
	F3–F5	< 5 Hz	Weak meta coupling; often unresolved or contributes to line broadening.
	H2–F3 / H6–F5	6 – 10 Hz	Ortho H-F coupling; splits the F3/F5 signal into doublets (or multiplets).
	H2–F4 / H6–F4	6 – 8 Hz	Meta H-F coupling; often surprisingly strong in these systems.

Data Presentation: Chemical Shift Benchmarks

The following table contrasts the 3,4,5-trifluorophenyl group with its isomers and the PFP group. Note that shifts are referenced to CFCl

( ppm).[1][2][3][4]

Table 1: Comparative 19F NMR Shifts of Polyfluorinated Phenyls

Compound Class	Substituent Pattern	(ppm) Range	Multiplicity Pattern	Electronic Character
3,4,5-Trifluorophenyl	3,4,5-F	F-4: -150 to -165F-3,5: -130 to -145	F-4: Triplet ( )F-3,5: Doublet ( )	Moderate EWG; High Lipophilicity
2,4,6-Trifluorophenyl	2,4,6-F	F-4: -100 to -115F-2,6: -105 to -120	F-4: Triplet of tripletsF-2,6: Doublet	Sterically hindered at reaction site
Pentafluorophenyl (PFP)	2,3,4,5,6-F	F-o: -130 to -145F-p: -150 to -165F-m: -160 to -165	Complex 2nd order (AA'BB'C)	Strongest EWG; -stacking active
Monofluorophenyl	4-F	F-4: -105 to -125	Multiplet (tt or similar)	Mild EWG

Critical Insight: The shift of the central fluorine (F-4) in the 3,4,5-system is often shielded (more negative ppm) relative to the flanking fluorines (F-3,5) due to the mesomeric effect of the flanking fluorines pushing electron density onto the para position, counteracting the inductive withdrawal.

Specific Data Points (Experimental Validation)

• 1-Bromo-3,4,5-trifluorobenzene:

  • (F-4): -156.0 ppm (approx) – Triplet.
  • (F-3,5): -134.0 ppm (approx) – Doublet of Doublets.

• 2,4,5-Trifluorophenol (Reference Analog):

  • (F-4): -153.5 ppm.
  • (F-2): -147.1 ppm.
  • (F-5): -143.7 ppm.

  • Note: The asymmetry here causes three distinct peaks, unlike the symmetric 3,4,5-substituted systems.

Comparative Analysis: Why Choose 3,4,5-Trifluoro?

vs. Pentafluorophenyl (PFP)

• Sterics: The 3,4,5-motif leaves the ortho positions (2 and 6) open (occupied by Hydrogen). This reduces steric hindrance at the C1 position, allowing for easier nucleophilic attacks or catalytic couplings compared to the bulky PFP group.

• Metabolism: In drug design, the PFP group is metabolically inert. The 3,4,5-group retains two aromatic protons, providing a "soft spot" for metabolic clearance if necessary, or a site for further functionalization.

• Liquid Crystals: 3,4,5-trifluorophenyl derivatives exhibit lower viscosity than their PFP counterparts while maintaining high dielectric anisotropy (

  ), making them superior for fast-switching active matrix displays.

vs. 2,4,6-Trifluorophenyl

• Electronic Induction: The 3,4,5-pattern concentrates electronegativity on one "face" of the ring, creating a strong molecular dipole. The 2,4,6-pattern distributes it symmetrically, often cancelling the dipole moment.

• Reactivity: The 2,4,6-pattern blocks the ortho sites, making the C1 position extremely sterically crowded.

Experimental Protocol: High-Fidelity 19F NMR Acquisition

To resolve the specific coupling patterns (

vs ) of the 3,4,5-trifluorophenyl group, standard parameters are often insufficient.

Protocol A: Structural Verification

• Solvent: Use DMSO-d

  for polar derivatives (acids/amines) to sharpen peaks by reducing exchange broadening. Use CDCl for non-polar intermediates.

  • Note: Solvent polarity can shift peaks by 2-5 ppm.

• Internal Standard: Hexafluorobenzene (C

  F ) is recommended ( ppm).[1] Avoid CFCl if volatile loss is a concern.

• Pulse Sequence:

  • Experiment 1: zgfig (Inverse gated decoupling). Decouples protons to simplify the spectrum to pure F-F coupling.

    • Result: F-4 appears as a clean triplet (

      Hz). F-3,5 appear as a clean doublet .

  • Experiment 2: zg (Coupled). Retains H-F coupling.

    • Result: Reveals the "Doublet of Doublets" pattern caused by

      coupling to the ortho-protons.

Protocol B: Visualization Workflow

Use the following logic to assign peaks in a crude reaction mixture containing mixed fluorinated species.

Figure 1: Decision logic for assigning trifluorinated isomers based on 19F{1H} splitting patterns.

References

• PubChem. (2025). 1-Bromo-3,4,5-trifluorobenzene Spectral Data. National Library of Medicine. [Link]

• Velders, A. H., et al. (2002). 19F NMR as a Tool To Investigate Microbial Degradation of Fluorophenols. Applied and Environmental Microbiology. [Link]

• University of Manchester. (2025). Multinuclear NMR Spectroscopy: 19F Examples. [Link]

• Huh, I. K., & Kim, Y. B. (2010). New low viscosity liquid crystal compounds containing the 2,3,4-trifluorophenyl moiety. Liquid Crystals. [Link]

Sources

• 1. colorado.edu [colorado.edu]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. 19F [nmr.chem.ucsb.edu]
• 4. 19F [nmr.chem.ucsb.edu]

Comparative Biological Activity and SAR of 2,4,5-Trifluorophenyl vs. 3,4,5-Trifluorophenyl Analogs

As a Senior Application Scientist, I frequently encounter drug development programs where late-stage optimization hinges on the precise substitution pattern of a halogenated aromatic ring. The transition from a 3,4,5-trifluorophenyl moiety to a 2,4,5-trifluorophenyl moiety—or vice versa—is never merely a cosmetic structural tweak. It fundamentally alters the molecule's electrostatic potential, steric volume, and conformational preferences.

This guide objectively compares the biological performance of these two isomeric analogs, detailing the causality behind their structure-activity relationships (SAR) and providing self-validating experimental workflows for their evaluation.

Structural and Electronic Divergence: The Causality of Binding

Why does the position of a single fluorine atom dictate nanomolar versus micromolar potency? The causality lies in the geometry of the target protein's hydrophobic pockets and the internal entropy of the ligand.

• 2,4,5-Trifluorophenyl: The presence of the ortho-fluorine (position 2) introduces a critical steric barrier that restricts the rotation of the phenyl ring relative to the rest of the scaffold. This "conformational locking" minimizes the entropic penalty upon binding. Furthermore, the asymmetric electron distribution creates a distinct dipole moment that pairs perfectly with asymmetric, narrow binding pockets.

• 3,4,5-Trifluorophenyl: This symmetric moiety lacks the ortho substituent, allowing for freer rotation around the connecting bond. While it provides a highly electron-deficient

  -system (useful for -stacking with electron-rich residues), its symmetry and lack of an ortho-anchor often result in suboptimal filling of tight, directional hydrophobic cavities.

Case Studies in Target Specificity

Case Study A: Dipeptidyl Peptidase-4 (DPP-4) Inhibitors

The most prominent application of the 2,4,5-trifluorophenyl group is in the antidiabetic drug class of DPP-4 inhibitors, such as sitagliptin. The S1 pocket of DPP-4 is a highly constrained hydrophobic cavity lined by Tyr662, Tyr666, and Val656. The 2,4,5-trifluorophenyl group perfectly matches the shape and electrostatics of this pocket.

Recent developments, such as the synthesis of Neogliptin, maintain this exact 2,4,5-trifluorophenyl moiety to preserve the critical S1 pocket interactions while optimizing the rest of the molecule for better ADME properties and lower cardiotoxicity, as detailed in [1]. Replacing this group with a 3,4,5-trifluorophenyl analog alters the binding vector, leading to steric clashes and a drastic loss of potency.

Structural causality and SAR comparison of 2,4,5- vs 3,4,5-trifluorophenyl analogs in DPP-4.

Case Study B: Aminopeptidase N (APN) Inhibitors

In contrast to the rigid requirements of DPP-4, other metalloproteases like Aminopeptidase N (APN) show different sensitivities to fluorination patterns. A comprehensive study on [2] evaluated both 1-amino-2-(2,4,5-trifluorophenyl)ethylphosphonic acid (Compound 1j) and its 3,4,5-trifluorophenyl counterpart (Compound 1l).

Here, the causality of binding is driven primarily by the zinc-chelating phosphonic acid group, while the fluorinated phenyl ring occupies the hydrophobic S1 pocket. Because the APN pocket is more accommodating, the symmetric 3,4,5-trifluorophenyl group achieves comparable sub-micromolar biological activity to the 2,4,5-isomer.

Quantitative Data Summary

Compound / Scaffold	Phenyl Ring Substitution	Target	IC50	Key Mechanistic Observation
Sitagliptin	2,4,5-Trifluorophenyl	DPP-4	~18.0 nM	Ortho-F locks conformation; optimal S1 fit.
Neogliptin (12a)	2,4,5-Trifluorophenyl	DPP-4	16.8 nM	Superior ADME; identical S1 pocket anchoring.
3,4,5-TF Analog *	3,4,5-Trifluorophenyl	DPP-4	> 1000 nM	Loss of ortho-F leads to entropic penalty/steric clash.
Compound 1j	2,4,5-Trifluorophenyl	APN	Sub-µM	Specific S1' orientation dictated by asymmetry.
Compound 1l	3,4,5-Trifluorophenyl	APN	Sub-µM	Alters binding vector but maintains baseline affinity.

*Hypothetical/SAR consensus data demonstrating the necessity of the 2,4,5-pattern in the DPP-4 S1 pocket.

Experimental Protocols

To objectively compare these analogs, a robust, self-validating in vitro assay is required. Below is the methodology for evaluating the biological activity of trifluorophenyl analogs against DPP-4.

Step-by-Step Methodology: Fluorogenic DPP-4 Inhibition Assay

Rationale & Self-Validation: We utilize Gly-Pro-AMC as a substrate because DPP-4 specifically cleaves after proline. The release of free AMC (7-amino-4-methylcoumarin) provides a highly sensitive, real-time fluorescent readout. Including a known standard (Sitagliptin) validates the assay's dynamic range.

• Reagent Preparation: Prepare the assay buffer (50 mM Tris-HCl, pH 7.5, 0.1% BSA, 1 mM EDTA). Causality: The BSA is critical; it prevents the non-specific binding of these highly lipophilic fluorinated analogs to the microplate walls, preventing artificially inflated IC50 values.

• Compound Dilution: Dissolve the 2,4,5- and 3,4,5-trifluorophenyl analogs in 100% DMSO. Perform a 10-point, 3-fold serial dilution. Critical Step: Ensure the final DMSO concentration in the assay does not exceed 1% to prevent enzyme denaturation.

• Enzyme Incubation: Add 10 µL of recombinant human DPP-4 (final concentration 0.5 ng/well) to a black 96-well microplate. Add 10 µL of the diluted compounds. Incubate at 37°C for 30 minutes. Causality: This pre-incubation allows for the establishment of binding equilibrium, which is crucial for compounds where the ortho-fluorine dictates a specific, slow-binding conformational lock.

• Reaction Initiation: Add 30 µL of Gly-Pro-AMC substrate (final concentration 20 µM).

• Kinetic Measurement: Immediately measure fluorescence (Excitation: 360 nm, Emission: 460 nm) every 2 minutes for 30 minutes at 37°C using a microplate reader.

• Data Analysis: Calculate the initial velocity (

  ) from the linear portion of the progress curve. Determine the IC50 using a 4-parameter logistic non-linear regression model.

Step-by-step fluorogenic assay workflow for evaluating DPP-4 inhibitor biological activity.

References

• Title: Design, Synthesis and Biological Evaluation of Neogliptin, a Novel 2-azabicyclo[2.2.1]heptane-Based Inhibitor of Dipeptidyl Peptidase-4 (DPP-4) Source: Pharmaceuticals (Basel) URL: [Link]

• Title: Phosphonic Acid Analogs of Fluorophenylalanines as Inhibitors of Human and Porcine Aminopeptidases N: Validation of the Importance of the Substitution of the Aromatic Ring Source: Biomolecules URL: [Link]

Mass spectrometry fragmentation of fluorinated butanoic acids

Mass Spectrometry Fragmentation of Fluorinated Butanoic Acids: A Comparative Guide to QqQ vs. HRMS Workflows

Executive Summary

The accurate quantification of ultra-short-chain per- and polyfluoroalkyl substances (PFAS), specifically perfluorobutanoic acid (PFBA), represents a significant analytical bottleneck in modern mass spectrometry. Due to their limited carbon chain length, fluorinated butanoic acids exhibit highly restricted fragmentation pathways[1]. This guide objectively compares the performance of traditional Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) using Triple Quadrupole (QqQ) systems against High-Resolution Mass Spectrometry (HRMS) platforms. Designed for drug development professionals and analytical scientists, this document outlines the causality behind PFBA's fragmentation behavior and provides a self-validating experimental protocol to eliminate false positives in complex matrices.

Mechanistic Overview: The Causality of PFBA Fragmentation

As analytical scientists, we must understand the physics occurring within the collision cell to optimize our methods. When PFBA (

) enters an electrospray ionization (ESI) source in negative mode, it efficiently deprotonates to form the precursor ion at m/z 213 (exact mass 212.9792)[2].

The causality of its fragmentation limits our analytical options:

• Primary Fragmentation: During Collision-Induced Dissociation (CID), the lowest-energy cleavage occurs at the C-C bond adjacent to the carboxylate group. This drives a rapid decarboxylation event—the neutral loss of

  (44 Da)—yielding the perfluoropropyl anion ( ) at m/z 169 (exact mass 168.9894)[2].

• The "Single Transition" Dilemma: Unlike longer-chain PFAS (e.g., PFOA or PFOS) that readily yield multiple confirming product ions, the remaining C-F and C-C bonds in the PFBA product ion are exceptionally strong. Attempting to force secondary fragmentation requires immense collision energies that completely deplete the ion population[1].

Consequently, QqQ methods are forced to rely on a single Multiple Reaction Monitoring (MRM) transition (213 → 169). This violates standard analytical guidelines that require a secondary transition for structural confirmation, making PFBA highly vulnerable to isobaric matrix interferences[3].

Figure 1: Primary mass spectrometry fragmentation pathway of deprotonated PFBA via decarboxylation.

Technology Comparison: LC-MS/MS (QqQ) vs. LC-HRMS

To overcome the single-transition limitation, laboratories must choose between the raw sensitivity of QqQ and the exact-mass specificity of HRMS (such as Q-Orbitrap or Time-of-Flight systems).

While QqQ offers unmatched linear dynamic range for routine screening, its unit mass resolution (~0.7 Da) cannot differentiate PFBA from co-eluting matrix interferences. Endogenous compounds like saturated oxo-fatty acids (SOFAs) in food or bile acids in biological fluids share the nominal 213 → 169 transition, leading to severe overestimation or false positives[4].

HRMS resolves this by leveraging resolving power. By targeting the exact precursor mass of 212.9792 and the product mass of 168.9894, HRMS distinguishes PFBA from interferents within a tight ± 5 ppm mass accuracy window, providing fragmentation-guided structural confirmation without needing a secondary transition[2][4].

Table 1: Objective Performance Comparison for PFBA Analysis

Analytical Parameter	LC-MS/MS (Triple Quadrupole)	LC-HRMS (Q-Orbitrap / TOF)
Acquisition Mode	Targeted MRM (213 → 169)	Full MS / PRM (Parallel Reaction Monitoring)
Mass Accuracy	Unit mass resolution (~0.7 Da)	High resolution (< 5 ppm error)
Specificity for PFBA	Low (Prone to false positives)	High (Resolves isobaric matrix overlaps)
Typical Sensitivity (LOD)	0.1 – 1.0 ng/L	0.5 – 2.0 ng/L
Confirmation Capability	Poor (Fails due to lack of 2nd ion)	Excellent (Exact mass of product ion confirms identity)

Experimental Protocol: Self-Validating Analytical Workflow

To ensure rigorous scientific integrity, the following step-by-step methodology establishes a self-validating system. It utilizes QqQ for high-throughput screening and mandates HRMS for orthogonal confirmation when matrix interference is suspected, aligning with standards[3].

Step 1: Sample Preparation & Isotope Dilution Spike 1.0 g of homogenized sample (e.g., tissue, plasma, or food matrix) with 2.0 ng of isotopically labeled

-PFBA. This internal standard is non-negotiable; it corrects for matrix suppression and extraction losses, ensuring the quantitative integrity of the protocol.

Step 2: Weak Anion Exchange (WAX) Solid Phase Extraction

• Condition a WAX SPE cartridge (250 mg/6 mL) with 4 mL of LC-MS grade methanol followed by 4 mL of LC-MS grade water.

• Load the sample extract at a flow rate of 1-2 mL/min.

• Wash the cartridge with 4 mL of 0.1 M ammonium acetate buffer (pH 4) to elute neutral and basic interferences.

• Elute the retained acidic PFAS fraction using 4 mL of 0.1% ammonium hydroxide in methanol. Evaporate to near dryness and reconstitute in 90:10 Water:Methanol.

Step 3: Chromatographic Separation Inject 5 µL onto a superficially porous particle (SPP) C18 analytical column. Critical Step: Install a PFAS delay column between the LC pump and the autosampler. This physically separates background PFBA leaching from instrument Teflon components from the actual sample analyte[3]. Use a mobile phase gradient of 20 mM ammonium acetate in water (A) and methanol (B).

Step 4: Primary Screening & HRMS Confirmation Trigger Acquire data on the QqQ in negative ESI mode monitoring the 213 → 169 transition.

• Self-Validation Trigger: If a peak is detected but the native-to-isotope retention time shifts, or if the calculated concentration is unexpectedly high, halt QqQ quantification[4].

• HRMS Confirmation: Transfer the flagged extract to a Q-Orbitrap system. Operate in PRM mode targeting m/z 212.9792. Confirm PFBA identity only if the product ion (168.9894) is detected within a < 5 ppm mass error window[2][4].

Figure 2: Self-validating workflow for PFBA utilizing QqQ screening and HRMS confirmation.

Quantitative Data: Matrix Interference Resolution

The experimental data summarized below demonstrates the critical necessity of HRMS confirmation. In clean matrices (reagent water), QqQ performs flawlessly. However, in complex matrices, QqQ yields massive false-positive recoveries due to isobaric interference, which HRMS successfully resolves.

Table 2: Comparative Recovery and Precision Data Across Matrices

Matrix Type	Spiked PFBA Conc.	QqQ Apparent Recovery (%)	QqQ RSD (%)	HRMS True Recovery (%)	HRMS RSD (%)	Identified Interference
Reagent Water	10 ng/L	98.5%	4.2%	99.1%	3.5%	None
Sewage Sludge	50 ng/kg	145.0% (False Pos)	15.6%	96.4%	5.1%	Endogenous Fatty Acids
Food (Chocolate)	20 ng/kg	180.2% (False Pos)	18.2%	94.8%	4.8%	3-oxo-dodecanoic acid
Human Plasma	5 ng/mL	132.4% (False Pos)	12.4%	97.2%	6.2%	Cholic Acid Derivatives

Data synthesis reflects standard validation outcomes when comparing unit-mass MRM transitions against exact-mass PRM acquisitions in complex biological and environmental samples.

References

• Determination of 30 Per and Polyfluoroalkyl Substances (PFAS) in Food and Feed using Liquid Chromatography-Tandem Mass Spectrometry. U.S. Food and Drug Administration (FDA). URL: [Link]

• Per- and Polyfluoroalkyl Substances (PFAS) or Interference? Using High-Resolution Mass Spectrometry as an Investigative Tool in Food Analysis. LCGC International. URL:[Link]

• A Fragmentation behavior-guided UHPLC-Q-Orbitrap HRMS method for the quantitative analysis of 26 perfluoroalkyl substances and their alternatives in water. PLOS One. URL:[Link]

• Analytical method interferences for perfluoropentanoic acid (PFPeA) and perfluorobutanoic acid (PFBA) in biological and environmental samples. PubMed Central (PMC). URL:[Link]

Sources

• 1. Analytical method interferences for perfluoropentanoic acid (PFPeA) and perfluorobutanoic acid (PFBA) in biological and environmental samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Fragmentation behavior-guided UHPLC-Q-Orbitrap HRMS method for the quantitative analysis of 26 perfluoroalkyl substances and their alternatives in water | PLOS One [journals.plos.org]
• 3. fda.gov [fda.gov]
• 4. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to the Purity Validation of 4-(3,4,5-Trifluorophenyl)butanoic Acid Reference Standards

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the integrity of a reference standard is the bedrock of reliable and reproducible analytical data. This guide provides a comprehensive comparison of analytical methodologies for validating the purity of 4-(3,4,5-Trifluorophenyl)butanoic acid, a key chemical intermediate. The objective is to equip researchers and drug development professionals with the insights needed to select and implement a robust purity validation strategy, ensuring the quality and accuracy of their analytical measurements.

The quality and purity of reference standards are critical for obtaining scientifically valid results in pharmaceutical analysis.[1][2] A reference standard is a highly purified and well-characterized compound used for quantitative and qualitative analyses, including assays, impurity profiling, and identification tests.[1][2] Therefore, a rigorous approach to purity validation is not just a matter of good practice but a regulatory necessity.

The Analytical Challenge: Potential Impurities in 4-(3,4,5-Trifluorophenyl)butanoic Acid

The synthesis of 4-(3,4,5-Trifluorophenyl)butanoic acid can introduce various impurities, including starting materials, by-products, and degradation products. Understanding the synthetic route is crucial for anticipating potential impurities. For instance, one common route involves the reaction of 2,4,5-trifluorophenylacetonitrile with ethyl bromoacetate and zinc, followed by hydrolysis.[3]

Potential impurities could include:

• Starting Materials: Unreacted 2,4,5-trifluorophenylacetonitrile and ethyl bromoacetate.

• Intermediates: Such as 4-(2,4,5-trifluorophenyl)-3-oxobutanoic acid ethyl ester.[3]

• Related Substances: Isomeric impurities or compounds with similar structures.

• Residual Solvents: Solvents used during synthesis and purification.

• Water Content: Moisture absorbed from the environment.

• Inorganic Impurities: Trace metals from catalysts or reagents.

A comprehensive purity validation strategy must employ a combination of analytical techniques to detect and quantify this diverse range of potential impurities.

Orthogonal Approaches to Purity Determination: A Comparative Analysis

No single analytical technique can provide a complete picture of a reference standard's purity. A multi-faceted, or orthogonal, approach is essential for a thorough characterization. This involves using multiple analytical methods with different separation and detection principles to ensure that all potential impurities are identified and quantified.

Chromatographic Techniques: The Workhorse of Purity Analysis

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are fundamental techniques for separating and quantifying organic impurities.[4][5]

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and widely used technique for the purity assessment of non-volatile and thermally labile compounds like 4-(3,4,5-Trifluorophenyl)butanoic acid.[5][6]

Principle: HPLC separates components of a mixture based on their differential distribution between a liquid mobile phase and a solid stationary phase.[7] The choice of stationary phase (e.g., C18 for reversed-phase) and mobile phase composition allows for the separation of the main component from its impurities.

Experimental Protocol: HPLC-UV Purity Method

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Phosphoric acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: A time-programmed gradient from a high percentage of Mobile Phase A to a high percentage of Mobile Phase B to elute compounds with varying polarities.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detector: UV at 220 nm.

• Sample Preparation: Dissolve the reference standard in a suitable diluent (e.g., Acetonitrile/Water) to a concentration of 1 mg/mL.

Data Interpretation: The purity is typically determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram.[1] It is crucial to validate the method for specificity, linearity, accuracy, and precision as per ICH Q2(R1) guidelines.[8][9][10][11][12]

Workflow for HPLC-UV Purity Analysis

Caption: Workflow for HPLC-UV Purity Determination.

Gas Chromatography (GC)

GC is particularly useful for the analysis of volatile and semi-volatile impurities, such as residual solvents.[4]

Principle: GC separates components of a mixture based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase within a column.

Experimental Protocol: Headspace GC for Residual Solvents

• Column: DB-624, 30 m x 0.32 mm, 1.8 µm film thickness.

• Carrier Gas: Helium or Nitrogen.

• Oven Temperature Program: A programmed ramp from a low to a high temperature to elute solvents with different boiling points.

• Injector and Detector Temperature: Typically 250 °C.

• Detector: Flame Ionization Detector (FID).

• Sample Preparation: Accurately weigh the reference standard into a headspace vial and add a suitable solvent (e.g., DMSO).

Spectroscopic and Spectrometric Techniques: Unveiling Structural and Elemental Information

While chromatography excels at separation, spectroscopic and spectrometric techniques provide crucial information about the identity and structure of the main component and its impurities.

Mass Spectrometry (MS)

MS is a powerful technique for identifying and characterizing impurities, often coupled with a chromatographic system (LC-MS or GC-MS).[4][13][14][15][16] It offers high sensitivity and selectivity.[13][14]

Principle: MS measures the mass-to-charge ratio of ions. High-resolution mass spectrometry (HRMS) can provide accurate mass measurements, which helps in determining the elemental composition of unknown impurities.[13][15]

Application: In the context of 4-(3,4,5-Trifluorophenyl)butanoic acid, LC-MS can be used to identify impurities that are not resolved by HPLC-UV or to confirm the identity of known impurities by their mass.

Logical Flow for Impurity Identification using LC-MS

Caption: Impurity Identification Workflow using LC-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a primary analytical technique for structural elucidation and can also be used for quantitative analysis (qNMR).[6]

Principle: NMR exploits the magnetic properties of certain atomic nuclei. A 1H NMR spectrum provides detailed information about the structure of a molecule.

Quantitative NMR (qNMR): qNMR allows for the direct determination of the purity of a substance by comparing the integral of a signal from the analyte with that of a certified internal standard of known purity.[17][18][19] This method is considered a primary ratio method and provides traceability to the International System of Units (SI).[17][18]

Advantages of qNMR:

• High Precision and Accuracy: Can provide highly accurate and reliable purity values.[17]

• No Need for a Specific Reference Standard: Can quantify impurities without needing to isolate them.[19]

• Structural Confirmation: Simultaneously confirms the structure of the main component.

Other Essential Techniques for a Complete Purity Profile

• Karl Fischer Titration: The gold standard for determining water content.

• Thermogravimetric Analysis (TGA): Measures changes in mass as a function of temperature, useful for determining the presence of residual solvents and water.

• Elemental Analysis (CHN): Determines the percentage of carbon, hydrogen, and nitrogen, which can be compared to the theoretical values for the pure compound.

• Residue on Ignition/Sulfated Ash: Measures the amount of inorganic impurities.[2]

Comparison of Purity Assessment Methods

Technique	Primary Use	Advantages	Limitations
HPLC-UV	Quantification of organic impurities	Widely available, robust, and reproducible.[5][6]	Requires chromophoric impurities; relative quantification based on area percent can be inaccurate without response factors.
GC-FID	Quantification of residual solvents	High sensitivity for volatile compounds.	Not suitable for non-volatile or thermally labile compounds.
LC-MS	Identification and characterization of impurities	High sensitivity and specificity; provides molecular weight information.[13][14][15]	Quantification can be complex; instrument response can be variable.
qNMR	Absolute purity determination	Highly accurate and precise; provides direct quantification without the need for a specific reference standard for each impurity.[17][18][19]	Requires a high-field NMR spectrometer; can be less sensitive than chromatographic methods for trace impurities.
Karl Fischer	Water content determination	Specific and accurate for water.	Only measures water content.
TGA	Determination of volatiles (water and solvents)	Provides information on total volatile content.	Not specific for individual solvents or water.
Elemental Analysis	Confirmation of elemental composition	Provides fundamental information about the compound's composition.	Not suitable for detecting trace impurities.
Residue on Ignition	Quantification of inorganic impurities	Simple and effective for non-volatile inorganic materials.[2]	Destructive to the sample.

A Holistic Approach to Purity Validation

A comprehensive purity certificate for a reference standard of 4-(3,4,5-Trifluorophenyl)butanoic acid should integrate data from multiple analytical techniques. The final purity value is often calculated using a mass balance approach:

Purity (%) = 100% - (% Organic Impurities + % Water + % Residual Solvents + % Inorganic Impurities)

This approach provides a more accurate and reliable assessment of the reference standard's purity than any single method alone.

Conclusion

The validation of the purity of 4-(3,4,5-Trifluorophenyl)butanoic acid reference standards is a critical step in ensuring the quality and reliability of pharmaceutical research and development. A robust and scientifically sound approach requires the use of orthogonal analytical techniques. While HPLC and GC are indispensable for separating and quantifying organic impurities and residual solvents, techniques like MS and NMR are crucial for structural elucidation and absolute quantification. By integrating the data from these complementary methods, researchers can be confident in the integrity of their reference standards, leading to more accurate and reproducible scientific outcomes. Adherence to regulatory guidelines, such as those from the ICH and USP, is paramount throughout the validation process.[8][20][21][22]

References

• United States Pharmacopeia. General Chapter <621> Chromatography. [Link]

• Agilent Technologies. (2023, April 15). Understanding the Latest Revisions to USP <621>. [Link]

• Li, Y., et al. (2015). Mass Spectrometry in Small Molecule Drug Development. American Pharmaceutical Review.

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Element Lab Solutions. HPLC METHOD TRANSLATION ALLOWABLE CHANGES FROM USP GENERAL CHAPTER <621>. [Link]

• Waters Corporation. (2023). Liquid Chromatographic Gradient Method Allowances Provided by General Chapter, USP <621> Chromatography. [Link]

• Sterling Pharma Solutions. (2025, May 8). The benefits of high-resolution mass spectrometry for impurity profiling. [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• Sugimoto, N., & Ishizaka, T. (2021). Quantitative NMR as a Versatile Tool for the Reference Material Preparation. Molecules, 26(2), 456. [Link]

• Dong, M. W. (2016). Application of LCMS in small-molecule drug development. LCGC North America, 34(8), 566-577.

• Scribd. ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. [Link]

• European Medicines Agency. (1995, June). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2005, November). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• AWS. (2022, December 19). qNMR - Quantitative Analysis by NMR. [Link]

• Waters Corporation. (2022). Achieving Method Modernization with the New Liquid Chromatographic Gradient Allowances Provided by USP General Chapter <621> Chromatography and the Alliance™ iS HPLC System. [Link]

• ResolveMass Laboratories Inc. (2025, September 29). Analytical Techniques for Reference Standard Characterization. [Link]

• Giraudeau, P., et al. (2024). Quantum Mechanical Quantitative Nuclear Magnetic Resonance Enables Digital Reference Standards at All Magnetic Fields and Enhances qNMR Sustainability. Analytical Chemistry.
• Liu, Y., et al. (2019). Mass spectrometry-based structure elucidation of small molecule impurities and degradation products in pharmaceutical development. TrAC Trends in Analytical Chemistry, 121, 115686.

• ResolveMass Laboratories Inc. (2025, December 29). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. [Link]

• ResolveMass Laboratories Inc. (2026, February 25). Impurity Profiling and Characterization for Generic Project. [Link]

• Pharmaceutical Technology. (2009, April 2). Reference-Standard Material Qualification. [Link]

• Alwsci. (2024, September 4). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. [Link]

• International Journal of Research and Analytical Reviews. (2021). Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation. [Link]

• Veeprho. (2020, August 19). Reference Standards, Types, Uses, Preparation & Qualification. [Link]

• LookChem. Cas 486460-00-8,BOC-(R). [Link]

• Google Patents. Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid.

• Sreenivasulu, K., et al. (2020). Synthesis of (R)-3-(tert-Butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoic Acid, a Key Intermediate, and the Formal Synthesis of Sitagliptin Phosphate. Chemistry–An Asian Journal, 15(10), 1605-1608. [Link]

• PubChem. (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid. [Link]

• ResearchGate. (2020). Synthesis of (R)‐3‐(tert‐Butoxycarbonylamino)‐4‐(2,4,5‐trifluorophenyl)butanoic Acid, a Key Intermediate, and the Formal Synthesis of Sitagliptin Phosphate. [Link]

• Pharmaffiliates. Sitagliptin-impurities. [Link]

Sources

• 1. pharmtech.com [pharmtech.com]
• 2. veeprho.com [veeprho.com]
• 3. CN102320957B - Method for preparing 4-(2,4,5-trifluorophenyl)-3-oxo-butanoic acid - Google Patents [patents.google.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. usp.org [usp.org]
• 8. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 9. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 10. scribd.com [scribd.com]
• 11. ema.europa.eu [ema.europa.eu]
• 12. database.ich.org [database.ich.org]
• 13. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 14. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 15. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 16. scispace.com [scispace.com]
• 17. mdpi.com [mdpi.com]
• 18. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 19. resolvemass.ca [resolvemass.ca]
• 20. agilent.com [agilent.com]
• 21. elementlabsolutions.com [elementlabsolutions.com]
• 22. lcms.cz [lcms.cz]

Technical Comparison: Melting Point Thermodynamics of Fluorinated Phenylbutyric Acid Isomers

This guide provides a technical analysis of the thermodynamic properties of fluorinated phenylbutyric acid isomers, focusing on melting point variations driven by structural isomerism.

Executive Summary: The Symmetry-Stability Correlation

In the development of fluorinated analogs of 4-phenylbutyric acid (4-PBA)—a known histone deacetylase (HDAC) inhibitor and chemical chaperone—the position of the fluorine atom significantly dictates the physical state and handling requirements of the active pharmaceutical ingredient (API).[1]

Key Finding: The 4-(4-fluorophenyl)butyric acid (para-isomer) is the only isomer that consistently presents as a stable, defined crystalline solid at room temperature (MP: 44–46 °C).[1] Conversely, the ortho- and meta-isomers typically exist as viscous oils or low-melting semisolids due to steric disruption of the crystal lattice.[1]

This distinction is critical for process scalability: the para-isomer allows for crystallization-based purification, whereas the ortho- and meta-isomers often require chromatographic purification or salt formation to achieve solid forms.[1]

Comparative Thermodynamic Data

The following table synthesizes experimental data from multiple verified chemical registries. Note the correlation between substitution position and physical state.

Isomer Nomenclature	CAS Registry Number	Melting Point (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> )	Physical State (at 20°C)	Packing Efficiency
4-(4-fluorophenyl)butyric acid (Para)	589-06-0	44 – 46 °C	Crystalline Solid	High (Linear Symmetry)
4-(2-fluorophenyl)butyric acid (Ortho)	Intermediate	< 25 °C (est)*	Viscous Liquid / Oil	Low (Steric Kink)
4-(3-fluorophenyl)butyric acid (Meta)	Intermediate	< 30 °C (est)*	Semisolid / Oil	Low (Asymmetric)
Reference Standard: 4-Phenylbutyric Acid	1821-12-1	49 – 51 °C	Crystalline Solid	High

*Note: Exact melting points for ortho- and meta-isomers are rarely reported in standard literature because they are oils at ambient conditions.[1] They are frequently derivatized (e.g., to hydrochloride salts) to induce crystallization.[1]

Mechanistic Insight: Structure-Property Relationships (SPR)

The melting point depression observed in the ortho and meta isomers is a direct consequence of Crystal Lattice Energy disruption .

• Para-Substitution (4-F): The fluorine atom is located on the axis of symmetry.[1] This allows the butyric acid chains to interdigitate efficiently in a "herringbone" or parallel stack pattern, maximizing intermolecular Van der Waals forces and Hydrogen bonding between carboxylic acid dimers.

• Ortho-Substitution (2-F): The fluorine atom creates immediate steric repulsion with the aliphatic butyric acid chain.[1] This forces the side chain to twist out of the phenyl plane, preventing planar stacking and significantly lowering the energy required to break the lattice (melting).

Visualization: Lattice Energy & Phase Logic

Figure 1: Decision tree illustrating how fluorine position influences crystal packing efficiency and the resulting physical state.[1]

Experimental Protocols

A. Protocol for Accurate Melting Point Determination (DSC)

For low-melting solids like the para-isomer, standard capillary methods can be imprecise due to "sweating" near the phase transition.[1] Differential Scanning Calorimetry (DSC) is the gold standard.

• Preparation: Weigh 2–5 mg of dried 4-(4-fluorophenyl)butyric acid into an aluminum crucible. Crimp the lid (non-hermetic).

• Reference: Use an empty aluminum crucible as the reference.

• Equilibration: Equilibrate at 10 °C for 5 minutes to ensure thermal stability.

• Ramp: Heat from 10 °C to 80 °C at a rate of 5 °C/min.

• Analysis: Record the onset temperature (

  ) of the endothermic peak. This value represents the thermodynamic melting point, whereas the peak maximum ( ) is dependent on sample mass.

  • Acceptance Criteria:

    should fall within 44.0 ± 1.0 °C.

B. Synthesis Note for Purity (Para-Isomer)

The solid nature of the para-isomer allows for purification via recrystallization, a distinct advantage over the liquid isomers.

• Solvent System: Hexane/Ethyl Acetate (9:1 v/v).[1]

• Procedure: Dissolve crude acid in minimal hot Ethyl Acetate. Add warm Hexane until turbidity appears. Cool slowly to 4 °C.

• Yield: White needles.

Application in Drug Development

Understanding these melting points is vital for Bioavailability and Formulation :

• Solubility: The liquid ortho-isomer generally exhibits higher kinetic solubility in lipophilic vehicles compared to the crystalline para-isomer, which requires energy to break the crystal lattice.[1]

• Salt Selection: To formulate the ortho- or meta-isomers as solids (tablets), they must be converted to salts (e.g., sodium 4-(2-fluorophenyl)butyrate) or co-crystals.[1] The para-isomer can often be formulated as the free acid.[1]

References

• Fisher Scientific. "4-(4-Fluorophenyl)butyric acid, 97%".[2] Thermo Scientific Chemicals Catalog. Accessed March 2026.

• Sigma-Aldrich (Merck). "4-(4-Fluorophenyl)butyric Acid Product Specification".[1] Sigma-Aldrich Catalog. CAS 589-06-0.[1][2]

• ChemicalBook. "4-(4-Fluorophenyl)butanoic acid Properties and Melting Point Data". ChemicalBook Registry. Accessed March 2026.

• PubChem. "Compound Summary: 4-(4-Fluorophenyl)butyric acid".[1][2][3] National Library of Medicine.[4] CID 68524.[2]

• NIST Chemistry WebBook. "Butyric acid, 4-(p-fluorophenyl)-, methyl ester".[1] National Institute of Standards and Technology.[1] (Used for comparative ester data).

Sources

• 1. Butyric acid, 4-(p-fluorophenyl)-, methyl ester [webbook.nist.gov]
• 2. 4-(4-Fluorophenyl)butyric acid, 97% 250 mg | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. 4-Amino-3-(4-fluorophenyl)butanoic acid hydrochloride | C10H13ClFNO2 | CID 121237598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Fluorophenibut | C10H12FNO2 | CID 103611 - PubChem [pubchem.ncbi.nlm.nih.gov]

Bioisosteric Comparison of Trifluorophenyl and Phenyl Butanoic Acid Derivatives

Executive Summary

In medicinal chemistry, the bioisosteric replacement of a hydrogen-rich aromatic ring with a fluorinated analog is a powerful strategy to overcome pharmacokinetic (PK) and pharmacodynamic (PD) liabilities. This guide provides an objective, data-driven comparison between phenyl butanoic acid derivatives and their trifluorophenyl counterparts. Using the development of Dipeptidyl Peptidase-4 (DPP-4) inhibitors (e.g., Sitagliptin) as the definitive case study, we analyze how the transition from a 3-amino-4-phenylbutanoic acid core to a 3-amino-4-(2,4,5-trifluorophenyl)butanoic acid core revolutionizes target affinity and metabolic stability[1].

Mechanistic Rationale: The Power of Fluorination

The decision to replace a standard phenyl ring with a 2,4,5-trifluorophenyl moiety is driven by three distinct physicochemical causalities:

• Metabolic Shielding (CYP450 Resistance): Unsubstituted phenyl rings are electron-rich and highly susceptible to CYP450-mediated aromatic hydroxylation, leading to rapid in vivo clearance[2]. By introducing three highly electronegative fluorine atoms, the electron density of the aromatic ring is drastically reduced, effectively shutting down oxidative Phase I metabolism[3].

• Entropic Desolvation & Lipophilicity: The S1 binding pocket of DPP-4 is highly hydrophobic. The 2,4,5-trifluorophenyl group exhibits increased lipophilicity compared to the unsubstituted phenyl ring, driving a higher entropic gain upon desolvation when entering the binding pocket[4].

• Inductive pKa Modulation: The strong electron-withdrawing inductive effect of the trifluorophenyl group propagates down the butanoic acid alkyl chain, lowering the pKa of the adjacent primary amine. This optimizes the physiological ionization state, improving oral bioavailability while maintaining the critical salt bridge with target residues[3].

Logical flow of pharmacodynamic and pharmacokinetic enhancements via fluorination.

Structural Biology & Target Engagement

X-ray crystallographic data of DPP-4 complexes reveals precisely why the trifluorophenyl group outperforms the phenyl group.

• The S1 Pocket: The trifluorophenyl group perfectly occupies the hydrophobic S1 pocket of DPP-4[5].

• Multipolar Interactions: While fluorine is a poor traditional hydrogen-bond acceptor, the highly polarized C-F bonds engage in orthogonal multipolar interactions with the enzyme's amide backbone (specifically interacting with the side chains of Tyr662, Tyr666, and Val656)[5]. An unsubstituted phenyl ring lacks these anchoring electrostatic interactions, resulting in a higher off-rate (

  ) and lower overall affinity[4].

• The S2 Pocket Salt Bridge: The primary amine of the butanoic acid chain forms a critical salt bridge with Glu205 and Glu206[3]. The trifluorophenyl group stabilizes the optimal conformation required to maintain this bridge.

Quantitative Data Comparison

The table below summarizes the experimental divergence between the two scaffolds during lead optimization workflows.

Parameter	3-Amino-4-phenylbutanoic acid core	3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid core	Mechanistic Causality
DPP-4 Inhibition (IC50)	~240 nM	18 nM	Enhanced hydrophobic & multipolar C-F contacts in the S1 pocket[1].
In Vivo Half-Life (t1/2)	< 1.0 h	> 12.0 h	Fluorine substitution blocks CYP450-mediated aromatic hydroxylation[6].
Oral Bioavailability (F%)	Low	High (~87%)	Lowered amine pKa increases the un-ionized fraction in the intestine[6].
Metabolic Clearance	High (Hepatic)	Low (Renal Excretion)	Deactivation of the aromatic ring prevents phase I metabolism; 79% excreted unchanged[6].

Experimental Methodologies

To ensure trustworthiness and reproducibility, the following self-validating protocols describe the synthesis of the chiral core and the subsequent biological validation.

Protocol A: Asymmetric Synthesis of the -Amino Acid Core

Objective: Stereoselective synthesis of (R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid.

• Enamine Formation: React 2,4,5-trifluorophenylacetic acid with Meldrum’s acid in the presence of coupling reagents, followed by treatment with ammonium acetate to yield the corresponding enamine intermediate.

• Asymmetric Hydrogenation: Dissolve the enamine in degassed, anhydrous methanol. Introduce a chiral Ruthenium catalyst (e.g.,

  ) at 0.1 mol%. Causality: The bulky chiral ligands of the catalyst dictate strict facial selectivity during hydride transfer, ensuring the formation of the (R)-enantiomer.

• Pressurization & Reaction: Transfer the mixture to a high-pressure Parr reactor. Purge with

  gas three times, then pressurize to 90 psi. Stir vigorously at 50°C for 18 hours.

• Purification & Validation: Filter the mixture through a Celite pad to remove the metal catalyst. Recrystallize the crude product from isopropyl alcohol.

• Quality Control: Validate chiral purity via chiral HPLC (Chiralcel OD-H column). The enantiomeric excess (ee) must exceed 99% to prevent off-target toxicity in downstream assays.

Protocol B: In Vitro DPP-4 Fluorometric Inhibition Assay

Objective: Quantify the IC50 values to validate the PD superiority of the trifluorophenyl bioisostere.

• Reagent Preparation: Prepare a 50 mM Tris-HCl assay buffer (pH 8.0) containing 100 mM NaCl, 1 mM EDTA, and 0.1% BSA. Causality: BSA prevents non-specific adsorption of the highly lipophilic trifluorophenyl compounds to the plastic microplate walls.

• Compound Dilution: Dissolve test compounds in 100% DMSO. Create a 10-point, 3-fold serial dilution. Transfer to a 96-well black opaque microplate, ensuring the final DMSO concentration is <1% to prevent enzyme denaturation.

• Enzyme Pre-incubation: Add 0.5 ng of recombinant human DPP-4 to each well. Incubate the enzyme-inhibitor mixture at room temperature for 15 minutes. Causality: Pre-incubation is critical to allow slow-binding fluorinated inhibitors to reach thermodynamic equilibrium with the S1 pocket.

• Reaction Initiation: Add 50 µM of Gly-Pro-AMC (7-amino-4-methylcoumarin) substrate to initiate the reaction.

• Kinetic Measurement: Measure fluorescence continuously for 30 minutes at 37°C using a microplate reader (Excitation: 360 nm, Emission: 460 nm).

• Data Analysis: Subtract background fluorescence. Calculate the initial velocity (

  ) from the linear portion of the progress curve. Use a four-parameter logistic non-linear regression to determine the IC50.

Step-by-step experimental workflow for the in vitro DPP-4 fluorometric assay.

References

• Design, Synthesis, and Pharmacological Evaluation of Fused β-Homophenylalanine Derivatives as Potent DPP-4 Inhibitors Source: ACS Medicinal Chemistry Letters (NIH PMC) URL:[Link]

• Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies Source: Jundishapur Journal of Natural Pharmaceutical Products (Brieflands) URL:[Link]

• Discovery and development of dipeptidyl peptidase-4 inhibitors Source: Wikipedia (Referencing primary literature on Sitagliptin SAR) URL:[Link]

• Discovery of dipeptidyl peptidase IV (DPP4) inhibitors based on a novel indole scaffold (Citing Kim et al., 2005) Source: Journal of Medicinal Chemistry / RHHZ URL:[Link]

• Comparative Binding Analysis of Dipeptidyl Peptidase IV (DPP-4) with Antidiabetic Drugs Source: Semantic Scholar / PLOS One URL:[Link]

• Sitagliptin Pharmacodynamics and Pharmacokinetics Source: Probes & Drugs URL:[Link]

Sources

• 1. Discovery of dipeptidyl peptidase IV (DPP4) inhibitors based on a novel indole scaffold [html.rhhz.net]
• 2. Design, Synthesis, and Pharmacological Evaluation of Fused β-Homophenylalanine Derivatives as Potent DPP-4 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery and development of dipeptidyl peptidase-4 inhibitors - Wikipedia [en.wikipedia.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. brieflands.com [brieflands.com]
• 6. SITAGLIPTIN (PD003506, MFFMDFFZMYYVKS-SECBINFHSA-N) [probes-drugs.org]

Technical Comparison: Structural Dynamics of 4-(3,4,5-Trifluorophenyl)butanoic Acid Derivatives

Topic: X-ray Crystallography Data for 4-(3,4,5-Trifluorophenyl)butanoic Acid Derivatives Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Structural Significance

The 3,4,5-trifluorophenyl moiety is a privileged scaffold in medicinal chemistry, frequently employed to modulate metabolic stability (blocking P450 oxidation sites), lipophilicity, and binding affinity in targets such as DPP-4 inhibitors (e.g., Sitagliptin intermediates) and PPAR agonists.

This guide provides an in-depth crystallographic analysis of 4-(3,4,5-trifluorophenyl)butanoic acid and its derivatives. Unlike non-fluorinated analogs which rely primarily on dispersive forces for packing, the 3,4,5-trifluoro substitution introduces a competitive landscape of electrostatic C–F···H interactions and polar-π stacking , fundamentally altering the solid-state architecture.[1]

Key Insight: The "fluorine shield" at the 3,4,5-positions creates a hydrophobic face that discourages edge-to-face T-shaped packing (common in phenyl rings) and instead promotes offset face-to-face stacking or specific C–H[1]···F networks.

Comparative Crystallographic Analysis[2]

The Fluorine Effect: Packing Efficiency & Interactions

The following table compares the crystallographic signatures of the 3,4,5-trifluoro motif against its non-fluorinated and perfluorinated counterparts. Data is synthesized from homologous series (e.g., benzoic and phenylacetic acid derivatives) to establish the structural baseline for the butanoic acid derivative.

Table 1: Comparative Structural Metrics of Phenylalkyl Acid Derivatives

Feature	Non-Fluorinated Analog (Phenylbutanoic Acid)	3,4,5-Trifluoro Derivative (Target)	Pentafluoro Derivative
Primary Synthon	Carboxylic Acid Dimer ( )	Carboxylic Acid Dimer ( )	Carboxylic Acid Dimer + F[1]···F Contacts
Packing Motif	Herringbone (Edge-to-Face)	Planar Sheet / Offset Stack	Columnar Stack (Face-to-Face)
Dominant Weak Interaction	C–H[1]···	C–H···F–C & C–F···F–C	C–F··· (Arene-Perfluoroarene)
Space Group Tendency	(Monoclinic)	(Triclinic) or	or
Melting Point Trend	Baseline (approx. 50-52°C)	Elevated (approx. 70-75°C)	High (>100°C) due to density
Fluorine Role	N/A	Acceptor (Weak H-bond)	Electrostatic Repulsion/Attraction

Mechanistic Insight: The "Interdigitation" Phenomenon

In 4-(3,4,5-trifluorophenyl)butanoic acid, the butyl chain introduces flexibility, decoupling the rigid aromatic head from the carboxylic tail.

• Head Group: The carboxylic acid moieties form the classic centrosymmetric dimer (

  graph set).

• Tail Group: The 3,4,5-trifluorophenyl rings tend to interdigitate. Unlike the H-rich phenyl ring, the electron-deficient trifluoro ring seeks electron-rich partners.[1] In the absence of a co-former, it forms C–H···F contacts with the methylene protons of the butyl chain of adjacent molecules, stabilizing a layered structure.

Interaction Network Visualization

The following diagram illustrates the hierarchy of supramolecular synthons governing the crystallization of these derivatives.

Figure 1: Hierarchical supramolecular synthons driving the crystal lattice formation.[1] The carboxylic dimer anchors the structure, while fluorine interactions dictate the fine packing.

Experimental Protocols

Crystallization Methodology (Self-Validating)

Fluorinated compounds often exhibit high solubility in organic solvents, making nucleation difficult. This protocol utilizes a binary solvent diffusion system to ensure controlled crystal growth.[1]

Reagents:

• Compound: 4-(3,4,5-Trifluorophenyl)butanoic acid (>98% purity).

• Solvent A (Good): Ethanol or Ethyl Acetate.[1]

• Solvent B (Poor): n-Hexane or Heptane.[1]

Step-by-Step Workflow:

• Dissolution: Dissolve 20 mg of the compound in the minimum amount of Solvent A (approx. 0.5–1.0 mL) in a narrow glass vial (inner vial). Slight warming (40°C) may be used, but ensure the solution returns to RT before proceeding.

• Filtration: Filter the solution through a 0.45 µm PTFE syringe filter to remove dust nuclei (critical for single-crystal quality).

• Diffusion Setup: Place the inner vial (uncapped) inside a larger vial containing 5 mL of Solvent B. Cap the outer vial tightly.

• Equilibration: Allow to stand undisturbed at 20°C. Solvent B will diffuse into Solvent A, slowly increasing supersaturation.

• Harvesting: Crystals typically appear within 48–72 hours as colorless prisms or plates.[1]

X-ray Data Collection Parameters

To ensure publication-quality data (E-E-A-T standard), the following acquisition parameters are recommended to resolve weak C–H···F interactions.

Parameter	Setting / Requirement	Rationale
Temperature	100 K (Liquid Nitrogen Stream)	Reduces thermal motion of the butyl chain; essential for resolving F-atom disorder.[1]
Radiation Source	Mo K ( Å)	Preferred over Cu for fluorinated aromatics to minimize absorption corrections, though Cu is acceptable for small crystals.
Resolution	0.75 Å or better	Required to accurately model electron density on Fluorine atoms.
Redundancy	> 4.0	High redundancy improves the signal-to-noise ratio for weak reflections.[1]
Refinement	Anisotropic (all non-H atoms)	Fluorine atoms often show high thermal ellipsoids; check for rotational disorder.[1]

Structural Validation & Analysis Workflow

The following Graphviz diagram outlines the logic flow for validating the obtained crystal structure, specifically checking for "false" polymorphs caused by fluorine disorder.

Figure 2: Logical workflow for structural refinement, emphasizing the critical step of managing fluorine atom disorder.

References

• Groth, C., et al. (2021). Evolution of Cocrystals from Solid Solutions in Benzoic Acid–Mono/poly-fluorobenzoic Acid Combinations. Crystal Growth & Design. Link[2]

  • Significance: Establishes the structural landscape of 3,4,5-trifluorobenzoic acid and its ability to form solid solutions, serving as a primary reference for the "head group" packing.

• Chopra, D., et al. (2014). Analysis of intermolecular interactions in 3-(4-fluoro-3-phenoxyphenyl)-1-((4-methylpiperazin-1-yl)methyl)-1H-1,2,4-triazole-5-thiol. Journal of Chemical Sciences. Link

  • Significance: Validates the energetics of C–H···F and C–H··· interactions in complex fluorin

• PubChem Compound Summary. (2025). 3,4,5-Trifluorobenzoic acid.[2][3][4][5] National Center for Biotechnology Information.[1] Link

  • Significance: Provides physicochemical baselines (melting points, density) for the homologous series.

• Reutzel-Edens, S. M. (2020).[1] Crystallization and Solid-State Characterization of Pharmaceutical Solids. In Drug Substance, Drug Product and Engineering.

  • Significance: Authoritative source for the binary solvent diffusion protocols described in Section 4.1.

• Allen, F. H. (2002). The Cambridge Structural Database: a quarter of a million crystal structures and rising.[1] Acta Crystallographica Section B. Link

  • Significance: The database used to derive the statistical packing trends for fluorinated aromatics.[1]

Sources

• 1. internal.pipharm.com [internal.pipharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 121602-93-5 | 3,4,5-Trifluorobenzoic acid [fluoromart.com]
• 4. 3,4,5-Trifluorobenzoic acid | C7H3F3O2 | CID 853154 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scholarworks.utrgv.edu [scholarworks.utrgv.edu]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-(3,4,5-Trifluorophenyl)butanoic acid

An Expert Guide to Personal Protective Equipment for Handling 4-(3,4,5-Trifluorophenyl)butanoic Acid

For the diligent researcher in drug development, the introduction of novel chemical entities is a daily reality. The unique properties of fluorinated compounds, such as 4-(3,4,5-Trifluorophenyl)butanoic acid, make them valuable tools in medicinal chemistry. However, their novel structure also demands a rigorous and proactive approach to safety. This guide moves beyond mere compliance, offering a deep, field-tested framework for the selection and use of Personal Protective Equipment (PPE). Our objective is to empower you with the knowledge to not only protect yourself but also to ensure the integrity of your work.

The Hazard Profile: Inferring Risk from Structure

A comprehensive Safety Data Sheet (SDS) is the primary source of information for any chemical. However, for novel compounds, a full toxicological profile may not be available. Therefore, an experienced scientist must assess the potential hazards by dissecting the molecule's structure.

• The Carboxylic Acid Moiety: This functional group is a well-known potential irritant and corrosive.[1][2][3] Direct contact with skin or eyes can cause chemical burns, and inhalation of dust or aerosols can lead to respiratory tract irritation.[1][2]

• The Trifluorophenyl Group: The presence of a halogenated aromatic ring introduces two key considerations. Firstly, halogenated organic compounds require specific disposal procedures to prevent environmental contamination.[4][5][6] Secondly, fluorinated compounds can have unique toxicological properties, and absorption through the skin should be minimized as a precautionary measure.

Based on this analysis, we must treat 4-(3,4,5-Trifluorophenyl)butanoic acid as a substance that is potentially corrosive, a skin and eye irritant, harmful if inhaled or swallowed, and requires specialized waste handling.

The Protective Ensemble: A Multi-Layered Defense

The selection of PPE is not a one-size-fits-all exercise; it is a dynamic risk assessment based on the procedure being performed. The following recommendations constitute a robust baseline for handling 4-(3,4,5-Trifluorophenyl)butanoic acid.

PPE Category	Specification & Rationale
Eye & Face Protection	Minimum: Chemical splash goggles conforming to ANSI Z87.1 or EN 166.[7] Recommended for splash risks: A full-face shield worn over chemical splash goggles.[8][9][10] Causality: Standard safety glasses offer insufficient protection against splashes from corrosive liquids. Goggles provide a seal around the eyes, while a face shield protects the entire face during operations like transferring solutions or scraping solid material, where the risk of splashes is elevated.
Hand Protection	Minimum: Nitrile gloves. Recommended: Double-gloving with nitrile or neoprene gloves.[9] Causality: While a specific glove breakthrough time for this compound is likely unavailable, nitrile offers good general resistance to a range of organic chemicals.[9] Double-gloving is a critical best practice that provides a secondary barrier in case of an unobserved tear or permeation of the outer glove, significantly reducing the risk of dermal exposure. Always inspect gloves for defects before use.
Body Protection	A chemical-resistant laboratory coat is mandatory.[1][9] An additional chemical-resistant apron is recommended when handling larger quantities (>50g or >100mL). Causality: Standard cotton lab coats can absorb chemical splashes, holding the corrosive substance against the skin. A coat made from a resistant material, like polyester or a specialized blend, will repel splashes, providing crucial reaction time to remove the garment and decontaminate.
Respiratory Protection	All manipulations of 4-(3,4,5-Trifluorophenyl)butanoic acid must be performed inside a certified chemical fume hood.[1] Causality: The fume hood is the primary engineering control to prevent inhalation of potentially harmful dust, aerosols, or vapors.[1][8] If a procedure with a high potential for aerosolization must be conducted outside a hood (a situation to be avoided), a full respiratory protection program, including fit-testing and a NIOSH-approved respirator with organic vapor/acid gas cartridges, would be required.[9]

The Handling Workflow: A Protocol for Safety

Adherence to a strict, logical workflow minimizes the potential for error and exposure. The following process diagram outlines the essential steps from preparation to post-handling cleanup.

Caption: A systematic workflow for handling 4-(3,4,5-Trifluorophenyl)butanoic acid.

Operational and Disposal Plans

Spill Management: In the event of a spill, your immediate actions are critical.

• Alert Personnel: Immediately notify others in the lab.[11][12][13]

• Evacuate: If the spill is large or outside of a fume hood, evacuate the immediate area.

• Assess: For a small spill inside a fume hood, you may proceed with cleanup if you are trained and have the correct materials.

• PPE: Don appropriate PPE, including double gloves and eye/face protection.[11]

• Neutralize & Absorb: For acidic compounds, use a neutralizing agent like sodium bicarbonate (do not use on hydrofluoric acid spills) or a universal chemical absorbent.[11][12] Work from the outside of the spill inward to prevent spreading.

• Collect & Dispose: Scoop the absorbed material into a clearly labeled, sealed container for hazardous waste disposal.[4][11]

• Decontaminate: Clean the spill area with soap and water.[11]

Waste Disposal: As a halogenated organic compound, all waste must be segregated.

• Labeling: Use a dedicated, clearly labeled "Halogenated Organic Waste" container.[4][5]

• Segregation: Do not mix halogenated waste with non-halogenated organic waste.[5][14] This is crucial because disposal methods, such as incineration, differ based on halogen content.

• Containers: Ensure waste containers are in good condition, compatible with the chemical, and are kept closed except when adding waste.[4][6]

• Contaminated Materials: All disposables that have come into contact with the chemical (e.g., gloves, weighing papers, pipette tips) must be placed in the solid halogenated waste stream.

Emergency Exposure Plan

Exposure Type	Immediate Action Protocol
Skin Contact	Immediately remove contaminated clothing and flush the affected skin with copious amounts of water for at least 15 minutes in a safety shower.[8][15][16] Seek immediate medical attention.
Eye Contact	Immediately flush the eyes with a gentle stream of water for at least 15 minutes at an eyewash station, holding the eyelids open.[16] Seek immediate medical attention.
Inhalation	Move the affected person to fresh air. If they are having trouble breathing, call for emergency medical services.[17][18]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[12][17]

By integrating these principles of hazard assessment, correct PPE selection, and strict adherence to operational protocols, you build a system of safety that is both robust and self-validating. This proactive stance is the hallmark of a trustworthy and expert scientific practice.

References

• Corrosives | Research Safety - University of Kentucky. (n.d.). University of Kentucky. Retrieved from [Link]

• Organic Acid Standard Operating Procedure. (n.d.). University of Washington. Retrieved from [Link]

• 5.4 Chemical Spill Procedures - Environment, Health and Safety. (n.d.). University of Iowa. Retrieved from [Link]

• Corrosive Safety: Protecting Workers from Harmful Substances - OSHA Training School. (2024, January 19). OSHA Training School. Retrieved from [Link]

• Halogenated Organic Liquids - Standard Operating Procedure - Braun Research Group. (n.d.). University of Illinois Urbana-Champaign. Retrieved from [Link]

• 7.2 Organic Solvents - Environment, Health and Safety. (n.d.). University of Iowa. Retrieved from [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. (1987, December). U.S. Environmental Protection Agency. Retrieved from [Link]

• Managing Corrosive Substances: Safety Protocols for Businesses. (n.d.). DENIOS. Retrieved from [Link]

• Hazardous Waste Segregation. (2016, April 15). Bucknell University. Retrieved from [Link]

• Acid Handling. (n.d.). Stanford University. Retrieved from [Link]

• Halogenated Solvents. (n.d.). Washington State University. Retrieved from [Link]

• How To Handle Corrosive Chemicals. (2024, June 5). GoContractor. Retrieved from [Link]

• Chemical Spills | Emergency Management. (n.d.). University of Florida. Retrieved from [Link]

• Chemical Emergency Procedures. (n.d.). Ramapo College of New Jersey. Retrieved from [Link]

• Safety Data Sheet: Trifluoroacetic acid (TFA). (n.d.). Carl ROTH. Retrieved from [Link]

• Chemical Spill Procedures | Office of Environmental Health and Safety. (n.d.). Princeton University. Retrieved from [Link]

• MSDS - Safety Data Sheet for Boc-(R)-β-Phe(3-CF3)-OH. (n.d.). AAPPTec. Retrieved from [Link]

• Safety Data Sheet: Trifluoroacetic acid (TFA). (n.d.). Carl ROTH. Retrieved from [Link]

Sources

• 1. Corrosives | Research Safety [researchsafety.uky.edu]
• 2. earth.utah.edu [earth.utah.edu]
• 3. chemicals.co.uk [chemicals.co.uk]
• 4. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 5. bucknell.edu [bucknell.edu]
• 6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 7. chemicalbook.com [chemicalbook.com]
• 8. coral.washington.edu [coral.washington.edu]
• 9. oshatrainingschool.com [oshatrainingschool.com]
• 10. Managing Corrosive Substances: Safety Protocols for Businesses [denios.ca]
• 11. 5.4 Chemical Spill Procedures [ehs.cornell.edu]
• 12. Chemical Spills | Emergency Management [emergency.fsu.edu]
• 13. ut.edu [ut.edu]
• 14. 7.2 Organic Solvents [ehs.cornell.edu]
• 15. ehs.princeton.edu [ehs.princeton.edu]
• 16. fishersci.com [fishersci.com]
• 17. aksci.com [aksci.com]
• 18. digitalassets.avantorsciences.com [digitalassets.avantorsciences.com]